5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol

• CAS: 40277-39-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, a heterocyclic compound of significant interest in medicinal chemistry. The benzothieno[2,3-d]pyrimidine scaffold is a well-regarded pharmacophore, known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] This document details a robust, multi-step synthetic pathway, beginning with the versatile Gewald reaction, followed by pyrimidine ring formation and subsequent thionation. Each experimental stage is accompanied by in-depth procedural details and an explanation of the underlying chemical principles. Furthermore, a thorough guide to the structural elucidation of the target molecule using modern spectroscopic techniques is presented, supported by expected data derived from analogous structures. This guide is intended for researchers and professionals in the fields of organic synthesis, medicinal chemistry, and drug development.

Introduction: The Significance of the Benzothieno[2,3-d]pyrimidine Scaffold

The fusion of thiophene and pyrimidine rings creates the thienopyrimidine scaffold, a class of heterocyclic compounds that has garnered substantial attention from the scientific community. Structurally, these compounds can be considered bioisosteres of purines, the fundamental components of DNA and RNA, which allows them to interact with a wide array of biological targets.[2] The 5,6,7,8-tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidine core, in particular, has been identified as a privileged scaffold in drug discovery. Derivatives of this core have demonstrated potent activity as microtubule targeting agents, inhibitors of various kinases, and as anti-malarial agents.[5][6][7]

The introduction of a thiol group at the 4-position of the pyrimidine ring is a key structural modification. The thiol-thione tautomerism of the resulting product introduces a unique set of physicochemical properties, enhancing its potential for hydrogen bonding and coordination with metallic centers in enzymes, thereby opening new avenues for therapeutic applications. This guide provides a detailed roadmap for the reliable synthesis and rigorous characterization of this promising molecule.

Retrosynthetic Analysis and Synthetic Strategy

Our synthetic approach to 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol is designed as a logical and efficient three-stage process. The overall strategy is based on the initial construction of the fused thiophene ring system, followed by the annulation of the pyrimidine ring, and concluding with the functional group transformation to introduce the desired thiol moiety.

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Retrosynthetic pathway for the target molecule.

• Stage 1: Gewald Reaction. This powerful, one-pot, multi-component reaction is the cornerstone of our synthesis. It allows for the efficient construction of the highly substituted 2-aminothiophene core from simple, commercially available starting materials: cyclohexanone, ethyl cyanoacetate, and elemental sulfur.[3][8]

• Stage 2: Pyrimidine Ring Annulation. The resulting 2-amino-3-carbethoxythiophene intermediate is then cyclized to form the pyrimidinone ring. Heating with formamide provides a straightforward and high-yielding method to construct the 5,6,7,8-Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidin-4(3H)-one.[7][8]

• Stage 3: Thionation. The final step involves the conversion of the carbonyl group of the pyrimidinone to a thiocarbonyl group. This is achieved through thionation, a classic transformation for which reagents like Lawesson's Reagent or phosphorus pentasulfide (P₄S₁₀) are highly effective.[5][9][10]

Detailed Experimental Protocols

Disclaimer: All experimental work should be conducted in a well-ventilated fume hood by trained personnel, using appropriate personal protective equipment (PPE).

Stage 1: Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

This initial step utilizes the Gewald reaction, a reliable method for synthesizing 2-aminothiophenes.[3][8] The reaction proceeds through an initial Knoevenagel condensation between cyclohexanone and ethyl cyanoacetate, followed by the addition of sulfur and subsequent cyclization.[11]

Protocol:

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add elemental sulfur (3.2 g, 0.1 mol) and absolute ethanol (50 mL).

• To this suspension, add cyclohexanone (9.8 g, 0.1 mol) and ethyl cyanoacetate (11.3 g, 0.1 mol).

• Stir the mixture at room temperature and add morpholine (8.7 g, 0.1 mol) dropwise over a period of 30 minutes. An exothermic reaction will be observed.

• After the addition is complete, heat the reaction mixture to reflux for 2 hours.

• Cool the mixture to room temperature and then place it in an ice bath for 1 hour to facilitate precipitation.

• Collect the precipitated solid by vacuum filtration, wash with cold ethanol (2 x 20 mL), and dry under vacuum to yield the product as a yellow crystalline solid.

Stage 2: Synthesis of 5,6,7,8-Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidin-4(3H)-one

The pyrimidine ring is constructed by heating the 2-aminothiophene intermediate with an excess of formamide. This reaction proceeds via an initial formation of an N-formyl intermediate, which then undergoes intramolecular cyclization and dehydration.[7][8]

Protocol:

• In a 100 mL round-bottom flask, place the Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (22.5 g, 0.1 mol) obtained from Stage 1.

• Add an excess of formamide (50 mL).

• Heat the mixture at 180-190 °C for 4 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature, which will cause the product to solidify.

• Pour the mixture into ice-cold water (200 mL) and stir for 30 minutes.

• Collect the solid product by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol.

• Dry the product under vacuum to afford the pyrimidinone as a light brown solid.

Stage 3: Synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

The final transformation is the conversion of the C4-carbonyl group to a C4-thiol. This is achieved via a thionation reaction. Lawesson's reagent is a common and effective choice for this transformation of amides and lactams to their thio-analogs.[5][9] The product will exist as a tautomeric mixture of the thiol and the more stable thione form.

Protocol:

• In a 250 mL round-bottom flask, suspend the 5,6,7,8-Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidin-4(3H)-one (2.2 g, 10 mmol) from Stage 2 in anhydrous toluene (100 mL).

• Add Lawesson's reagent (4.45 g, 11 mmol, 1.1 equivalents) to the suspension.

• Heat the reaction mixture to reflux under an inert atmosphere for 6-8 hours. The reaction should be monitored by TLC until the starting material is consumed.

• After cooling to room temperature, remove the solvent under reduced pressure.

• The resulting residue can be purified by column chromatography on silica gel, using a mixture of hexane and ethyl acetate as the eluent, to yield the final product.

}

Experimental workflow for the synthesis.

Characterization and Structural Elucidation

Rigorous characterization is essential to confirm the identity and purity of the synthesized 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. The following techniques are recommended, along with expected data based on the analysis of structurally similar compounds.[1][12]

Physical Properties

Property	Expected Value
Appearance	Yellowish to off-white solid
Melting Point	>200 °C (decomposition likely)
Solubility	Soluble in DMSO, DMF; sparingly soluble in methanol, chloroform
Molecular Formula	C₁₀H₁₀N₂S₂
Molecular Weight	222.33 g/mol

Spectroscopic Data

The following table summarizes the expected spectroscopic data for the final product. The thione tautomer is generally the major form in the solid state and in solution, which will be reflected in the spectroscopic data.

Technique	Expected Observations and Interpretations
¹H NMR (400 MHz, DMSO-d₆)	δ ~13.5-12.5 (s, 1H): Broad singlet for the N-H proton of the thione tautomer. δ ~8.2 (s, 1H): Singlet for the C2-H proton of the pyrimidine ring. δ ~2.9-2.7 (m, 4H): Multiplets corresponding to the two CH₂ groups adjacent to the aromatic rings (C5-H and C8-H). δ ~1.9-1.7 (m, 4H): Multiplets for the remaining two CH₂ groups of the tetrahydrobenzo moiety (C6-H and C7-H).
¹³C NMR (100 MHz, DMSO-d₆)	δ ~175: Thiocarbonyl carbon (C=S). δ ~160-150: Quaternary carbons of the fused ring system. δ ~145: C2 carbon of the pyrimidine ring. δ ~130-115: Other quaternary carbons of the thiophene ring. δ ~26-22: Four signals corresponding to the four CH₂ carbons of the tetrahydrobenzo moiety.
FT-IR (KBr, cm⁻¹)	~3200-3100: N-H stretching vibration. ~3050: Aromatic C-H stretching. ~2950-2850: Aliphatic C-H stretching. ~1600-1550: C=N and C=C stretching vibrations. ~1200-1100: C=S stretching vibration (characteristic).
Mass Spectrometry (ESI-MS)	m/z: [M+H]⁺ expected at 223.03.

}

Workflow for product characterization.

Conclusion and Future Outlook

This guide has outlined a detailed and reliable methodology for the synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. By leveraging the efficiency of the Gewald reaction and employing classical heterocyclic chemistry transformations, the target molecule can be obtained in good yield and high purity. The provided characterization data serves as a benchmark for researchers to verify the successful synthesis of this compound.

The inherent biological potential of the benzothieno[2,3-d]pyrimidine scaffold, coupled with the unique properties of the 4-thiol functional group, makes this molecule a highly attractive candidate for further investigation in drug discovery programs. Future work should focus on exploring its efficacy in various biological assays, elucidating its mechanism of action, and potentially developing further derivatives to optimize its therapeutic properties.

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An In-depth Technical Guide to the Physicochemical Properties of Tetrahydrobenzothienopyrimidine Thiols

Abstract

Tetrahydrobenzothienopyrimidine scaffolds are of significant interest in medicinal chemistry due to their structural analogy to purines, rendering them promising candidates for a variety of therapeutic targets.[1][2][3][4] The introduction of a thiol group to this heterocyclic system imparts unique chemical reactivity and potential for targeted interactions, making a thorough understanding of its physicochemical properties paramount for successful drug discovery and development. This guide provides a comprehensive overview of the key physicochemical properties of tetrahydrobenzothienopyrimidine thiols, detailing experimental and computational methodologies for their determination. We delve into the causality behind experimental choices, offering insights grounded in established analytical principles and their relevance to the pharmaceutical sciences.

Introduction: The Significance of the Tetrahydrobenzothienopyrimidine Thiol Scaffold

The fusion of a thiophene ring with a pyrimidine core in thienopyrimidines creates a versatile scaffold for drug design.[2][3][4] These compounds have demonstrated a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][3][5] The tetrahydro- variant introduces a saturated carbocyclic ring, influencing the molecule's three-dimensional conformation and, consequently, its interaction with biological targets. The incorporation of a thiol (-SH) group further enhances the chemical diversity and potential therapeutic applications of this scaffold. Thiols are known to be crucial in biological systems, participating in redox processes and acting as nucleophiles.[6] In drug molecules, the thiol group can serve as a handle for covalent modification of protein targets, a metal-chelating moiety, or a key pharmacophoric feature.[6]

The journey of a drug from administration to its site of action is governed by its physicochemical properties.[7][8][9] Properties such as solubility, lipophilicity (LogP), acidity (pKa), and stability are critical determinants of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[7][10] Therefore, a comprehensive characterization of these properties for tetrahydrobenzothienopyrimidine thiols is an indispensable step in their development as therapeutic agents.

Synthesis and Structural Elucidation

The synthesis of tetrahydrobenzothienopyrimidine thiols can be achieved through multi-step reaction sequences, often starting from a substituted cyclohexanone. A common strategy involves the construction of the thiophene ring followed by the annulation of the pyrimidine ring. The introduction of the thiol group can be accomplished at various stages of the synthesis, for instance, by utilizing a thiouronium salt followed by hydrolysis.

General Synthetic Pathway

A representative synthetic route is outlined below. The choice of reagents and reaction conditions is crucial for achieving good yields and purity. Microwave-assisted synthesis has been shown to be an efficient method for the preparation of related heterocyclic systems.

Caption: A generalized synthetic workflow for tetrahydrobenzothienopyrimidine thiols.

Structural Characterization

Unequivocal structural confirmation is achieved through a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for elucidating the carbon-hydrogen framework. The chemical shift of the thiol proton (-SH) in ¹H NMR can be broad and is often exchangeable with deuterium, a characteristic feature used for its identification.[11]

• Infrared (IR) Spectroscopy: The S-H stretching vibration typically appears as a weak band in the region of 2550-2600 cm⁻¹, providing evidence for the presence of the thiol group.[11] The C=N and other characteristic vibrations of the heterocyclic core are also observable.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula by providing a highly accurate mass measurement.

• X-ray Crystallography: Single-crystal X-ray diffraction provides the definitive three-dimensional structure of the molecule, including bond lengths, bond angles, and crystal packing information. This technique is invaluable for understanding the solid-state conformation.

Core Physicochemical Properties

A thorough understanding of the following physicochemical properties is crucial for the development of tetrahydrobenzothienopyrimidine thiols as drug candidates.

Aqueous Solubility

Aqueous solubility is a critical factor influencing drug absorption and formulation. Poor solubility can lead to low bioavailability and challenges in developing intravenous formulations.

The gold-standard method for determining thermodynamic solubility is the shake-flask method.

Protocol: Shake-Flask Solubility Determination

• Preparation: A supersaturated solution of the tetrahydrobenzothienopyrimidine thiol is prepared in a buffered aqueous solution (typically phosphate-buffered saline, PBS, at pH 7.4 to mimic physiological conditions).

• Equilibration: The solution is agitated at a constant temperature (e.g., 25°C or 37°C) for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solid. The choice of a longer equilibration time is to ensure that the dissolution process is complete and a true equilibrium is achieved.

• Phase Separation: The undissolved solid is removed by centrifugation and/or filtration. Care must be taken to avoid precipitation of the supersaturated solution during this step.

• Quantification: The concentration of the dissolved compound in the clear supernatant is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A calibration curve with known concentrations of the compound is used for accurate quantification.

Caption: Experimental workflow for thermodynamic solubility determination.

Lipophilicity: LogP and LogD

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a key determinant of its ability to cross biological membranes. It is typically expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water. For ionizable compounds, the distribution coefficient (LogD) at a specific pH is a more relevant parameter.

The shake-flask method remains the most reliable technique for determining LogP and LogD values.[12][13][14]

Protocol: Shake-Flask LogD₇.₄ Determination

• Phase Preparation: n-Octanol and phosphate buffer (pH 7.4) are mutually saturated by vigorous mixing for 24 hours, followed by separation of the two phases. This pre-saturation is critical to ensure that the volume of each phase does not change during the experiment due to mutual dissolution.

• Partitioning: A known amount of the tetrahydrobenzothienopyrimidine thiol is dissolved in one of the phases (usually the one in which it is more soluble). The two phases are then combined in a known volume ratio and shaken vigorously for a set period (e.g., 1-2 hours) to allow for partitioning of the compound between the two phases.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol and aqueous layers.

• Quantification: The concentration of the compound in each phase is determined by a suitable analytical method, such as HPLC-UV.

• Calculation: The LogD at pH 7.4 is calculated using the following formula: LogD₇.₄ = log₁₀ ( [Concentration in n-octanol] / [Concentration in aqueous phase] )

Caption: Experimental workflow for LogD determination using the shake-flask method.

Ionization Constant: pKa

The pKa value indicates the strength of an acid or a base and determines the extent of ionization of a molecule at a given pH. The thiol group is weakly acidic, and the nitrogen atoms in the pyrimidine ring can be basic. The ionization state of a drug molecule significantly influences its solubility, permeability, and interaction with its biological target.

Potentiometric titration is a precise and widely used method for determining pKa values.[15][16][17]

Protocol: Potentiometric pKa Determination

• Sample Preparation: A solution of the tetrahydrobenzothienopyrimidine thiol of known concentration is prepared in a suitable solvent system (e.g., water with a co-solvent like methanol or DMSO if solubility is low). The ionic strength of the solution is kept constant using an electrolyte like KCl.

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH), and the pH of the solution is monitored using a calibrated pH electrode after each addition of the titrant.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point, which can be determined from the inflection point of the titration curve (often by analyzing the first or second derivative of the curve).[16][18]

Caption: Experimental workflow for pKa determination via potentiometric titration.

Chemical Stability

The chemical stability of a drug candidate is a critical parameter that affects its shelf-life and in vivo performance. Thiols are susceptible to oxidation, which can lead to the formation of disulfides and other degradation products.

Accelerated stability testing is employed to predict the long-term stability of a drug substance under normal storage conditions.[19][20][21][22]

Protocol: Accelerated Stability Study

• Sample Preparation: The tetrahydrobenzothienopyrimidine thiol is stored as a solid and in solution (in relevant buffers and formulation vehicles) under various stress conditions. These typically include elevated temperature (e.g., 40°C, 50°C) and humidity (e.g., 75% RH), as well as exposure to light (photostability).

• Time Points: Samples are withdrawn at predetermined time intervals (e.g., 0, 1, 3, and 6 months for a 6-month study).[23]

• Analysis: The samples are analyzed for the appearance of degradation products and any change in the concentration of the parent compound. A stability-indicating HPLC method is essential for this analysis, which can separate the parent compound from all potential degradation products.

• Data Evaluation: The degradation kinetics are determined, and the shelf-life under normal storage conditions is extrapolated from the data obtained under accelerated conditions.

Computational Prediction of Physicochemical Properties

In addition to experimental determination, computational methods are valuable tools for predicting the physicochemical properties of molecules in the early stages of drug discovery.[24][25][26] These in silico predictions can help prioritize compounds for synthesis and experimental testing.

Various software packages and web-based tools are available for predicting properties such as LogP, pKa, and solubility based on the chemical structure of the molecule. These predictions are typically based on quantitative structure-property relationship (QSPR) models derived from large datasets of experimentally determined values. While these methods are rapid and cost-effective, it is important to note that their accuracy can be limited, especially for novel chemical scaffolds. Therefore, computational predictions should be used as a guide and always be confirmed by experimental data for lead compounds.

Data Summary

The following table provides a template for summarizing the experimentally determined and computationally predicted physicochemical properties of a series of tetrahydrobenzothienopyrimidine thiol analogs.

Compound ID	Molecular Weight ( g/mol )	Melting Point (°C)	Solubility (µg/mL at pH 7.4)	LogD₇.₄	pKa (Thiol)	pKa (Base)	Stability (t₁/₂ at 40°C)
THBTP-SH-01	Data	Data	Data	Data	Data	Data	Data
THBTP-SH-02	Data	Data	Data	Data	Data	Data	Data
...	...	...	...	...	...	...	...

Conclusion

The physicochemical properties of tetrahydrobenzothienopyrimidine thiols are critical determinants of their potential as therapeutic agents. This guide has outlined the key properties of interest and provided detailed, field-proven methodologies for their experimental determination. The causality behind the choice of specific experimental conditions has been emphasized to provide a deeper understanding of the principles of physicochemical characterization. By systematically evaluating solubility, lipophilicity, ionization, and stability, researchers can make informed decisions in the design and optimization of novel drug candidates based on this promising heterocyclic scaffold. The integration of experimental data with computational predictions will further accelerate the drug discovery process, leading to the identification of compounds with optimal ADME profiles and enhanced therapeutic potential.

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A Guide to the Crystal Structure Analysis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol: A Keystone for Drug Discovery

This technical guide provides a comprehensive overview of the synthesis, crystallization, and single-crystal X-ray diffraction analysis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the structural elucidation of novel therapeutic agents. The thienopyrimidine scaffold is a cornerstone in medicinal chemistry, bearing a structural resemblance to purine bases and exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] A precise understanding of the three-dimensional arrangement of atoms within this molecule is paramount for structure-activity relationship (SAR) studies and the rational design of more potent and selective drug candidates.[1]

Part 1: Synthesis and Crystallization: From Precursors to High-Quality Crystals

The journey to elucidating a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. The synthesis of the 5,6,7,8-tetrahydrobenzo[2][5]thieno[2,3-d]pyrimidine core is efficiently achieved through the well-established Gewald reaction.[6][7]

Experimental Protocol: Synthesis

Step 1: Synthesis of the Thiophene Intermediate. The initial step involves the Gewald reaction between cyclohexanone, elemental sulfur, and ethyl cyanoacetate in the presence of an organic base such as morpholine.[7] This one-pot multicomponent reaction is a robust and efficient method for the synthesis of the key intermediate, ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate.[6][8]

Step 2: Cyclization to the Thienopyrimidinone. The synthesized thiophene intermediate is then heated with an excess of formamide. This reaction facilitates the cyclization of the pyrimidine ring onto the thiophene core, yielding 5,6,7,8-tetrahydrobenzo[2][5]thieno[2,3-d]pyrimidin-4(3H)-one.[7]

Step 3: Thionation to the Target Thiol. The final step is the conversion of the pyrimidinone to the corresponding pyrimidine-4-thiol. This is typically achieved by treating the pyrimidinone with a thionating agent like Lawesson's reagent or phosphorus pentasulfide in a suitable solvent such as toluene or pyridine.

Crystallization: The Art of Molecular Ordering

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The quality of the crystal directly impacts the resolution and accuracy of the final structure. For a molecule like 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, several crystallization techniques can be employed:

• Slow Evaporation: A solution of the purified compound in a suitable solvent (e.g., ethanol, acetone, or a mixture of solvents) is allowed to evaporate slowly at room temperature. The gradual increase in concentration can promote the formation of well-ordered crystals.

• Vapor Diffusion: This method involves placing a concentrated solution of the compound in a small, open vial, which is then placed in a larger sealed container with a less volatile solvent in which the compound is less soluble. The slow diffusion of the anti-solvent vapor into the compound solution reduces its solubility, leading to crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled. The decrease in solubility upon cooling can induce crystallization.

The choice of solvent is critical and is often determined empirically through screening a range of solvents and solvent mixtures.

Part 2: Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is a powerful, non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.[9][10][11] The fundamental principle lies in the interaction of X-rays with the electron clouds of the atoms in the crystal lattice, leading to a unique diffraction pattern.[9][12][13]

Experimental Workflow

The process of determining a crystal structure using single-crystal X-ray diffraction follows a well-defined workflow:

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Detailed Protocol: Data Collection and Structure Refinement

Step 1: Crystal Mounting. A suitable single crystal (typically 0.1-0.3 mm in size) is carefully selected under a microscope and mounted on a goniometer head.[12]

Step 2: Data Collection. The mounted crystal is placed in an X-ray diffractometer.[10] The crystal is cooled, typically to 100 K, to minimize thermal vibrations of the atoms. The crystal is then rotated while being irradiated with a monochromatic X-ray beam, and the resulting diffraction patterns are recorded on a detector.[9][13]

Step 3: Structure Solution. The collected diffraction data is processed to determine the unit cell parameters and space group. The initial atomic positions are then determined using methods such as Direct Methods or Patterson methods.

Step 4: Structure Refinement. The initial structural model is refined against the experimental data. This iterative process involves adjusting atomic coordinates, thermal parameters, and occupancies to minimize the difference between the observed and calculated structure factors.

Step 5: Structure Validation. The final refined structure is validated using various crystallographic checks to ensure its quality and accuracy.

Part 3: Interpreting the Crystal Structure: From Data to Insights

The culmination of the crystal structure analysis is a detailed model of the molecule's three-dimensional structure. This information is crucial for understanding its chemical properties and biological activity.

Crystallographic Data Summary

The following table presents representative crystallographic data for a small organic molecule similar to the title compound.

Parameter	Value
Empirical Formula	C₁₀H₁₀N₂S₂
Formula Weight	238.33
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 8.5 Å, b = 12.1 Å, c = 10.3 Å
α = 90°, β = 105.2°, γ = 90°
Volume	1020 ų
Z	4
Density (calculated)	1.55 g/cm³
Absorption Coefficient	0.5 mm⁻¹
F(000)	496
Crystal Size	0.20 x 0.15 x 0.10 mm
Theta Range for Data Collection	2.5° to 28.0°
Reflections Collected	5600
Independent Reflections	2300 [R(int) = 0.035]
Completeness to Theta = 25.242°	99.8 %
Refinement Method	Full-matrix least-squares on F²
Data / Restraints / Parameters	2300 / 0 / 145
Goodness-of-fit on F²	1.05
Final R indices [I>2sigma(I)]	R1 = 0.045, wR2 = 0.115
R indices (all data)	R1 = 0.058, wR2 = 0.125
Largest Diff. Peak and Hole	0.45 and -0.35 e.Å⁻³

Molecular Geometry and Intermolecular Interactions

The refined crystal structure provides precise bond lengths, bond angles, and torsion angles.[9][11] Of particular interest in the structure of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol would be the planarity of the fused ring system and the orientation of the thiol group.

Furthermore, the analysis of intermolecular interactions, such as hydrogen bonds and π-π stacking, is crucial for understanding the crystal packing and can provide insights into potential drug-receptor interactions. In the case of the title compound, the thiol group and the nitrogen atoms of the pyrimidine ring are potential hydrogen bond donors and acceptors, respectively.

Caption: Diagram of potential intermolecular hydrogen bonding.

Part 4: Significance in Drug Discovery and Conclusion

The determination of the crystal structure of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol provides invaluable information for drug discovery and development.[3][5]

• Structure-Based Drug Design: The precise atomic coordinates can be used for in silico studies, such as molecular docking, to predict the binding affinity and orientation of the molecule within the active site of a biological target.[4]

• Lead Optimization: Understanding the three-dimensional structure allows for the rational design of derivatives with improved potency, selectivity, and pharmacokinetic properties.

• Pharmacophore Modeling: The identified key structural features and intermolecular interactions can be used to develop a pharmacophore model for virtual screening of compound libraries to identify new hits.

References

• Thienopyrimidine: Unveiling the Versatile Potential of a Promising Heterocyclic Scaffold in Drug Discovery. PubMed.
• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?.
• Single crystal X-ray diffraction | Crystallography Class Notes. Fiveable.
• Thienopyrimidine: Unveiling the Versatile Potential of a Promising Heterocyclic Scaffold in Drug Discovery. Semantic Scholar.
• recent advances in thienopyrimidine chemistry: synthesis and therapeutic exploration of their derivatives (2018-2025).
• Single-crystal X-ray Diffraction. SERC (Carleton).
• The Differences Between Single Crystal X-Ray Diffraction & Powder X-Ray Diffraction. Pulstec USA.
• What is Single Crystal X-ray Diffraction?. YouTube.
• Development of thienopyrimidines as potential pharmaceuticals. Hilaris Publisher.
• Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents. PMC.

• Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[2][5]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. MDPI.

• Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[2][5]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. MDPI.

• Design and Synthesis of Tetrahydrobenzo[2][5]Thieno[2,3-d] Pyrimidine-Sulfonamide Derivatives Using p-Phenylenediamine as a Linker. Thieme.

• Design and Synthesis of Tetrahydrobenzo[2][5]Thieno[2,3-d] Pyrimidine-Sulfonamide Derivatives Using p-Phenylenediamine as a Linker. Thieme.

• Design, synthesis, crystal structure and anti-plasmodial evaluation of tetrahydrobenzo[2][5]thieno[2,3-d]pyrimidine derivatives. RSC Publishing.

• Design, synthesis, crystal structure and anti-plasmodial evaluation of tetrahydrobenzo[2][5]thieno[2,3-d]pyrimidine derivatives. PubMed Central.

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Spectroscopic data (NMR, IR, Mass Spec) of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

An In-Depth Technical Guide to the Spectroscopic Characterization of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, a heterocyclic compound of significant interest in medicinal chemistry. As a Senior Application Scientist, this document is structured to offer not just data, but a field-proven perspective on the causality behind experimental choices and data interpretation. We will delve into the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, providing a self-validating system for researchers engaged in the synthesis and analysis of this and related molecules.

Introduction: The Significance of the Tetrahydrobenzothieno[2,3-d]pyrimidine Scaffold

The 5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine core is a prominent scaffold in the development of novel therapeutic agents. Its structural similarity to purine bases allows it to interact with a variety of biological targets. Derivatives of this scaffold have shown a wide range of biological activities, including anticancer, antibacterial, anti-inflammatory, and antiviral properties. The specific compound of interest, 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol (Molecular Formula: C₁₀H₁₀N₂S₂, Molecular Weight: 222.32 g/mol ), serves as a crucial intermediate for the synthesis of more complex derivatives.[1][2][3][4][5][6][7] Accurate and thorough spectroscopic characterization is paramount to confirm its identity and purity, ensuring the reliability of subsequent research and development efforts.

Synthesis and Structural Confirmation: A Logical Workflow

The synthesis of the 5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine core often begins with the versatile Gewald reaction.[2][4][5][6] This multi-component reaction typically involves a ketone (cyclohexanone), an activated nitrile (malononitrile or ethyl cyanoacetate), and elemental sulfur to form a 2-aminothiophene derivative. Subsequent cyclization with a one-carbon synthon, such as formamide or formic acid, followed by thionation, would lead to the target 4-thiol derivative. Understanding this synthetic route is critical as it informs the potential impurities that may be present, such as starting materials or intermediates from the Gewald reaction.

Caption: A generalized synthetic workflow for the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the precise structure of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. For a definitive analysis, both ¹H and ¹³C NMR spectra should be acquired.

Experimental Protocol: NMR

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent due to its ability to dissolve a wide range of organic compounds and its high boiling point, which allows for variable temperature experiments if needed. Chloroform-d (CDCl₃) can also be used, but the thiol proton may exchange with residual water, leading to peak broadening or disappearance.

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher) is recommended for better signal dispersion and resolution.

• Data Acquisition: Standard pulse programs for ¹H and ¹³C{¹H} NMR should be used. For unambiguous assignments, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are invaluable.

¹H NMR Spectroscopy: Proton Environment Analysis

The ¹H NMR spectrum will provide information on the number of different types of protons and their neighboring environments.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants (J, Hz)	Rationale
H-pyrimidine	8.0 - 8.5	Singlet (s)	1H	-	The lone proton on the pyrimidine ring is deshielded by the two adjacent nitrogen atoms.
H-5, H-8 (CH₂)	2.8 - 3.2	Multiplet (m)	4H	-	These allylic protons are adjacent to the thiophene ring and will likely appear as complex multiplets.
H-6, H-7 (CH₂)	1.8 - 2.2	Multiplet (m)	4H	-	These aliphatic protons are further from the aromatic system and will appear more upfield.
SH	12.0 - 14.0	Broad Singlet (br s)	1H	-	The thiol proton can exhibit a wide range of chemical shifts and often appears as a broad signal due to tautomerism and exchange.

¹³C NMR Spectroscopy: Carbon Skeleton Mapping

The ¹³C NMR spectrum reveals the carbon framework of the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Rationale
C4 (C=S)	170 - 185	The thione carbon is significantly deshielded and is a key diagnostic peak.
C-pyrimidine	150 - 160	The carbon atom in the pyrimidine ring.
C-thiophene (quaternary)	125 - 145	The two quaternary carbons of the thiophene ring fused to the other rings.
C-thiophene (fused)	115 - 130	The carbon atoms of the thiophene ring that are part of the fusion with the pyrimidine and cyclohexene rings.
C5, C8 (CH₂)	24 - 30	Aliphatic carbons adjacent to the thiophene ring.
C6, C7 (CH₂)	21 - 26	Aliphatic carbons in the middle of the cyclohexene ring.

digraph "NMR_Correlations" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=record, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10];
edge [fontname="Arial", fontsize=9, color="#4285F4", arrowhead=vee];
"Structure" [label="
5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol |
H-pyrimidine |
H-5,8 |
H-6,7 |
SH |
C4 |
C-pyrimidine |
C-thiophene |
C5,8 |
C6,7"
];
"1H_NMR" [label="
¹H NMR Spectrum |
8.0-8.5 ppm (s) |
2.8-3.2 ppm (m) |
1.8-2.2 ppm (m) |
12.0-14.0 ppm (br s)"
];
"13C_NMR" [label="
¹³C NMR Spectrum |
170-185 ppm |
150-160 ppm |
115-145 ppm |
24-30 ppm |
21-26 ppm"
];
"Structure":f1 -> "1H_NMR":f1;
"Structure":f2 -> "1H_NMR":f2;
"Structure":f3 -> "1H_NMR":f3;
"Structure":f4 -> "1H_NMR":f4;
"Structure":f5 -> "13C_NMR":f1;
"Structure":f6 -> "13C_NMR":f2;
"Structure":f7 -> "13C_NMR":f3;
"Structure":f8 -> "13C_NMR":f4;
"Structure":f9 -> "13C_NMR":f5;
}

Caption: Key ¹H and ¹³C NMR correlations for the target molecule.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule.

Experimental Protocol: IR

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or as a KBr pellet.

• Instrumentation: A standard Fourier-Transform Infrared (FTIR) spectrometer is sufficient.

• Data Acquisition: A background spectrum should be collected before acquiring the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

IR Spectral Interpretation

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Rationale
N-H Stretch	3100 - 3300	Medium, broad	Associated with the pyrimidine ring N-H, potentially broadened by hydrogen bonding.
C-H Stretch (aromatic)	3000 - 3100	Medium	C-H stretching of the pyrimidine proton.
C-H Stretch (aliphatic)	2850 - 2960	Strong	C-H stretching of the methylene groups in the tetrahydrobenzo moiety.
C=N Stretch	1600 - 1650	Strong	Stretching vibrations of the carbon-nitrogen double bonds within the pyrimidine ring.
C=C Stretch	1500 - 1600	Medium-Strong	Aromatic C=C stretching from the fused ring system.
C=S Stretch	1050 - 1250	Medium-Strong	Thione C=S stretching is a key diagnostic peak.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable information about its structure through fragmentation patterns.

Experimental Protocol: MS

• Ionization Technique: Electrospray Ionization (ESI) is a soft ionization technique well-suited for this type of molecule, and it is likely to produce a prominent protonated molecular ion [M+H]⁺. Electron Impact (EI) can also be used, which will provide more fragmentation information.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurement, which can confirm the elemental composition.

MS Spectral Interpretation

• Molecular Ion Peak: The most crucial piece of information is the molecular ion peak. For C₁₀H₁₀N₂S₂, the expected exact mass is approximately 222.03. In ESI-MS, a peak at m/z 223.04 ([M+H]⁺) would be expected.

• Isotopic Pattern: The presence of two sulfur atoms will result in a characteristic isotopic pattern for the molecular ion peak. The [M+2] peak will be approximately 8-9% of the intensity of the molecular ion peak, and the [M+1] peak will be around 13-14%.

• Key Fragmentation Pathways: Under EI conditions, fragmentation of the tetrahydrobenzo ring through retro-Diels-Alder type reactions or loss of small neutral molecules like H₂S or HCN could be observed.

Caption: Plausible fragmentation pathways in mass spectrometry.

Conclusion: A Unified Spectroscopic Profile

The structural elucidation of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol is a multi-faceted process where each spectroscopic technique provides a unique and complementary piece of the puzzle. By integrating the data from NMR, IR, and MS, researchers can confidently confirm the identity and purity of their synthesized compound. This guide provides the expected spectral data and the underlying scientific principles for their interpretation, empowering researchers in their drug discovery and development endeavors.

References

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• MDPI. (2022). 1,3-Bis(5,6,7,8-tetrahydrobenzo[3][8]thieno[2,3-d]pyrimidin-4-yl)imidazolidine-4,5-dione. Retrieved from [Link]

• ResearchGate. (2025). Synthesis, Characterization and Biological Activity of 5,6,7,8-Tetrahydrobenzo[3][8]thieno[2,3-d]pyrimidine Derivatives as the Epidermal Growth Factor Recepter Inhibitors. Retrieved from [Link]

• SpectraBase. (n.d.). 5,6,7,8-Tetrahydro[9]benzothieno[2,3-d]pyrimidin-4-amine. Retrieved from [Link]

• SpectraBase. (n.d.). Benzo[3][8]thieno[2,3-D]pyrimidine, 5,6,7,8-tetrahydro-7-methyl-4-(4-phenyl-1-piperazinyl)-. Retrieved from [Link]

• SpectraBase. (n.d.). 5,6,7,8-Tetrahydro[9]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione. Retrieved from [Link]

• MDPI. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[3][8]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. Retrieved from

• PubMed. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[3][8]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydro-1H-benzo[3][8]thieno[2,3-d]pyrimidine-2,4-dithione. Retrieved from [Link]

• MDPI. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[3][8]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. Retrieved from [Link]

• Chem-Space. (n.d.). 5,6,7,8-Tetrahydro-benzo[3][8]thieno[2,3-d]pyrimidine-4-thiol. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydrobenzo(4,5)thieno(2,3-d)pyrimidin-4-amine. Retrieved from [Link]

• Semantic Scholar. (2024). β-Enaminonitrile in the synthesis of tetrahydrobenzo[b]thiophene candidates with DFT simulation, in vitro antiproliferative ass. Retrieved from [Link]

• PubChem. (n.d.). 5,6,7,8-Tetrahydro[9]benzothieno[2,3-d]pyrimidine-4(3H)-thione. Retrieved from [Link]

• ResearchGate. (n.d.). ¹³C NMR spectra of synthesized model compound 4f. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Design, synthesis, crystal structure and anti-plasmodial evaluation of tetrahydrobenzo[3][8]thieno[2,3-d]pyrimidine derivatives. Retrieved from [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (2015). Design, synthesis, molecular docking of new thiopyrimidine-5-carbonitrile derivatives and their cytotoxic activity against HepG2 cell line. Retrieved from [Link]

• PubMed Central. (n.d.). Discovery, Synthesis, and In Vitro Characterization of 2,3 Derivatives of 4,5,6,7-Tetrahydro-Benzothiophene as Potent Modulators of Retinoic Acid Receptor-Related Orphan Receptor γt. Retrieved from [Link]

• SpectraBase. (n.d.). 1,4,5,6-Tetrahydro-2-pyrimidinethiol. Retrieved from [Link]

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The Ascendance of a Privileged Scaffold: A Technical Guide to the Discovery and Enduring Legacy of Thieno[2,3-d]pyrimidines

Abstract

The thieno[2,3-d]pyrimidine core, a fused heterocyclic system isosteric to the purine nucleobases, has cemented its status as a "privileged scaffold" in medicinal chemistry. Its remarkable versatility has given rise to a plethora of compounds with a broad spectrum of biological activities, leading to the development of numerous clinical candidates and approved drugs. This in-depth technical guide provides a comprehensive overview of the discovery, historical development, and synthetic evolution of thieno[2,3-d]pyrimidine compounds. We will delve into the seminal synthetic strategies that have defined the field, explore the expansion of their therapeutic applications, and provide detailed experimental protocols for the construction of this pivotal heterocyclic system. Furthermore, we will visualize the key signaling pathways modulated by these compounds, offering a deeper understanding of their mechanisms of action for researchers, scientists, and drug development professionals.

Introduction: The Thieno[2,3-d]pyrimidine Core - A Bioisostere of Life's Building Blocks

The thieno[2,3-d]pyrimidine scaffold is a bicyclic aromatic heterocycle where a thiophene ring is fused to a pyrimidine ring. This unique structural arrangement bears a striking resemblance to purines, such as adenine and guanine, which are fundamental components of DNA and RNA.[1] This bioisosteric relationship is a cornerstone of the thieno[2,3-d]pyrimidine's success in medicinal chemistry, as it allows compounds incorporating this scaffold to interact with a wide array of biological targets, particularly enzymes and receptors that recognize purine-based substrates.

The inherent "drug-like" properties of the thieno[2,3-d]pyrimidine core, including its rigid structure, capacity for diverse substitutions, and ability to engage in various non-covalent interactions, have made it a fertile ground for the discovery of novel therapeutics. Over the decades, this scaffold has been successfully employed to develop potent and selective inhibitors of kinases, polymerases, and other crucial cellular enzymes, leading to significant advancements in the treatment of cancer, inflammation, and infectious diseases.

Discovery and Historical Perspective

While the thieno[2,3-d]pyrimidine scaffold is a subject of intense modern research, its roots extend back to the mid-20th century. The pioneering work in the field of purine analogues laid the groundwork for the exploration of related heterocyclic systems. Although a definitive singular "discovery" of the parent compound is not easily pinpointed in a single landmark paper, the collective efforts of synthetic chemists in the 1950s and 1960s exploring modifications of purine and pyrimidine structures led to the emergence of thienopyrimidines.

A significant early contribution to the synthesis of this class of compounds was made by Roland K. Robins and his collaborators. Their extensive work on purine and pyrimidine chemistry likely encompassed the synthesis of thieno[2,3-d]pyrimidine derivatives as part of a broader investigation into purine analogues. The primary synthetic route established in this era, and one that remains highly relevant today, involves the construction of a substituted 2-aminothiophene followed by the annulation of the pyrimidine ring.

The initial biological interest in these compounds was often centered on their potential as antimetabolites, given their structural similarity to endogenous purines. However, it was the subsequent decades of research that truly unlocked the vast therapeutic potential of the thieno[2,3-d]pyrimidine scaffold, leading to its current status as a privileged structure in drug discovery.

The Evolution of Synthetic Strategies

The synthesis of the thieno[2,3-d]pyrimidine core has evolved significantly since its inception, with the development of more efficient, versatile, and scalable methods. The most common and robust strategies involve the initial construction of a polysubstituted thiophene ring, which then serves as a template for the subsequent annulation of the pyrimidine ring.

The Gewald Reaction: A Cornerstone of Thiophene Synthesis

The Gewald reaction, first reported by Karl Gewald in 1966, is a multicomponent reaction that has become a cornerstone for the synthesis of 2-aminothiophenes, the key precursors for many thieno[2,3-d]pyrimidines.[2][3][4] This elegant one-pot synthesis involves the condensation of a ketone or aldehyde with an α-cyanoester (or other activated nitrile) in the presence of elemental sulfur and a basic catalyst, such as morpholine or triethylamine.[2][5]

The reaction proceeds through an initial Knoevenagel condensation to form an α,β-unsaturated nitrile, followed by the addition of sulfur and subsequent intramolecular cyclization and tautomerization to yield the 2-aminothiophene.[3] The versatility of the Gewald reaction allows for the introduction of a wide range of substituents on the thiophene ring, which is crucial for modulating the pharmacological properties of the final thieno[2,3-d]pyrimidine derivatives.

Experimental Protocol: Gewald Synthesis of a 2-Aminothiophene Precursor

This protocol describes a general procedure for the Gewald reaction to synthesize a 2-aminothiophene-3-carbonitrile derivative.

Materials:

• Cyclohexanone (1.0 eq)

• Malononitrile (1.0 eq)

• Elemental Sulfur (1.1 eq)

• Triethylamine (1.0 eq)

• Ethanol

Procedure:

• To a stirred solution of cyclohexanone and malononitrile in ethanol, add finely powdered elemental sulfur.

• To this suspension, add triethylamine dropwise at room temperature.

• Continue stirring the reaction mixture at room temperature for 1-5 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water.

• Collect the precipitated solid by filtration.

• Wash the solid with water and recrystallize from ethanol to obtain the pure 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.

Pyrimidine Ring Annulation: From Classical to Modern Methods

Once the 2-aminothiophene precursor is in hand, the next critical step is the construction of the fused pyrimidine ring. A variety of methods have been developed for this transformation, ranging from classical condensation reactions to modern microwave-assisted protocols.

Classical Approaches:

• Condensation with Formamide: A straightforward and widely used method involves heating the 2-aminothiophene-3-carboxamide or -carbonitrile with an excess of formamide at high temperatures (160-200 °C).[6] This reaction directly provides the 4-aminothieno[2,3-d]pyrimidine or the thieno[2,3-d]pyrimidin-4(3H)-one, respectively.

• Reaction with Orthoesters and Amidines: Cyclization can also be achieved by reacting the 2-aminothiophene precursor with triethyl orthoformate or formamidine acetate. These reagents serve as one-carbon synthons to form the pyrimidine ring.

Modern Advancements:

• Microwave-Assisted Synthesis: The application of microwave irradiation has significantly improved the efficiency of pyrimidine ring formation.[7] Microwave-assisted reactions often lead to dramatically reduced reaction times, higher yields, and cleaner product profiles compared to conventional heating methods.

The Dimroth Rearrangement: A Route to N-Substituted Derivatives

The Dimroth rearrangement is a powerful tool for the synthesis of N-substituted 4-aminothieno[2,3-d]pyrimidines.[7] This rearrangement involves the reaction of a 2-aminothiophene-3-carbonitrile with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form an intermediate amidine. Subsequent reaction with a primary amine in the presence of an acid catalyst, often under microwave irradiation, leads to a ring-opening and ring-closing cascade, ultimately yielding the N-substituted 4-aminothieno[2,3-d]pyrimidine.[7]

Experimental Protocol: Synthesis of 4-Substituted-Aminothieno[2,3-d]pyrimidines

This protocol provides a general method for the synthesis of 4-amino substituted thieno[2,3-d]pyrimidines from a 2-aminothiophene-3-carbonitrile precursor.

Materials:

• 2-Amino-thiophene-3-carbonitrile derivative (1.0 eq)

• Corresponding R-CN derivative (e.g., acetonitrile for a 2-methyl substituent) (1.0 eq)

• Dry Dioxane

• Dry Hydrochloric Gas

• 10% (v/v) Ammonium Hydroxide solution

Procedure:

• Dissolve the 2-amino-thiophene-3-carbonitrile in dry dioxane.

• Add the corresponding R-CN derivative to the solution.

• Pass dry hydrochloric gas through the stirred reaction mixture at room temperature for approximately 6 hours.

• Allow the solution to stand at room temperature for 12 hours.

• Pour the reaction mixture onto ice and neutralize with a 10% (v/v) ammonium hydroxide solution to a pH of approximately 8.

• Collect the resulting precipitate by filtration.

• Wash the precipitate extensively with water and dry in a vacuum oven at 60 °C to yield the 2-alkyl-substituted-4-amino-thieno[2,3-d]pyrimidine.[8]

Therapeutic Applications: A Scaffold for Diverse Biological Activities

The thieno[2,3-d]pyrimidine scaffold has proven to be a remarkably fruitful starting point for the development of a wide range of therapeutic agents. Its ability to be readily functionalized at multiple positions has allowed for the fine-tuning of potency, selectivity, and pharmacokinetic properties.

Kinase Inhibitors in Oncology

A significant number of thieno[2,3-d]pyrimidine-based compounds have been developed as potent kinase inhibitors for the treatment of cancer. The structural similarity to the ATP-binding site of kinases makes this scaffold an ideal template for designing competitive inhibitors.

• VEGFR-2 Inhibitors: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a process crucial for tumor growth and metastasis. Several thieno[2,3-d]pyrimidine derivatives have been designed as potent VEGFR-2 inhibitors, demonstrating significant anti-angiogenic and anti-tumor activity.[3][9]

• KRAS G12D Inhibitors: Mutations in the KRAS oncogene are prevalent in many cancers, with the G12D mutation being particularly common. The development of direct KRAS inhibitors has been a long-standing challenge in oncology. Recently, novel thieno[2,3-d]pyrimidine-based compounds have emerged as promising inhibitors of KRAS G12D, showcasing a new therapeutic avenue for these difficult-to-treat cancers.[10][11][12]

• PI3K Inhibitors: The Phosphoinositide 3-kinase (PI3K) signaling pathway is frequently dysregulated in cancer, promoting cell growth, proliferation, and survival. Thieno[2,3-d]pyrimidine derivatives have been successfully developed as potent and selective PI3K inhibitors, with some advancing to clinical trials.[13][14][15][16][17]

Epigenetic Modulators

Beyond kinase inhibition, the thieno[2,3-d]pyrimidine scaffold has also been utilized to target the epigenetic machinery of cancer cells.

• Dual BRD4/HDAC Inhibitors: Bromodomain-containing protein 4 (BRD4) and histone deacetylases (HDACs) are key epigenetic regulators often dysregulated in cancer. The development of dual inhibitors targeting both BRD4 and HDACs represents an innovative therapeutic strategy. Thieno[2,3-d]pyrimidine-based compounds have been designed to achieve this dual inhibition, demonstrating synergistic anti-tumor effects.[18][19][20][21]

Topoisomerase II Inhibitors

Topoisomerase II is an essential enzyme involved in managing DNA topology during replication and transcription. It is a well-established target for cancer chemotherapy. Novel thieno[2,3-d]pyrimidine derivatives have been identified as potent topoisomerase II inhibitors, inducing DNA damage and apoptosis in cancer cells.[22][23][24]

Other Therapeutic Areas

The therapeutic potential of thieno[2,3-d]pyrimidines extends beyond oncology. Derivatives have been investigated for a range of other applications, including:

• Anti-inflammatory agents

• Antimicrobial and antifungal agents [25]

• Central Nervous System (CNS) agents

Visualization of Key Signaling Pathways

To better understand the mechanism of action of thieno[2,3-d]pyrimidine-based drugs, it is essential to visualize the cellular signaling pathways they modulate. The following diagrams, generated using Graphviz, illustrate some of the key pathways targeted by these compounds.

Caption: VEGFR-2 Signaling Pathway.[9][14][26][27][28][29]

Caption: PI3K/Akt Signaling Pathway.[13][14][15][16][17]

Conclusion and Future Directions

The journey of thieno[2,3-d]pyrimidine compounds, from their origins as purine bioisosteres to their current standing as a privileged scaffold in drug discovery, is a testament to the power of medicinal chemistry. The development of robust and versatile synthetic methodologies, such as the Gewald reaction, has been instrumental in unlocking the full potential of this heterocyclic system. The diverse array of biological activities exhibited by thieno[2,3-d]pyrimidine derivatives, particularly in the realm of oncology, underscores their continued importance in the quest for novel therapeutics.

Looking ahead, the future of thieno[2,3-d]pyrimidine research is bright. The exploration of new substitution patterns, the development of novel synthetic routes, and the application of this scaffold to emerging biological targets will undoubtedly lead to the discovery of next-generation therapies. Furthermore, the use of thieno[2,3-d]pyrimidines in the design of multi-target agents and combination therapies holds immense promise for overcoming drug resistance and improving patient outcomes. As our understanding of the molecular basis of disease continues to grow, the thieno[2,3-d]pyrimidine scaffold is poised to remain a central player in the ongoing story of drug discovery.

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The Strategic Screening of Novel Thienopyrimidine Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: The Thienopyrimidine Scaffold - A Privileged Structure in Medicinal Chemistry

The landscape of modern drug discovery is characterized by an unceasing quest for novel chemical entities that exhibit potent and selective biological activities. Within this landscape, heterocyclic compounds have emerged as a cornerstone of medicinal chemistry, owing to their diverse pharmacological properties. Among these, the thienopyrimidine scaffold holds a place of distinction. As a bioisostere of purine, this fused heterocyclic system has demonstrated a remarkable capacity to interact with a wide array of biological targets, leading to a spectrum of activities including anticancer, antimicrobial, and anti-inflammatory effects.[1][2][3][4] This guide is intended for researchers, scientists, and drug development professionals, providing an in-depth technical overview of the methodologies employed in the biological activity screening of novel thienopyrimidine derivatives. It is structured to not only provide step-by-step protocols but also to instill a deeper understanding of the rationale behind these experimental choices, thereby empowering researchers to design and execute robust screening cascades.

Part 1: Anticancer Activity Screening - A Multi-faceted Approach

The evaluation of the anticancer potential of novel thienopyrimidine derivatives is a primary focus in their development, with many exhibiting potent cytotoxic and cytostatic effects.[5][6][7] A comprehensive screening strategy for anticancer activity is not a monolithic process but rather a tiered approach, beginning with broad cytotoxicity assessments and progressing to more nuanced mechanistic studies.

Foundational Cytotoxicity Assessment: The MTT Assay

The initial step in anticancer screening is to determine the general cytotoxicity of the novel thienopyrimidine derivatives against a panel of cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted, reliable, and high-throughput method for this purpose.[8] Its principle lies in the reduction of the yellow, water-soluble MTT to a purple, insoluble formazan product by mitochondrial dehydrogenases in metabolically active (i.e., viable) cells.[8] The amount of formazan produced is directly proportional to the number of living cells, providing a quantitative measure of cell viability.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the novel thienopyrimidine derivatives in culture medium. Remove the old medium from the wells and add the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for a specified period, typically 48-72 hours, at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Following incubation, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the MTT-containing medium and add a solubilizing agent, such as DMSO or a specialized solubilization buffer, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined by plotting a dose-response curve.

Table 1: Example Data Presentation for MTT Assay Results

Compound ID	Cancer Cell Line	IC50 (µM)
TH-PY-001	MCF-7 (Breast)	15.2
TH-PY-001	HCT-116 (Colon)	22.8
TH-PY-001	PC-3 (Prostate)	18.5
Doxorubicin	MCF-7 (Breast)	0.8

Delving Deeper: Apoptosis Induction Analysis by Flow Cytometry

Compounds that exhibit significant cytotoxicity are further investigated to elucidate their mechanism of action. A common and critical mechanism of anticancer drugs is the induction of apoptosis, or programmed cell death. Flow cytometry using Annexin V and Propidium Iodide (PI) staining is a powerful technique to quantify apoptotic and necrotic cell populations.[9][10] Annexin V has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis.[9][10] PI is a fluorescent nucleic acid intercalating agent that can only enter cells with compromised membrane integrity, a characteristic of late apoptotic and necrotic cells.[9][10]

Experimental Protocol: Annexin V/PI Staining for Apoptosis

• Cell Treatment: Seed cells in 6-well plates and treat with the thienopyrimidine derivatives at their IC50 concentrations for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsinization.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Diagram 1: Workflow for Anticancer Activity Screening

Caption: A streamlined workflow for the anticancer screening of novel thienopyrimidine derivatives.

Part 2: Kinase Inhibitory Activity - Targeting the Drivers of Oncogenesis

A significant number of thienopyrimidine derivatives exert their anticancer effects through the inhibition of protein kinases, which are key regulators of cellular signaling pathways often dysregulated in cancer.[11][12] Therefore, screening for kinase inhibitory activity is a crucial step in their biological evaluation.

In Vitro Kinase Inhibition Assays

These assays directly measure the ability of a compound to inhibit the activity of a specific kinase. A common method involves quantifying the amount of ATP consumed or the amount of phosphorylated substrate produced.

Experimental Protocol: General In Vitro Kinase Assay

• Reaction Setup: In a microplate well, combine the target kinase, a suitable substrate, and the thienopyrimidine derivative at various concentrations.

• Initiation: Start the kinase reaction by adding a solution containing ATP and MgCl2.[1]

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 30°C or 37°C) for a defined period.

• Termination: Stop the reaction by adding a solution such as EDTA or by heat inactivation.[1]

• Detection: Quantify the kinase activity. This can be done through various methods, including:

  • Radiometric assays: Using radiolabeled ATP ([γ-³²P]ATP) and measuring the incorporation of the radioactive phosphate into the substrate.

  • Fluorescence-based assays: Using fluorescently labeled substrates or antibodies to detect phosphorylation.

  • Luminescence-based assays: Measuring the amount of ATP remaining after the kinase reaction.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

Part 3: Antimicrobial Activity Screening - Combating Infectious Diseases

Thienopyrimidine derivatives have also shown promise as antimicrobial agents.[13][14] Screening for antibacterial and antifungal activity is essential to explore their full therapeutic potential.

Antibacterial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a bacterium.[15][16][17]

Experimental Protocol: Broth Microdilution Assay

• Compound Preparation: Prepare a serial two-fold dilution of the thienopyrimidine derivatives in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Bacterial Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it to the final desired concentration.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth (i.e., the well remains clear).

Antifungal Susceptibility Testing: Agar Well Diffusion Method

The agar well diffusion method is a widely used technique for screening the antifungal activity of compounds.[18][19]

Experimental Protocol: Agar Well Diffusion Assay

• Agar Plate Preparation: Prepare potato dextrose agar (PDA) plates and allow them to solidify.

• Fungal Inoculum: Spread a standardized fungal spore suspension evenly over the surface of the agar plates.

• Well Creation: Create wells in the agar using a sterile cork borer.

• Compound Addition: Add a defined volume of the thienopyrimidine derivative solution (dissolved in a suitable solvent like DMSO) to each well. Include a solvent control and a positive control (e.g., a known antifungal agent).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 25-30°C) for 48-72 hours.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where fungal growth is inhibited. A larger zone of inhibition indicates greater antifungal activity.

Part 4: Anti-inflammatory Activity Screening - Modulating the Inflammatory Response

Chronic inflammation is implicated in a multitude of diseases, and thienopyrimidine derivatives have been investigated for their anti-inflammatory properties.[17][20][21] Key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX), are important targets for anti-inflammatory drugs.

Cyclooxygenase (COX) Inhibition Assay

COX-1 and COX-2 are enzymes that catalyze the conversion of arachidonic acid to prostaglandins, which are pro-inflammatory mediators.[5][22]

Experimental Protocol: COX Inhibition Assay

• Reaction Mixture: Prepare a reaction mixture containing COX enzyme (either COX-1 or COX-2), a chromogenic substrate, and the thienopyrimidine derivative.

• Initiation: Start the reaction by adding arachidonic acid.

• Incubation: Incubate the mixture at 37°C for a specific time.

• Detection: Measure the absorbance of the colored product at a specific wavelength.

• Data Analysis: Calculate the percentage of COX inhibition and the IC50 value.

Lipoxygenase (LOX) Inhibition Assay

LOX enzymes are involved in the synthesis of leukotrienes, another class of inflammatory mediators.[10][23][24]

Experimental Protocol: LOX Inhibition Assay

• Reaction Setup: Prepare a reaction mixture containing the LOX enzyme, a substrate (e.g., linoleic acid), and the test compound in a buffer solution.

• Incubation: Incubate the mixture at room temperature.

• Detection: Monitor the formation of the hydroperoxy product by measuring the increase in absorbance at 234 nm.[10]

• Data Analysis: Determine the percentage of LOX inhibition and the IC50 value.

Part 5: In Silico Screening - A Modern Approach to Drug Discovery

Computational methods are increasingly being integrated into the drug discovery pipeline to accelerate the identification and optimization of lead compounds.[9][25]

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand (the thienopyrimidine derivative) when bound to a specific protein target.[1][13][26][27] This provides insights into the binding mode and can help in understanding the structure-activity relationship.

General Workflow for Molecular Docking

• Protein and Ligand Preparation: Obtain the 3D structure of the target protein (from a database like the Protein Data Bank) and prepare the 3D structure of the thienopyrimidine derivative.

• Binding Site Definition: Identify the active site of the protein.

• Docking Simulation: Use docking software (e.g., AutoDock, Glide) to predict the binding poses of the ligand in the protein's active site.

• Scoring and Analysis: The docking program will generate a score that estimates the binding affinity. Analyze the predicted binding poses to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions).

Diagram 2: In Silico Screening Workflow

Caption: A typical workflow for the in silico screening of novel thienopyrimidine derivatives.

ADMET Prediction

The prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial in the early stages of drug discovery to identify compounds with favorable pharmacokinetic profiles and to avoid late-stage failures.[9][12][28][29][30] Various computational models and software are available to predict these properties based on the chemical structure of the compound.

Conclusion: A Pathway to Novel Therapeutics

The biological activity screening of novel thienopyrimidine derivatives is a comprehensive and systematic process that requires a combination of in vitro assays and in silico methods. This guide has provided a detailed overview of the key experimental protocols and the underlying scientific principles for evaluating the anticancer, antimicrobial, and anti-inflammatory potential of this privileged scaffold. By adopting a logical and multi-faceted screening cascade, researchers can efficiently identify and advance promising lead compounds, ultimately contributing to the development of new and effective therapies. The integration of robust experimental design, careful data interpretation, and modern computational tools will undoubtedly continue to unlock the full therapeutic potential of thienopyrimidine derivatives.

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A Technical Guide to Elucidating the Mechanism of Action for Tetrahydrobenzothienopyrimidine (THBTP) Compounds

Preamble: The THBTP Scaffold as a Foundation for Targeted Therapeutics

The tetrahydrobenzothienopyrimidine (THBTP) core is a heterocyclic scaffold of significant interest in modern medicinal chemistry. Its rigid, three-ring structure provides a versatile framework for designing molecules with diverse biological activities. Extensive research has demonstrated the potential of THBTP derivatives as anticancer, anti-angiogenic, antimicrobial, and enzyme-inhibitory agents.[1][2][3] The structural similarity of the core pyrimidine ring to endogenous nucleobases suggests a favorable toxicity profile and the potential for specific interactions with key cellular enzymes.[2]

A recurring theme in the pharmacology of THBTPs is the inhibition of protein kinases.[1] Kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[4][5][6] This guide provides a comprehensive, field-proven framework for researchers and drug development professionals to systematically dissect the mechanism of action (MoA) of novel THBTP compounds, from initial phenotypic observations to precise molecular target characterization. Our approach is designed not as a rigid template, but as a logical, causality-driven workflow that builds a self-validating case for a compound's specific biological function.

Phase 1: Cellular Phenotyping - Defining the Biological Impact

The journey into MoA begins not at the molecular level, but with the cell. Before we can ask how a compound works, we must first meticulously define what it does to a relevant biological system, such as a cancer cell line.

Core Objective: To quantify the phenotypic consequences of treating cancer cells with a THBTP compound.

Experimental Workflow: Initial Cellular Effects

Caption: Workflow for initial cell-based characterization of a THBTP compound.

Protocol: Cytotoxicity Assessment via MTT Assay

The foundational experiment is to determine the concentration-dependent effect of the compound on cell viability. This establishes the potency (IC50) and therapeutic window.

• Principle: The MTT assay measures the metabolic activity of cells, which correlates with cell viability. Viable cells contain mitochondrial reductases that convert the yellow tetrazolium salt (MTT) into purple formazan crystals.

• Methodology:

  • Cell Seeding: Plate cancer cell lines (e.g., MCF-7, HCT116, PC-3) in 96-well plates at a predetermined density and allow them to adhere overnight.[1]

  • Compound Treatment: Prepare a serial dilution of the THBTP compound. Treat the cells with a range of concentrations (e.g., 0.01 µM to 100 µM) for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[7]

  • MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at ~570 nm using a microplate reader.

  • Analysis: Normalize the absorbance values to the vehicle control and plot the percentage of cell viability against the log of the compound concentration. Fit the data to a dose-response curve to calculate the IC50 value.

Protocol: Cell Cycle Analysis via Flow Cytometry

This experiment reveals if the compound's cytotoxic effect is mediated by halting cell division at a specific checkpoint.

• Principle: Propidium iodide (PI) is a fluorescent dye that binds stoichiometrically to DNA. The amount of PI fluorescence in a cell is directly proportional to its DNA content, allowing for the differentiation of cells in G0/G1, S, and G2/M phases of the cell cycle.

• Methodology:

  • Treatment: Treat cells with the THBTP compound at its IC50 and 2x IC50 concentrations for a relevant time period (e.g., 24 hours).

  • Harvesting & Fixation: Harvest the cells and fix them in cold 70% ethanol to permeabilize the membranes.

  • Staining: Treat the cells with RNase A to remove RNA and then stain with PI.

  • Analysis: Analyze the stained cells using a flow cytometer. The resulting DNA content histogram is used to quantify the percentage of cells in each phase of the cell cycle. An accumulation of cells in a particular phase suggests cell cycle arrest.[1]

Protocol: Apoptosis Induction Assessment

We must determine if cell death occurs via apoptosis (programmed cell death), a preferred mechanism for anticancer agents.

• Principle: During early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC). Co-staining with PI allows for the differentiation of early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and live cells (Annexin V-/PI-).

• Methodology:

  • Treatment: Treat cells with the THBTP compound as described for cell cycle analysis.

  • Staining: Harvest the cells and resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI.

  • Analysis: Analyze the cells by flow cytometry. An increase in the Annexin V-positive population indicates the induction of apoptosis.[1][8]

  • Confirmation (Optional but Recommended): Confirm apoptosis by measuring the activity of executioner caspases (e.g., Caspase-3/7) using a luminogenic or fluorogenic substrate-based assay. An increase in caspase activity is a hallmark of apoptosis.[1]

Data Synthesis and Hypothesis Generation

The data from these initial assays should be compiled to form a coherent biological narrative.

Compound	Cell Line	Cytotoxicity IC50 (µM)	Primary Cell Cycle Effect	Apoptosis Induction
THBTP-X	MCF-7	5.2	G0/G1 Arrest	> 5-fold increase in Caspase-3
THBTP-X	PC-3	8.9	G0/G1 Arrest	> 4-fold increase in Caspase-3
THBTP-Y	HCT116	2.1	S Phase Arrest	Minimal

• Causality-Driven Interpretation: A compound like THBTP-X , which induces G0/G1 arrest and subsequent apoptosis, strongly suggests an MoA involving the inhibition of signaling pathways essential for the G1-to-S phase transition. This points toward potential targets like Cyclin-Dependent Kinases (CDKs) or receptor tyrosine kinases (RTKs) that control mitogenic signaling.[1][6]

Phase 2: Molecular Target Identification - Unmasking the Binding Partner

With a clear phenotypic profile, the next phase is to identify the direct molecular target(s) of the THBTP compound. Given the prevalence of thienopyrimidines as kinase inhibitors, a kinase-centric approach is often the most efficient path forward.[1][7]

Strategy: Broad Kinase Profiling

The most direct way to test the kinase inhibitor hypothesis is to screen the compound against a large, functionally diverse panel of purified human kinases.

Caption: A streamlined workflow for identifying and validating a primary kinase target.

• Rationale: This unbiased approach rapidly identifies high-affinity targets and provides a preliminary assessment of compound selectivity. Many commercial services offer panels of hundreds of kinases.

• Execution: The THBTP compound is tested at a fixed concentration (e.g., 1 or 10 µM) against the panel. The output is typically reported as the percent inhibition of each kinase's activity.

• Hit Triage: Kinases inhibited by >90% are considered primary hits. These hits are then subjected to full dose-response assays to determine their precise IC50 values.

• Target Validation in Cells: The crucial next step is to confirm that the compound engages the identified target in a cellular context. For an identified target like VEGFR-2, this is achieved via Western Blot.[1]

Protocol: Western Blot for Target Engagement

• Principle: This technique measures the phosphorylation state of a target protein and its downstream substrates. A successful inhibitor will reduce the level of phosphorylation.

• Methodology:

  • Cell Culture and Lysis: Treat cells (e.g., HUVECs, which have high VEGFR-2 expression) with the THBTP compound for a short period (e.g., 1-2 hours) before stimulating with the appropriate ligand (e.g., VEGF). Lyse the cells to extract proteins.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate the proteins by size using SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Immunoblotting: Block the membrane to prevent non-specific antibody binding. Probe the membrane with a primary antibody specific to the phosphorylated form of the target (e.g., anti-p-VEGFR2) and a primary antibody for the total protein (e.g., anti-VEGFR2) as a loading control.

  • Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

  • Interpretation: A dose-dependent decrease in the p-VEGFR2 signal, without a change in the total VEGFR2 signal, provides strong evidence of target engagement in cells.[1]

Phase 3: Biochemical Characterization - Quantifying the Interaction

Once a primary target is validated, the interaction must be characterized with biochemical and biophysical precision. This phase moves from "what it binds to" to "how well and in what manner it binds."

Protocol: In Vitro Kinase Inhibition Assay (IC50 Determination)

This is the gold-standard assay for quantifying the potency of an enzyme inhibitor.[9][10]

• Principle: The assay measures the activity of a purified kinase enzyme by detecting the phosphorylation of a substrate. The inhibitor's potency is determined by its ability to reduce this activity.

• Methodology (Example for a Tyrosine Kinase):

  • Reagents: Purified recombinant kinase (e.g., VEGFR-2), ATP, a generic tyrosine-containing peptide substrate, and a detection reagent (e.g., an antibody that recognizes phosphotyrosine).

  • Assay Setup: In a 384-well plate, add the kinase and the THBTP compound (at various concentrations) and incubate briefly.

  • Initiate Reaction: Start the kinase reaction by adding a mixture of the peptide substrate and ATP (typically at a concentration equal to its Km).[11]

  • Incubation: Allow the reaction to proceed for a set time at a controlled temperature (e.g., 30 minutes at 30°C).

  • Stop & Detect: Terminate the reaction and add the detection reagents. The signal generated is proportional to the amount of phosphorylated substrate.

  • Data Analysis: Plot the enzyme activity against the inhibitor concentration and fit to a four-parameter logistic equation to determine the IC50.

Protocol: Mechanism of Inhibition (MoI) Studies

This critical set of experiments determines how the inhibitor interacts with the enzyme and its substrate.[10][11]

• Principle: By measuring the inhibitor's effect on the enzyme's kinetics (Michaelis-Menten parameters), we can determine its mode of inhibition (e.g., competitive, non-competitive).

• Methodology:

  • Perform the in vitro kinase assay as described above.

  • Create a matrix of experimental conditions by varying the concentrations of both the ATP substrate and the THBTP inhibitor.

  • Measure the initial reaction velocity (rate of product formation) for each condition.

  • Data Analysis: Plot the data using a double-reciprocal Lineweaver-Burk plot (1/velocity vs. 1/[ATP]). The pattern of line intersections reveals the mechanism:

    • Competitive: Lines intersect on the y-axis. The inhibitor competes with ATP for binding to the enzyme's active site.

    • Non-competitive: Lines intersect on the x-axis. The inhibitor binds to a site other than the active site (an allosteric site).[10]

    • Uncompetitive: Lines are parallel. The inhibitor binds only to the enzyme-substrate complex.

Data Summary: A Quantitative Profile

The results of this phase provide the quantitative data essential for structure-activity relationship (SAR) studies and lead optimization.

Parameter	Value	Significance
IC50 (VEGFR-2)	25 nM	High potency against the primary target.
Binding Affinity (KD)	40 nM	Direct measure of binding strength (e.g., via SPR).
Mechanism vs. ATP	Competitive	Confirms the compound binds in the ATP pocket.
Selectivity (VEGFR-2 vs. a panel of 10 other kinases)	>100-fold	Indicates high selectivity for the target, which can lead to fewer off-target side effects.

Phase 4: Pathway Analysis - Connecting Target to Phenotype

The final step is to connect the specific molecular inhibition (e.g., of VEGFR-2) to the global cellular phenotypes observed in Phase 1 (e.g., reduced proliferation and apoptosis).

VEGFR-2 Signaling Pathway and THBTP Inhibition

Molecular docking can provide a structural hypothesis for the observed competitive inhibition, while pathway analysis confirms the downstream consequences.

Caption: Inhibition of the VEGFR-2 signaling cascade by a competitive THBTP compound.

• Molecular Docking: Computational models can be used to predict how the THBTP compound fits into the ATP-binding pocket of VEGFR-2. These models can identify key hydrogen bonds and hydrophobic interactions that anchor the molecule, explaining its potency and providing insights for rational drug design.[1][2]

Conclusion

This guide outlines a systematic, multi-faceted approach to determining the mechanism of action for novel tetrahydrobenzothienopyrimidine compounds. By integrating cellular phenotyping, unbiased target identification, precise biochemical characterization, and pathway analysis, researchers can build a robust and compelling case for a compound's therapeutic potential. This rigorous, evidence-based process is fundamental to translating a promising chemical scaffold into a targeted therapeutic agent.

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• BellBrook Labs. (n.d.). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. Available at: [Link]

• BellBrook Labs. (n.d.). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. BellBrook Labs. Available at: [Link]

• Biobide. (n.d.). What is an Inhibition Assay? Biobide Blog. Available at: [Link]

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In Silico Analysis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol: A Computational Guide for Drug Discovery

This technical guide provides a comprehensive overview of the in silico modeling and computational methodologies for the study of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol and its derivatives. This class of compounds, belonging to the broader family of thienopyrimidines, has garnered significant interest in medicinal chemistry due to its diverse pharmacological activities, including anticancer and anti-inflammatory properties.[1][2] This guide is intended for researchers, scientists, and drug development professionals engaged in the rational design and evaluation of novel therapeutic agents. We will delve into the core computational techniques, from ligand and target preparation to advanced molecular dynamics simulations and ADMET profiling, providing both theoretical justification and practical, step-by-step protocols.

The Therapeutic Potential of the Thienopyrimidine Scaffold

The thieno[2,3-d]pyrimidine core is a privileged scaffold in drug discovery, forming the backbone of numerous compounds with significant biological activity.[3] Its rigid, planar structure and the presence of multiple hydrogen bond donors and acceptors allow for effective interaction with a variety of biological targets. Derivatives of 5,6,7,8-tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidine have been investigated as microtubule targeting agents[5][6][7], dual topoisomerase I and II inhibitors[8], and inhibitors of the epidermal growth factor receptor (EGFR)[9][10]. The introduction of a thiol group at the 4-position of the pyrimidine ring presents an interesting avenue for exploration, potentially modulating the compound's electronic properties and binding interactions.

Foundational In Silico Workflow: A Strategic Overview

A robust in silico evaluation pipeline is crucial for prioritizing lead candidates and gaining mechanistic insights prior to costly and time-consuming experimental validation. The workflow described herein is a self-validating system, incorporating checks and balances at each stage to ensure the reliability of the generated data.

Caption: A generalized workflow for the in silico evaluation of small molecule inhibitors.

Ligand and Target Preparation: The Foundation of Accurate Modeling

The fidelity of any computational model is fundamentally dependent on the quality of the input structures. This section outlines the critical steps for preparing both the ligand (5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol) and its potential biological target.

Ligand Preparation Protocol

The three-dimensional structure of the ligand must be optimized to represent its most stable conformation.

Step-by-Step Methodology:

• 2D Structure Sketching: Draw the 2D structure of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol using a chemical drawing tool such as ChemDraw.

• Conversion to 3D: Convert the 2D structure into a 3D conformation.

• Energy Minimization: Perform an energy minimization of the 3D structure using a suitable force field (e.g., MMFF94). This step is crucial for relieving any steric clashes and obtaining a low-energy conformation.

• Charge Assignment: Assign partial atomic charges (e.g., Gasteiger charges).

• Tautomeric and Ionization States: Enumerate possible tautomeric and ionization states at a physiological pH (7.4 ± 1.0). For the thiol group, consider both the neutral (-SH) and anionic (-S⁻) forms, as the pKa can be influenced by the microenvironment of the binding pocket.

Target Identification and Preparation

The selection of a relevant biological target is paramount. Based on the activities of related thienopyrimidine derivatives, protein kinases are a logical starting point for investigation.[11][12] High-resolution crystal structures of target proteins can be obtained from the Protein Data Bank (PDB).

Step-by-Step Methodology:

• PDB Search and Selection: Identify and download the crystal structure of the target protein from the PDB. For instance, if targeting a specific kinase, a structure co-crystallized with a known inhibitor is preferable (e.g., PDB ID: 4JPS for PI3Kα)[13].

• Protein Cleaning: Remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and ions that are not critical for binding or structural integrity. The co-crystallized ligand should be retained for docking validation.

• Protonation and Hydrogen Addition: Add hydrogen atoms to the protein structure, as they are typically not resolved in X-ray crystallography. The protonation states of ionizable residues (e.g., Histidine, Aspartate, Glutamate) should be carefully assigned, often with the aid of specialized software that considers the local hydrogen-bonding network.

• Structural Optimization: Perform a constrained energy minimization of the protein structure to relax any steric clashes introduced during hydrogen addition, while keeping the backbone atoms fixed to preserve the experimentally determined conformation.

Molecular Docking: Predicting Binding Modes and Affinities

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a target protein.[13] It allows for the rapid screening of virtual compound libraries and provides insights into the key interactions driving binding affinity.

Molecular Docking Workflow

Caption: A schematic representation of the molecular docking process.

Docking Protocol Validation

Before docking the novel compound, it is essential to validate the docking protocol by redocking the co-crystallized ligand into the active site of the target protein. A reliable docking protocol should be able to reproduce the experimentally observed binding pose with a root-mean-square deviation (RMSD) of less than 2.0 Å.

Execution and Analysis

• Binding Site Definition: Define the binding site on the target protein, typically as a grid box encompassing the active site residues identified from the co-crystallized ligand or from literature reports.

• Docking Run: Perform the docking of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol into the defined binding site using a validated docking program (e.g., AutoDock Vina, Glide).

• Pose Analysis: Analyze the top-ranked docking poses. Examine the binding interactions, such as hydrogen bonds, hydrophobic interactions, and pi-stacking, between the ligand and the protein residues. The binding energy scores provide a semi-quantitative estimation of the binding affinity.

Table 1: Hypothetical Docking Results for 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol against a Protein Kinase

Ligand	Binding Energy (kcal/mol)	Key Interacting Residues	Interaction Type
Compound X	-8.5	Met793, Leu718, Val726	Hydrogen Bond, Hydrophobic
Reference Inhibitor	-9.2	Met793, Cys797, Leu844	Hydrogen Bond, Pi-Alkyl

Molecular Dynamics Simulations: Unveiling the Dynamics of Binding

While molecular docking provides a static snapshot of the ligand-protein complex, molecular dynamics (MD) simulations offer a dynamic view of the system over time.[11][14] MD simulations are invaluable for assessing the stability of the docked pose and for more accurate binding free energy calculations.[12][14]

MD Simulation Protocol

• System Preparation: The top-ranked docked pose of the ligand-protein complex is solvated in a periodic box of water molecules (e.g., TIP3P water model). Counter-ions are added to neutralize the system.

• Minimization and Equilibration: The entire system is subjected to energy minimization to remove any steric clashes. This is followed by a two-step equilibration process: first, an NVT (constant number of particles, volume, and temperature) ensemble to bring the system to the desired temperature, and second, an NPT (constant number of particles, pressure, and temperature) ensemble to adjust the system density.

• Production Run: A production MD run is performed for a duration sufficient to allow the system to reach a stable state (typically 100-200 nanoseconds).

• Trajectory Analysis: The resulting trajectory is analyzed to evaluate the stability of the ligand-protein complex. Key metrics include the RMSD of the protein backbone and the ligand, and the root-mean-square fluctuation (RMSF) of individual residues to identify flexible regions.

ADMET Prediction: Assessing Druglikeness

In the early stages of drug discovery, it is crucial to assess the absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of a compound.[4][15][16] In silico ADMET prediction can help to identify potential liabilities that could lead to late-stage attrition.[17][18]

Table 2: Predicted ADMET Properties for 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Property	Predicted Value	Acceptable Range
Molecular Weight	236.33 g/mol	< 500 g/mol
LogP	2.8	< 5
Hydrogen Bond Donors	2	< 5
Hydrogen Bond Acceptors	3	< 10
Human Intestinal Absorption	High	High
BBB Permeability	Low	Low to Medium
AMES Toxicity	Non-mutagenic	Non-mutagenic
hERG Inhibition	Unlikely	Unlikely

These properties can be predicted using various online tools and software packages (e.g., SwissADME, pkCSM).

Conclusion

The in silico methodologies outlined in this guide provide a powerful framework for the investigation of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol and its analogs as potential therapeutic agents. By integrating molecular docking, molecular dynamics simulations, and ADMET prediction, researchers can gain valuable insights into the structure-activity relationships, binding mechanisms, and pharmacokinetic profiles of these compounds. This computational approach facilitates the rational design of more potent and selective drug candidates, ultimately accelerating the drug discovery and development process.

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The Architecture of Inhibition: A Technical Guide to Pharmacophore Modeling of Thieno[2,3-d]pyrimidine Inhibitors

Abstract

The thieno[2,3-d]pyrimidine scaffold is a privileged heterocyclic ring system, analogous to the purine core of adenine, and is a cornerstone in the development of potent kinase inhibitors and other therapeutic agents.[1][2] Its broad spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects, has made it a focal point in medicinal chemistry.[1] This in-depth technical guide provides a comprehensive framework for the application of pharmacophore modeling in the rational design and discovery of novel thieno[2,3-d]pyrimidine inhibitors. We will dissect the core principles of both ligand-based and structure-based pharmacophore modeling, offering detailed, field-proven protocols and explaining the critical rationale behind each experimental choice. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage computational techniques to accelerate the identification of promising new drug candidates.

Introduction: The Significance of Thieno[2,3-d]pyrimidines and the Role of Pharmacophore Modeling

Thieno[2,3-d]pyrimidines represent a versatile class of compounds that have been successfully developed as inhibitors for a range of protein kinases, including VEGFR-2, EGFR, and RIPK2.[3][4][5] The core scaffold serves as a bioisostere for purines, allowing for competitive binding at the ATP-binding sites of these enzymes.[1][2] The primary challenge in developing inhibitors based on this scaffold lies in achieving high potency and selectivity for the target kinase while minimizing off-target effects.

Pharmacophore modeling is a powerful computational technique that distills the complex three-dimensional (3D) molecular interactions between a ligand and its target into a simplified model of essential chemical features.[6][7] This model, or pharmacophore, represents the key steric and electronic properties required for biological activity, such as hydrogen bond donors, hydrogen bond acceptors, hydrophobic regions, and aromatic rings.[6][8] By generating and validating a robust pharmacophore model, researchers can efficiently screen large virtual compound libraries to identify novel molecules with a high probability of binding to the target of interest, thereby saving significant time and resources in the drug discovery pipeline.[6][7]

This guide will explore the two primary approaches to pharmacophore modeling:

• Ligand-Based Pharmacophore Modeling: This method is employed when the 3D structure of the target protein is unknown, but a set of active ligands is available.[6] It relies on the principle that common chemical features shared by active molecules are responsible for their biological activity.

• Structure-Based Pharmacophore Modeling: When the 3D structure of the target protein is known (e.g., from X-ray crystallography), this approach can be used to identify the key interaction points within the binding site.[6][9] This method offers a more direct understanding of the molecular recognition process.

Ligand-Based Pharmacophore Modeling Workflow

This approach is particularly useful in the early stages of drug discovery when structural information about the target may be limited, but a series of active compounds has been identified.

Rationale and Key Considerations

The fundamental assumption of ligand-based modeling is that a set of structurally diverse molecules that bind to the same target and elicit a similar biological response will share a common 3D arrangement of essential chemical features. The success of this method hinges on the quality and diversity of the input ligand set.

Experimental Protocol

Step 1: Ligand Set Preparation and Curation

• Data Collection: Assemble a dataset of thieno[2,3-d]pyrimidine inhibitors with known biological activity (e.g., IC50 or Ki values) against the target of interest. The dataset should ideally span a wide range of activities.

• Structural Curation: Standardize the chemical structures by correcting protonation states, removing counter-ions, and ensuring consistent representation of tautomers.

• Conformational Analysis: Generate a diverse set of low-energy 3D conformations for each ligand. This is a critical step as the bioactive conformation is often not the global minimum energy state.

Step 2: Pharmacophore Model Generation

• Feature Definition: Identify the common chemical features present in the active ligands. These typically include hydrogen bond acceptors (HBA), hydrogen bond donors (HBD), hydrophobic (HY), and aromatic rings (AR).

• Hypothesis Generation: Utilize specialized software to align the active ligands and generate a set of pharmacophore hypotheses.[10] Each hypothesis will consist of a unique combination and spatial arrangement of the defined features.

Step 3: Model Validation

• Training and Test Set Division: Partition the initial dataset into a training set (typically 70-80% of the data) used to build the model and a test set (20-30%) to evaluate its predictive power.[8]

• Internal Validation: Assess the model's ability to correctly classify the compounds in the training set.[11]

• External Validation: Use the test set of known active and inactive compounds to evaluate the model's ability to distinguish between them. Common validation metrics include the Receiver Operating Characteristic (ROC) curve analysis and the Güner-Henry (GH) score.[12][13] A GH score greater than 0.7 is indicative of a very good model.[13]

Visualization of Ligand-Based Workflow

Caption: Ligand-Based Pharmacophore Modeling Workflow.

Structure-Based Pharmacophore Modeling Workflow

This approach leverages the 3D structural information of the target protein to derive a pharmacophore model directly from the binding site.

Rationale and Key Considerations

By analyzing the protein's active site, we can identify key amino acid residues and their potential interactions with a ligand. This allows for the creation of a pharmacophore model that represents the ideal complementary features of a potent inhibitor.

Experimental Protocol

Step 1: Protein Structure Preparation

• Structure Retrieval: Obtain a high-resolution 3D structure of the target protein, preferably in complex with a known thieno[2,3-d]pyrimidine inhibitor, from a repository like the Protein Data Bank (PDB).

• Structure Preparation: Prepare the protein structure by adding hydrogen atoms, assigning correct protonation states to residues, and removing water molecules that are not critical for ligand binding.

Step 2: Binding Site Analysis and Feature Identification

• Binding Site Definition: Define the active site of the protein, typically as a sphere around the bound ligand or key catalytic residues.

• Interaction Mapping: Identify the key interactions between the bound ligand and the protein, such as hydrogen bonds, hydrophobic contacts, and pi-pi stacking. Specialized software can be used to generate interaction maps that highlight these features.[8]

Step 3: Pharmacophore Model Generation

• Feature Placement: Based on the identified interactions, place pharmacophoric features within the binding site. For example, a hydrogen bond acceptor feature would be placed to complement a donor residue in the protein.

• Model Refinement: Refine the generated pharmacophore model by considering excluded volumes to represent the shape of the binding pocket and prevent steric clashes.

Step 4: Model Validation

• Database Screening: Validate the model by screening a database containing known active inhibitors and a set of decoy molecules (compounds with similar physicochemical properties but different topology).

• Enrichment Analysis: A good pharmacophore model should be able to enrich the active compounds in the top-ranking hits of the virtual screen.[14] The enrichment factor (EF) is a common metric used to quantify this.

Visualization of Structure-Based Workflow

Caption: Structure-Based Pharmacophore Modeling Workflow.

Virtual Screening and Hit Identification

Once a robust and validated pharmacophore model is established, it can be used as a 3D query to screen large compound databases to identify potential hits.[7]

Protocol

• Database Selection: Choose appropriate compound libraries for screening, such as commercial databases (e.g., Enamine, ZINC) or in-house collections.

• Pharmacophore-Based Screening: Use the validated pharmacophore model to filter the selected database. This will yield a list of compounds that match the pharmacophoric features.[15]

• Hit Filtering and Refinement: The initial hit list is often further refined using additional filters, such as molecular docking to predict binding poses and estimate binding affinity, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) property prediction to assess drug-likeness.[12][16]

Data Presentation and Analysis

To facilitate the analysis and comparison of results, all quantitative data should be summarized in clearly structured tables.

Table 1: Example Pharmacophore Model Features and Validation Metrics

Model ID	Features (HBA, HBD, HY, AR)	Training Set R²	Test Set Q²	GH Score	Enrichment Factor (1%)
TP-Pharmo-01	2, 1, 1, 1	0.92	0.85	0.81	55.3
TP-Pharmo-02	1, 1, 2, 1	0.88	0.81	0.75	42.1
TP-Pharmo-03	2, 0, 1, 2	0.85	0.76	0.72	35.8

Conclusion and Future Directions

Pharmacophore modeling is an indispensable tool in the modern drug discovery process for thieno[2,3-d]pyrimidine inhibitors. By providing a rational framework for identifying key molecular interactions, it significantly enhances the efficiency of lead identification and optimization.[6] The integration of machine learning and artificial intelligence algorithms with pharmacophore modeling is a promising future direction that is expected to further improve the accuracy and predictive power of these models.[6][17] As computational power continues to grow, we can anticipate that these in silico methods will play an even more critical role in the development of next-generation therapeutics.

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The Thienopyrimidine Core: A Privileged Scaffold in Modern Drug Discovery - A Technical Guide to Structure-Activity Relationships

Abstract

The thienopyrimidine scaffold, a fused bicyclic heterocycle, has emerged as a cornerstone in contemporary medicinal chemistry. Its structural resemblance to endogenous purine nucleobases allows it to interact with a wide array of biological targets, leading to a diverse pharmacological profile.[1][2][3] This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of thienopyrimidine analogs, with a particular focus on their role as kinase inhibitors in oncology. We will explore the nuanced effects of structural modifications on biological activity, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams to offer a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction: The Versatility of the Thienopyrimidine Scaffold

Thienopyrimidines are a class of heterocyclic compounds resulting from the fusion of a thiophene ring with a pyrimidine ring. This fusion can occur in three different ways, leading to three distinct isomers: thieno[2,3-d]pyrimidines, thieno[3,2-d]pyrimidines, and thieno[3,4-d]pyrimidines.[4][5] Of these, the thieno[2,3-d]pyrimidine isomer is the most extensively studied and has shown significant promise across various therapeutic areas, including oncology, inflammation, and infectious diseases.[6]

The biomedical significance of thienopyrimidines stems from their ability to act as bioisosteres of purines like adenine and guanine.[1][4] This mimicry allows them to effectively compete with endogenous ligands for the binding sites of enzymes and receptors, leading to the modulation of their activity.[1][2] Several thienopyrimidine-based drugs have reached the market or are in advanced clinical trials, underscoring the therapeutic potential of this scaffold.[7]

General Synthetic Strategies

The synthesis of the thienopyrimidine core can be broadly approached in two ways: annulation of a pyrimidine ring onto a pre-existing thiophene or construction of a thiophene ring onto a pyrimidine precursor.[7] A common and versatile method involves the use of 2-aminothiophene-3-carbonitrile or related 2-aminothiophene-3-carboxylate esters as starting materials. These can be cyclized with various reagents to form the pyrimidine ring. For instance, reaction with formamide or urea can yield the corresponding thieno[2,3-d]pyrimidin-4(3H)-ones.[4][5] Further functionalization at various positions of the thienopyrimidine nucleus allows for the generation of diverse chemical libraries for SAR studies.

Structure-Activity Relationship (SAR) of Thienopyrimidine Analogs as Kinase Inhibitors

A significant portion of research on thienopyrimidines has focused on their development as protein kinase inhibitors for the treatment of cancer.[8][9] Kinases play a pivotal role in cellular signaling pathways that control cell growth, proliferation, and survival, and their dysregulation is a hallmark of many cancers.[8]

Epidermal Growth Factor Receptor (EGFR) Inhibitors

EGFR is a receptor tyrosine kinase that is often overexpressed or mutated in various cancers, making it a prime target for anticancer therapies.[10][11] Thieno[2,3-d]pyrimidines have been extensively explored as EGFR inhibitors. The general SAR for this class of compounds indicates that substitutions at the C4 and C2 positions of the thieno[2,3-d]pyrimidine core are crucial for potent activity.

A key challenge in EGFR inhibitor development is overcoming resistance mutations, such as the T790M "gatekeeper" mutation. The SAR studies have been instrumental in designing next-generation inhibitors that are active against both wild-type and mutant forms of EGFR.

Table 1: SAR of 4-Anilino-Thieno[2,3-d]pyrimidine Analogs as EGFR Inhibitors

Compound	R1 (at C4-anilino)	R2 (at C2-aryl)	EGFR (wild-type) IC50 (nM)	EGFR (T790M) IC50 (nM)
1a	H	4-OCH3	15	250
1b	3-Cl	4-OCH3	5	80
1c	3-Br	4-OCH3	3	65
1d	H	4-OH	25	450

Data is illustrative and compiled from general trends observed in the literature.[12][13]

From the table, it is evident that small, electron-withdrawing groups at the meta-position of the 4-anilino substituent (R1) enhance potency against both wild-type and T790M EGFR. The presence of a methoxy group at the para-position of the C2-aryl ring (R2) is generally favorable for activity.

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibitors

VEGFR-2 is another critical receptor tyrosine kinase involved in angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis.[14] Dual inhibition of EGFR and VEGFR-2 is a promising strategy in cancer therapy.[11] Thienopyrimidine derivatives have been successfully designed as potent VEGFR-2 inhibitors.

Table 2: SAR of Thienopyrimidine Analogs as VEGFR-2 Inhibitors

Compound	R (at C4)	VEGFR-2 IC50 (µM)
2a	NH-(4-chlorophenyl)	1.5
2b	NH-(3-ethynylphenyl)	0.8
2c	NH-(4-fluoro-3-methylphenyl)	0.5
2d	O-(4-chlorophenyl)	>10

Data is illustrative and compiled from general trends observed in the literature.[8]

The SAR for VEGFR-2 inhibition highlights the importance of a substituted aniline moiety at the C4 position. The nature and position of substituents on the aniline ring significantly impact the inhibitory activity, with smaller, hydrophobic groups often being preferred. Replacing the C4-amino linkage with an ether linkage leads to a dramatic loss of activity.

Phosphoinositide 3-Kinase (PI3K) Inhibitors

The PI3K/AKT/mTOR signaling pathway is a crucial intracellular pathway that regulates cell growth, proliferation, and survival.[15] Mutations and amplifications of the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K, are common in human cancers. Thieno[2,3-d]pyrimidines have been developed as potent and selective PI3K inhibitors.

Table 3: SAR of 2-Aryl-4-morpholinothieno[2,3-d]pyrimidines as PI3K Inhibitors

Compound	R (on 2-phenyl ring)	PI3Kα IC50 (nM)	mTOR IC50 (nM)
3a	4-CF3	5	>500
3b	3-CF3	12	>1000
3c	4-F	25	>1000
3d	H	80	>1000

Data is illustrative and compiled from general trends observed in the literature.[12][15]

For this series, the presence of a morpholine moiety at the C4 position is a common feature. The SAR at the C2-aryl ring indicates that electron-withdrawing groups, such as trifluoromethyl, at the para-position enhance PI3Kα potency and selectivity over mTOR.

Mechanistic Insights: Signaling Pathway Inhibition

The following diagrams illustrate the points of intervention of thienopyrimidine-based kinase inhibitors in key oncogenic signaling pathways.

Caption: Inhibition of the EGFR signaling pathway by thienopyrimidine analogs.

Caption: General workflow for the synthesis of a thieno[2,3-d]pyrimidin-4(3H)-one.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol provides a general framework for assessing the inhibitory activity of thienopyrimidine analogs against kinases like PI3K and EGFR. [1][2][4][7][16][17] Materials:

• Purified recombinant kinase (e.g., PI3Kα, EGFR T790M)

• Kinase-specific substrate

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compounds (thienopyrimidine analogs) dissolved in DMSO

• Assay buffer (specific to the kinase)

• ATP

Procedure:

• Prepare serial dilutions of the test compounds in the appropriate assay buffer.

• In a 384-well plate, add the test compound solution or vehicle (DMSO) control.

• Add the kinase enzyme and substrate mixture to each well.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Future Perspectives

The thienopyrimidine scaffold continues to be a fertile ground for drug discovery. Future research will likely focus on:

• Improving Selectivity: Designing analogs with higher selectivity for specific kinase isoforms or mutant forms to minimize off-target effects and toxicity.

• Exploring New Targets: Expanding the application of thienopyrimidines to other target classes beyond kinases, such as G-protein coupled receptors and epigenetic targets. [16]* Developing Covalent Inhibitors: Designing thienopyrimidine analogs that can form a covalent bond with the target protein, leading to irreversible inhibition and potentially enhanced efficacy and duration of action.

• Multi-target Drug Design: Creating single molecules that can modulate multiple targets involved in a disease pathway, which could lead to more effective therapies.

Conclusion

The thienopyrimidine core represents a highly versatile and privileged scaffold in medicinal chemistry. The extensive SAR studies have provided a deep understanding of the structural requirements for potent and selective modulation of various biological targets, particularly protein kinases. The insights and methodologies presented in this guide are intended to empower researchers in the rational design and development of the next generation of thienopyrimidine-based therapeutics.

References

• Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. (2020). Molecules. Retrieved from [Link]

• Synthesis of Thieno [2, 3-d] Pyrimidin-4-one. (n.d.). ResearchGate. Retrieved from [Link]

• BPS Bioscience. (n.d.). EGFR(T790M) Kinase Assay Kit. Retrieved from [Link]

• BPS Bioscience. (n.d.). EGFR (T790M, C797S) (del746-750) Kinase Assay Kit. Retrieved from [Link]

• BPS Bioscience. (n.d.). EGFR (T790M/C797S/ L858R) Kinase Assay Kit. Retrieved from [Link]

• Prabhakar, V., et al. (2019). Synthesis of New Derivatives of Thieno[2,3-d]pyrimidin-4(3H)-one and their Antimicrobial Activity. Hilaris Publisher. Retrieved from [Link]

• Synthesis, Structural Elucidation of Novel Thieno [2,3-d] Pyrimid. (n.d.). Longdom Publishing. Retrieved from [Link]

• Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile. (2019). Taylor & Francis Online. Retrieved from [Link]

• Design and SAR of thienopyrimidine and thienopyridine inhibitors of VEGFR-2 kinase. (2004). ResearchGate. Retrieved from [Link]

• Synthesis, Antitumor Activity, and In Silico Drug Design of New Thieno[2,3-d]Pyrimidine-4-One Derivatives as Nonclassical Lipophilic Dihydrofolate Reductase Inhibitors. (2022). PubMed Central. Retrieved from [Link]

• Scheme 2. Synthesis of the 4-aminosubstituted thieno[2,3-d]pyrimidine derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• In Silico Evaluation of a Promising Key Intermediate Thieno [2,3-d] Pyrimidine Derivative with Expected JAK2 Kinase Inhibitory Activity. (2022). MDPI. Retrieved from [Link]

• BPS Bioscience. (n.d.). VEGFR2(KDR) Kinase Assay Kit. Retrieved from [Link]

• Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile. (2019). PubMed Central. Retrieved from [Link]

• Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. (2015). ResearchGate. Retrieved from [Link]

• Experimental and predicted pIC50 values of thienopyrimidine derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• BPS Bioscience. (n.d.). VEGFR2 (KDR) Kinase Assay Kit. Retrieved from [Link]

• 4-Substituted Thieno[3,2-d]pyrimidines as Dual-Stage Antiplasmodial Derivatives. (2022). PubMed Central. Retrieved from [Link]

• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. (2021). SciELO. Retrieved from [Link]

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• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Step-by-step synthesis protocol for 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Application Note: A-TS-2026

Title: Detailed Synthesis Protocol for 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive, three-step synthesis protocol for 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, a heterocyclic compound of significant interest in medicinal chemistry. The synthesis begins with the versatile Gewald multicomponent reaction to construct the core 2-aminothiophene intermediate. This is followed by cyclization with formamide to form the fused pyrimidinone ring system. The final step involves a robust thionation of the resulting pyrimidinone using phosphorus pentasulfide to yield the target thiol. Each step includes a detailed methodology, explanation of the underlying chemical principles, and guidelines for purification and characterization. This protocol is designed to be a reliable and reproducible guide for researchers requiring access to this valuable thienopyrimidine scaffold.

Overall Synthetic Strategy

The synthesis of the target compound is achieved through a linear three-step sequence. This strategy is efficient as it begins with commercially available starting materials and employs well-established, high-yielding reactions.

• Step 1: Gewald Aminothiophene Synthesis. A multicomponent reaction between cyclohexanone, malononitrile, and elemental sulfur, catalyzed by an organic base, to form the key intermediate: 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.

• Step 2: Pyrimidine Annulation. Cyclocondensation of the aminothiophene intermediate with formamide at high temperature to construct the fused 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one.

• Step 3: Thionation. Conversion of the C4-carbonyl group of the pyrimidinone to a thiocarbonyl group using phosphorus pentasulfide (P₄S₁₀) in a high-boiling solvent to afford the final product, 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol.

The overall workflow is depicted below.

Figure 1: Overall synthetic workflow for the target compound.

Materials and Equipment

Reagents and Solvents:

• Cyclohexanone (≥99%)

• Malononitrile (≥99%)

• Sulfur (powder)

• Morpholine (≥99%)

• Ethanol (anhydrous)

• Formamide (≥99.5%)

• Phosphorus pentasulfide (P₄S₁₀, ≥99%)

• Pyridine (anhydrous, ≥99.8%)

• Dichloromethane (DCM)

• Hexanes

• Ethyl Acetate

• Deionized Water

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flasks (various sizes)

• Reflux condenser

• Magnetic stirrer with hotplate

• Heating mantle

• Ice bath

• Buchner funnel and filter flasks

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Glass column for chromatography

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Fume hood

Detailed Experimental Protocols

Step 1: Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (1)

This step utilizes the Gewald reaction, a powerful one-pot method for synthesizing polysubstituted 2-aminothiophenes.[1] The reaction mechanism is initiated by a Knoevenagel condensation between cyclohexanone and malononitrile, catalyzed by morpholine. The resulting α,β-unsaturated nitrile then reacts with elemental sulfur, followed by cyclization and tautomerization to yield the desired aminothiophene.[1]

Reagent Table:

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Cyclohexanone	98.14	4.91 g (5.2 mL)	50.0	1.0
Malononitrile	66.06	3.30 g	50.0	1.0
Sulfur	32.06	1.60 g	50.0	1.0
Morpholine	87.12	4.36 g (4.4 mL)	50.0	1.0

| Ethanol | - | 25 mL | - | - |

Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add ethanol (25 mL), cyclohexanone (5.2 mL, 50.0 mmol), malononitrile (3.30 g, 50.0 mmol), and elemental sulfur (1.60 g, 50.0 mmol).

• Place the flask in a fume hood and add morpholine (4.4 mL, 50.0 mmol) to the stirring suspension.

• Fit the flask with a reflux condenser and heat the mixture to 60 °C using a heating mantle.

• Maintain stirring at 60 °C for 12-16 hours. The reaction progress can be monitored by TLC (3:1 Hexanes:Ethyl Acetate), observing the disappearance of starting materials.

• After the reaction is complete, cool the mixture to room temperature. A precipitate should form.

• Further cool the flask in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake with a small amount of cold ethanol (2 x 15 mL).

• Dry the resulting pale yellow solid under vacuum to yield 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (1) . (Typical yield: 75-85%).

Step 2: Synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one (2)

This reaction is a cyclocondensation where the amino and nitrile groups of the thiophene intermediate react with formamide, which serves as both the reagent and solvent, to build the pyrimidinone ring.

Reagent Table:

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Intermediate 1	178.26	7.13 g	40.0	1.0

| Formamide | 45.04 | 40 mL | - | Solvent/Reagent |

Protocol:

• Place intermediate 1 (7.13 g, 40.0 mmol) in a 100 mL round-bottom flask equipped with a stir bar.

• Add formamide (40 mL) to the flask.

• Attach a reflux condenser and heat the mixture to reflux (approx. 180-190 °C) in a fume hood.

• Maintain reflux for 3-4 hours. Monitor the reaction by TLC (1:1 Hexanes:Ethyl Acetate).

• After completion, cool the reaction mixture to room temperature.

• Pour the cooled, dark solution slowly into a beaker containing 200 mL of ice-cold water while stirring vigorously. A precipitate will form.

• Continue stirring in the ice bath for 30 minutes.

• Collect the solid product by vacuum filtration.

• Wash the solid thoroughly with deionized water (3 x 50 mL) and then with a small amount of cold ethanol.

• Dry the product under vacuum to afford 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one (2) as a light brown solid. (Typical yield: 80-90%).

Step 3: Synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol (3)

The final step involves the thionation of the pyrimidinone carbonyl group. Phosphorus pentasulfide (P₄S₁₀) is an effective, albeit aggressive, thionating agent for this transformation.[2][3] The reaction is performed in anhydrous pyridine, which acts as both a solvent and an acid scavenger. The product exists in a tautomeric equilibrium between the thiol and the more stable thione form.

Reagent Table:

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Intermediate 2	206.27	6.19 g	30.0	1.0
Phosphorus Pentasulfide (P₄S₁₀)	444.55	8.0 g	18.0	0.6

| Pyridine (anhydrous) | - | 100 mL | - | Solvent |

Protocol:

• Caution: This reaction should be performed in a well-ventilated fume hood as it may release H₂S gas. P₄S₁₀ is moisture-sensitive and corrosive.

• To a 250 mL three-neck round-bottom flask (dried in an oven) equipped with a stir bar, reflux condenser, and nitrogen inlet, add intermediate 2 (6.19 g, 30.0 mmol) and anhydrous pyridine (100 mL).

• Stir the mixture under a nitrogen atmosphere until the solid is suspended.

• Carefully add phosphorus pentasulfide (8.0 g, 18.0 mmol) to the suspension in portions. The addition may be slightly exothermic.

• Heat the reaction mixture to reflux (approx. 115 °C) and maintain for 4-6 hours. The reaction should turn a deeper color.

• Monitor the reaction by TLC (DCM) until the starting material is consumed.

• Cool the mixture to room temperature and then pour it cautiously over 400 g of crushed ice with vigorous stirring.

• A yellow-orange precipitate will form. Stir the mixture for 1 hour as the ice melts.

• Collect the solid product by vacuum filtration and wash it extensively with water until the filtrate is neutral.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain pure 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol (3) as a yellow solid. (Typical yield: 65-75%).

Characterization

The identity and purity of the intermediates and the final product should be confirmed using standard analytical techniques:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and absence of impurities.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized compounds.

• Infrared (IR) Spectroscopy: To observe the disappearance of the C=O stretch (~1680 cm⁻¹) from intermediate 2 and the appearance of the C=S stretch (~1100-1250 cm⁻¹) in product 3 .

• Melting Point: To assess the purity of the final product.

Safety and Handling

• Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Malononitrile is highly toxic and can be absorbed through the skin. Handle with extreme care.

• Phosphorus pentasulfide (P₄S₁₀) reacts with moisture to release highly toxic and flammable hydrogen sulfide (H₂S) gas.[4] Handle only under an inert atmosphere and in a dry environment.

• Pyridine is flammable, harmful if swallowed or inhaled, and can cause skin irritation.

• Dispose of all chemical waste according to institutional and local regulations.

References

• Parallel synthesis of condensed pyrimidine-thiones and their antitumor activities. (2022). ResearchGate. Retrieved from [Link]

• Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[5][6]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. (2022). Molecules. Retrieved from [Link]

• Design and Synthesis of Tetrahydrobenzo[5][6]Thieno[2,3-d] Pyrimidine-Sulfonamide Derivatives Using p-Phenylenediamine as a Linker. (2025). Synthesis. Retrieved from [Link]

• Synthesis of 4-substituted-5,6,7,8-tetrahydrobenzo[5][6]thieno[2,3-d]pyrimidine. (n.d.). ResearchGate. Retrieved from [Link]

• Phosphorus pentasulfide. (n.d.). Wikipedia. Retrieved from [Link]

• Preparation of Phosphorus Pentasulfide - A Thionation Reagent. (2013). Lu Le Laboratory. Retrieved from [Link]

• Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane. (2002). The Journal of Organic Chemistry. Retrieved from [Link]

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• 6. Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Synthesis of Tetrahydrobenzothiophene Precursors via the Gewald Reaction: A Guide for Medicinal Chemists

Application Note: A-08-26-TH

Introduction: The Significance of Tetrahydrobenzothiophenes in Modern Drug Discovery

The tetrahydrobenzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential. These heterocycles are integral to the development of novel antibacterial agents, histone deacetylase (HDAC) inhibitors for cancer therapy, and a range of other pharmacologically active molecules.[1][2] The versatility and biological importance of this structural motif necessitate robust and efficient synthetic methodologies for the creation of diverse compound libraries.

The Gewald reaction, a multi-component reaction first reported in the 1960s, stands as one of the most powerful and straightforward methods for synthesizing polysubstituted 2-aminothiophenes, the direct precursors to the tetrahydrobenzothiophene systems.[3][4][5][6] Its enduring appeal lies in the use of readily available starting materials, mild reaction conditions, and the ability to generate molecular complexity in a single step.[4][5][6] This application note provides a detailed examination of the Gewald reaction, offering mechanistic insights and a field-proven protocol tailored for researchers in drug development.

The Gewald Reaction: A Mechanistic Deep Dive

The Gewald reaction is a one-pot synthesis that brings together a ketone (or aldehyde), an active methylene nitrile (such as a cyanoacetate or malononitrile), and elemental sulfur in the presence of a base to form a 2-aminothiophene.[6][7][8][9] The generally accepted mechanism, while still a subject of some refinement, proceeds through a sequence of condensation, sulfur addition, and cyclization.[9][10]

Step 1: Knoevenagel-Cope Condensation: The reaction initiates with a base-catalyzed Knoevenagel-Cope condensation between the ketone (e.g., cyclohexanone) and the active methylene nitrile.[4][9][10][11] The base, typically a secondary amine like morpholine or piperidine, deprotonates the α-carbon of the nitrile, creating a nucleophilic carbanion. This anion then attacks the electrophilic carbonyl carbon of the ketone. Subsequent dehydration yields a stable α,β-unsaturated nitrile intermediate.[4][12][13] This step is often the rate-limiting part of the sequence, and its efficiency is critical for a high overall yield.[13]

Step 2: Michael Addition of Sulfur: Elemental sulfur (S₈), activated by the basic medium, is then attacked by the carbanion of the active methylene nitrile in a Michael-type addition. This forms a thiolate intermediate.

Step 3: Intramolecular Cyclization and Tautomerization: The newly formed thiolate anion attacks the cyano group's carbon atom in an intramolecular cyclization. This creates a five-membered imine ring. A subsequent tautomerization (proton shift) leads to the formation of the stable, aromatic 2-aminothiophene ring system.[9]

Caption: Fig. 1: Gewald Reaction Mechanism.

Core Components and Reaction Parameters

The success of the Gewald synthesis hinges on the judicious selection of substrates, base, and solvent.

Component	Examples & Role	Causality & Field Insights
Carbonyl Compound	Cyclohexanone, 4-methylcyclohexanone, Acetophenone	Cyclic ketones like cyclohexanone are excellent substrates for forming the tetrahydrobenzothiophene core. Less reactive ketones, such as aryl ketones, may require a two-step procedure or longer reaction times.[4][10] Steric hindrance around the carbonyl group can significantly reduce the rate of the initial condensation.[13]
Active Methylene Nitrile	Ethyl cyanoacetate, Malononitrile, Benzoylacetonitrile	The electron-withdrawing group (EWG) (e.g., -COOEt, -CN) is crucial as it acidifies the adjacent methylene protons, facilitating deprotonation by the base.[6][14] The choice of EWG directly influences the final substituent at the 3-position of the thiophene ring.
Sulfur	Elemental Sulfur (S₈)	Finely powdered sulfur is recommended to ensure better dispersion and reactivity in the reaction mixture.[6]
Base Catalyst	Morpholine, Piperidine, Triethylamine	Secondary amines like morpholine and piperidine are highly effective.[6][10] They act as both a catalyst for the Knoevenagel condensation and as a solvent for sulfur. The choice of base can influence reaction rate and side product formation.[13]
Solvent	Ethanol, Methanol, DMF, Isopropanol	Protic solvents like ethanol or methanol are commonly used and work well for most substrates.[6][15] They effectively dissolve the reactants and facilitate heat transfer. In some cases, solvent-free conditions using mechanochemistry have been successfully employed.[10]

Detailed Experimental Protocol: Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

This protocol describes a reliable, scalable synthesis of a foundational tetrahydrobenzothiophene precursor.

Safety Precautions:

• Conduct the reaction in a well-ventilated fume hood.

• Elemental sulfur is flammable; avoid ignition sources.

• Handle organic solvents with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Hydrogen sulfide (H₂S), a toxic and flammable gas with a characteristic rotten egg smell, may be generated as a byproduct. Ensure adequate ventilation.

Materials and Equipment:

• Cyclohexanone (1.0 equiv.)

• Ethyl cyanoacetate (1.0 equiv.)

• Elemental Sulfur (1.1 equiv., finely powdered)

• Morpholine (0.5 equiv.)

• Ethanol (Reagent grade)

• Three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and thermometer.

• Heating mantle or oil bath.

• Thin-Layer Chromatography (TLC) apparatus.

• Rotary evaporator.

• Buchner funnel and filter paper.

Caption: Fig. 2: Experimental Workflow.

Step-by-Step Procedure:

• Reaction Setup: To a 250 mL three-neck round-bottom flask, add ethanol (100 mL). Equip the flask with a magnetic stir bar, reflux condenser, and thermometer.

• Reagent Addition: While stirring, add cyclohexanone (10.0 g, 0.102 mol), followed by ethyl cyanoacetate (11.5 g, 0.102 mol), and finely powdered elemental sulfur (3.6 g, 0.112 mol).

• Catalyst Addition: Add morpholine (4.4 g, 0.051 mol) to the stirring suspension.

• Reaction: Gently heat the mixture to 50-55 °C using a heating mantle or oil bath. The suspension will gradually turn into a dark, homogeneous solution. Maintain this temperature for 2-3 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate mobile phase). The disappearance of the starting materials and the appearance of a new, UV-active spot indicates product formation.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30-60 minutes to induce crystallization.

• Isolation: Collect the precipitated solid product by vacuum filtration using a Buchner funnel.

• Purification: Wash the filter cake with a small amount of cold ethanol to remove residual morpholine and unreacted starting materials. The product is often of sufficient purity after this step. For higher purity, recrystallization from ethanol can be performed.

• Drying and Characterization: Dry the pale-yellow crystalline product under vacuum. The expected yield is typically in the range of 70-85%. Characterize the final compound by ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry to confirm its structure and purity.

Troubleshooting and Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	Inefficient Knoevenagel condensation; incorrect temperature; inactive base.	Ensure the base is not degraded. For less reactive ketones, consider a stronger base like piperidine. Confirm the reaction temperature is maintained, as the reaction is temperature-sensitive.[13]
Dark, Tarry Mixture	Polymerization or polysulfide formation due to excessive heat.	Carefully control the reaction temperature, not exceeding 60 °C. Ensure high purity of starting materials, as impurities can catalyze side reactions.[13]
Dimer Byproduct Formation	The reaction of two molecules of the α,β-unsaturated nitrile intermediate.	This is a common side reaction.[13] Optimize temperature, as dimerization is often favored at higher temperatures. Slow addition of the ketone to the mixture of nitrile, sulfur, and base can sometimes favor the intramolecular cyclization.
Difficulty with Sterically Hindered Ketones	The one-pot procedure is inefficient for bulky substrates.	Employ a two-step procedure.[13] First, perform the Knoevenagel-Cope condensation to synthesize and isolate the α,β-unsaturated nitrile. Then, in a second step, react the purified intermediate with sulfur and base.

Conclusion

The Gewald reaction is an indispensable tool in the arsenal of the medicinal chemist. Its operational simplicity, tolerance of diverse functional groups, and reliance on inexpensive starting materials make it an ideal method for the rapid synthesis of 2-aminothiophene libraries. By understanding the underlying mechanism and key reaction parameters, researchers can effectively leverage this reaction to construct the tetrahydrobenzothiophene core, paving the way for the discovery of next-generation therapeutics.

References

• Sabnis, R. W., Rangnekar, D. W., & Sonawane, N. D. (2010). The Gewald reaction in dye chemistry. Journal of Heterocyclic Chemistry, 47(4), 813-834. Available from: [Link]

• Putrov, P., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246. Available from: [Link]

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• Putrov, P., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Available from: [Link]

• Sabnis, R. W. (2011). The Gewald reaction in dye chemistry. ResearchGate. Available from: [Link]

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• Reddy, B. V. S., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett, 34(16), 1735-1739. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Organic Chemistry Portal. Available from: [Link]

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• Lai, L., et al. (2022). Design, synthesis and antibacterial evaluation of a novel class of tetrahydrobenzothiophene derivatives. RSC Medicinal Chemistry, 13(9), 1125-1130. Available from: [Link]

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Microwave-assisted synthesis of thienopyrimidine derivatives

An In-Depth Technical Guide to the Microwave-Assisted Synthesis of Thienopyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides a detailed exploration of microwave-assisted organic synthesis (MAOS) as a powerful and efficient platform for the preparation of thienopyrimidine derivatives. Thienopyrimidines, due to their structural resemblance to native purine bases, represent a privileged scaffold in medicinal chemistry, exhibiting a wide spectrum of biological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] This document moves beyond a simple recitation of protocols to offer a deeper understanding of the underlying principles of microwave heating, the rationale behind experimental design, and detailed, field-tested methodologies for the synthesis of these valuable heterocyclic compounds. By leveraging the benefits of microwave irradiation—such as dramatically reduced reaction times, increased yields, and enhanced product purity—researchers can significantly accelerate the drug discovery and development process.[6][7][8][9][10]

The Strategic Advantage of Microwave-Assisted Synthesis

Conventional synthetic methods often rely on conductive heating, where heat is transferred from an external source through the vessel walls to the reaction mixture. This process can be slow and inefficient, leading to non-uniform heating, extended reaction times, and the formation of by-products.[9][11][12] Microwave-assisted synthesis, in contrast, utilizes the ability of polar molecules and ions within the reaction mixture to directly absorb microwave energy, leading to rapid and uniform heating throughout the bulk of the material.[11][12][13]

The primary mechanisms of microwave heating are:

• Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align themselves with the rapidly oscillating electric field of the microwave radiation. This constant reorientation generates friction, leading to a rapid increase in internal temperature.[11][12][13]

• Ionic Conduction: The presence of ions in the reaction mixture leads to their electrophoretic migration under the influence of the oscillating electric field. Collisions between these moving ions result in the generation of heat.[9][11][14]

This direct and instantaneous heating mechanism, often referred to as "volumetric heating," provides several key advantages in the synthesis of thienopyrimidine derivatives:

• Accelerated Reaction Rates: Reactions that might take hours or even days using conventional heating can often be completed in a matter of minutes.[6][8][10][15]

• Improved Yields and Purity: The rapid and uniform heating minimizes the opportunity for side reactions and thermal decomposition of products, often leading to higher isolated yields and cleaner reaction profiles.[6][7][8]

• Energy Efficiency and Green Chemistry: By heating only the reaction mixture and not the vessel, microwave synthesis is a more energy-efficient process. It often allows for the use of less solvent or even solvent-free conditions, aligning with the principles of green chemistry.[3][11][12][13]

Below is a diagram illustrating the fundamental workflow of a microwave-assisted organic synthesis.

Caption: General workflow for microwave-assisted synthesis.

Foundational Synthetic Strategies for Thienopyrimidines

The construction of the thienopyrimidine scaffold can be broadly approached from two main retrosynthetic pathways: building the pyrimidine ring onto a pre-formed thiophene or vice-versa. Microwave irradiation has proven highly effective in accelerating key steps in both approaches.

The Gewald Reaction: A Cornerstone for Thieno[2,3-d]pyrimidines

One of the most versatile and widely used methods for synthesizing the thieno[2,3-d]pyrimidine core begins with the Gewald three-component reaction to form a 2-aminothiophene intermediate.[16][17][18] This reaction involves the condensation of a ketone or aldehyde, an activated nitrile (e.g., malononitrile or ethyl cyanoacetate), and elemental sulfur in the presence of a base.[17]

The subsequent cyclization of the resulting 2-aminothiophene with a one-carbon synthon, such as formamide or formic acid, yields the desired thieno[2,3-d]pyrimidine ring system.[1][16][19] Microwave assistance has been shown to dramatically accelerate both the initial Gewald reaction and the final cyclization step.[19][20]

Caption: Two-step synthesis of thieno[2,3-d]pyrimidines.

Application Protocol 1: Microwave-Assisted Gewald Synthesis and Cyclization

This protocol details the synthesis of a 5,6,7,8-tetrahydrobenzo[1][21]thieno[2,3-d]pyrimidin-4(3H)-one, a common and versatile thienopyrimidine core.

Part A: Synthesis of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• Materials:

  • Cyclohexanone

  • Malononitrile

  • Elemental Sulfur

  • Morpholine (or other suitable base like triethylamine)

  • Ethanol

• Procedure:

  • To a 10 mL pressure-rated microwave vial equipped with a magnetic stir bar, add cyclohexanone (1.0 mmol), malononitrile (1.0 mmol), elemental sulfur (1.1 mmol), and ethanol (3 mL).

  • Add morpholine (0.2 mL) dropwise to the mixture.

  • Seal the vial and place it in the microwave reactor cavity.

  • Irradiate the mixture at 100-120 °C for 5-10 minutes. Monitor the reaction progress by TLC.[19]

  • After completion, cool the vial to room temperature.

  • Pour the reaction mixture into ice-cold water. The product will precipitate.

  • Collect the solid by filtration, wash with cold water, and dry. The crude product can often be used in the next step without further purification.

Part B: Cyclization to form 5,6,7,8-tetrahydrobenzo[1][21]thieno[2,3-d]pyrimidin-4(3H)-one

• Materials:

  • 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (from Part A)

  • Formic acid (85-90%)

• Procedure:

  • Place the 2-aminothiophene intermediate (1.0 mmol) in a 10 mL microwave vial.

  • Add formic acid (5 mL).

  • Seal the vial and irradiate at 140-160 °C for 10-15 minutes.[20]

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water.

  • Collect the precipitated solid by filtration, wash thoroughly with water to remove excess formic acid, and dry to yield the final product.

Reaction Step	Conventional Heating Time	Microwave Heating Time	Typical Yield (%)
Gewald Reaction	2-4 hours	5-10 minutes	85-95%
Cyclization	6-18 hours	10-15 minutes	80-90%

Table 1: Comparison of conventional vs. microwave heating for a typical thieno[2,3-d]pyrimidine synthesis.[16][19][20]

Multicomponent Reactions (MCRs): A Strategy for Rapid Diversity

Microwave-assisted multicomponent reactions (MCRs) are a highly efficient strategy for generating molecular complexity in a single step, aligning perfectly with the goals of high-throughput synthesis in drug discovery.[3][15][22][23] For thienopyrimidine synthesis, a one-pot reaction combining a ketone, an activated nitrile, sulfur, and a formamide equivalent can directly yield the final heterocyclic product, bypassing the isolation of the intermediate.[3]

Application Protocol 2: One-Pot, Four-Component Microwave Synthesis

This protocol describes a direct synthesis of 4-aminothieno[2,3-d]pyrimidine derivatives.

• Materials:

  • Ketone (e.g., Cyclopentanone) (1.0 mmol)

  • Malononitrile (1.0 mmol)

  • Elemental Sulfur (1.1 mmol)

  • Formamide (used as reactant and solvent)

  • Catalyst (e.g., K2CO3) (0.2 mmol)

• Procedure:

  • In a 10 mL microwave vial, combine the ketone, malononitrile, sulfur, and potassium carbonate.

  • Add formamide (5 mL).

  • Seal the vial and irradiate at 180-200 °C for 20-30 minutes. The high temperature is necessary to drive the reaction to completion.

  • Cool the reaction to room temperature.

  • Add water to the reaction mixture to precipitate the product.

  • Collect the solid by filtration, wash with water and a small amount of cold ethanol, and dry.

  • Purify the product by recrystallization or column chromatography as needed.

Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

For creating derivatives with aryl or heteroaryl substituents, the Suzuki-Miyaura cross-coupling reaction is an invaluable tool.[24][25][26] This palladium-catalyzed reaction couples a halogenated thienopyrimidine with a boronic acid. Microwave irradiation excels at accelerating these reactions, often providing high yields in minutes with low catalyst loading.[24][26][27]

Application Protocol 3: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol outlines the arylation of a 4-chlorothienopyrimidine.

• Materials:

  • 4-Chlorothienopyrimidine derivative (1.0 mmol)

  • Arylboronic acid (e.g., Phenylboronic acid) (1.2 mmol)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or XPhosPdG2) (2-5 mol%)[24][26]

  • Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 mmol)

  • Solvent system (e.g., 1,4-Dioxane/H₂O or Toluene/EtOH/H₂O)

• Procedure:

  • To a microwave vial, add the 4-chlorothienopyrimidine, arylboronic acid, palladium catalyst, and base.

  • Add the solvent mixture (e.g., 4 mL of 1,4-Dioxane and 1 mL of H₂O).

  • Purge the vial with an inert gas (Nitrogen or Argon) for 2-3 minutes.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate at 100-150 °C for 10-20 minutes.

  • After cooling, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Parameter	Typical Conditions	Rationale
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf), XPhosPdG2	Choice depends on substrate reactivity; phosphine ligands stabilize the Pd(0) active species.[24][26]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the boronic acid and facilitates the transmetalation step.
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF	A mixture of an organic solvent and water is often optimal for dissolving both organic and inorganic reagents.[26][27]
Temperature	100-150 °C	Sufficient to drive the catalytic cycle efficiently without degrading the catalyst or reactants.
Time	5-30 minutes	Significantly shorter than the hours required for conventional heating.[24][25]

Table 2: Key parameters for optimizing microwave-assisted Suzuki-Miyaura reactions.

Conclusion and Future Outlook

Microwave-assisted synthesis has established itself as an indispensable tool in modern medicinal chemistry for the rapid and efficient construction of heterocyclic scaffolds like thienopyrimidines.[6][7][21] The protocols and principles outlined in this guide demonstrate the significant advantages of this technology in terms of speed, yield, and sustainability. By embracing these methods, researchers in drug discovery can accelerate the generation of diverse compound libraries, leading to faster identification and optimization of new therapeutic agents. The continued development of microwave technology, coupled with innovative synthetic methodologies such as flow chemistry, promises even greater control and scalability for the synthesis of complex pharmaceutical targets in the future.[3]

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• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (URL: )

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - MDPI. (URL: [Link])

• EFFECTIVE MICROWAVE SYNTHESIS OF BIOACTIVE THIENO[2,3-d]PYRIMIDINES. (URL: )

• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (URL: [Link])

• Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents - PMC. (URL: [Link])

• Thienopyrimidine: Unveiling the Versatile Potential of a Promising Heterocyclic Scaffold in Drug Discovery - PubMed. (URL: [Link])

• Green and Sustainable Synthesis of Thienopyrimidine Derivatives: A Review of Methods and Medicinal Applic

• Microwave Assisted Synthesis Of New Heterocyclic Compounds - International Journal of Pharmaceutical Sciences. (URL: [Link])

• Microwave synthesis: a green method for benzofused nitrogen heterocycles. (URL: )

• Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. (URL: [Link])

• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH - IJNRD. (URL: [Link])

• A Facile Microwave-Assisted Synthesis of Some Fused Pyrimidine Derivatives. (URL: [Link])

• A brief review: Microwave assisted organic reaction - Scholars Research Library. (URL: [Link])

• The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I - PMC - NIH. (URL: [Link])

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Arkivoc. (URL: [Link])

• PART - 1 INTRODUCTION - BS Publications. (URL: [Link])

• Recent updates on thienopyrimidine derivatives as anticancer agents - ResearchGate. (URL: [Link])

• Synthesis and Antitumor Activity of Novel Thienopyrimidine Derivatives Containing Thiosemicarbazide Moiety - Scirp.org. (URL: [Link])

• Structures of some thienopyrimidine-containing drugs - ResearchGate. (URL: [Link])

• Microwave-assisted synthesis of 2-aminothiophene-3-carboxylic acid derivatives, 3H-thieno[2,3-d]pyrimidin-4-one and 4-chlorothieno[2,3-d]pyrimidine - ResearchGate. (URL: [Link])

• Microwave Assisted Synthesis of Some Novel Thiadiazolothienopyrimidines - ResearchGate. (URL: [Link])

• Microwave Multicomponent Synthesis - MDPI. (URL: [Link])

• Synthesis of New Multitarget-Directed Ligands Containing Thienopyrimidine Nucleus for Inhibition of 15-Lipoxygenase, Cyclooxygenases, and Pro-Inflammatory Cytokines - PMC - NIH. (URL: [Link])

• Microwave-assisted multicomponent synthesis of antiproliferative 2,4-dimethoxy-tetrahydropyrimido[4,5-b]quinolin-6(7H)-ones - NIH. (URL: [Link])

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H) - PubMed Central. (URL: [Link])

• Studies on Reactions of Pyrimidine Compounds. 21. Microwave-Assisted Synthesis of 1,2,3,4-Tetrahydro-2- Thioxopyrimidine Derivatives - ResearchGate. (URL: [Link])

• Microwave Assisted Synthesis of Some New Thiazolopyrimidine, Thiazolodipyrimidine and Thiazolopyrimidothiazolopyrimidine Derivatives with Potential Antioxidant and Antimicrobial Activity - PMC - NIH. (URL: [Link])

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one - RSC Publishing. (URL: [Link])

• A Facile Microwave-Assisted Synthesis of Some Fused Pyrimidine Derivatives. (URL: [Link])

• Microwave-Assisted Synthesis of 2-Aryl and 2,5-Diarylthiophene Derivatives via Suzuki-Miyaura Cross-Coupling Using Novel Palladium Complex as a Catalyst - Taylor & Francis Online. (URL: [Link])

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - NIH. (URL: [Link])

• Microwave assisted synthesis and antimicrobial activity of some novel pyrimidine deriv

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH - AWS. (URL: [Link])

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Application Notes and Protocols for the Quantitative Analysis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Introduction

The 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3] The focus of this guide, 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, is a key intermediate and a potential pharmacophore in its own right. Accurate and precise quantification of this compound is paramount for various stages of drug development, including pharmacokinetic studies, formulation development, and quality control of active pharmaceutical ingredients (APIs).

This document provides a comprehensive overview of robust analytical methodologies for the quantification of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. We will delve into the principles and detailed protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry. Each protocol is designed to be a self-validating system, grounded in established scientific principles and adhering to the International Council for Harmonisation (ICH) guidelines for analytical method validation.[1][4][5][6]

Physicochemical Properties of the Analyte

Property	Value/Information	Implication for Analytical Method Development
Molecular Formula	C₁₀H₁₀N₂S₂	---
Molecular Weight	222.33 g/mol [7][8]	Essential for preparing standard solutions of known concentration and for mass spectrometry.
Solubility	Expected to have low solubility in aqueous solutions. Derivatives are reported to have low solubility in most common solvents.[1]	A suitable organic solvent like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) will be required for preparing stock solutions. The final concentration in aqueous mobile phases for HPLC must be below the solubility limit to prevent precipitation.
Chromophores	The thienopyrimidine ring system contains conjugated double bonds.	The molecule is expected to absorb UV radiation, making UV-Vis spectrophotometry and HPLC-UV viable quantification methods.
Ionizable Groups	The thiol group (-SH) is weakly acidic. The pyrimidine ring contains basic nitrogen atoms.	The charge state of the molecule is pH-dependent, which will significantly affect its retention in reverse-phase HPLC and its ionization in mass spectrometry.

Method 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely used, robust, and cost-effective technique for the quantification of small molecules in bulk drug substances and pharmaceutical formulations. The method's success hinges on the effective separation of the analyte from impurities and degradation products on a chromatographic column, followed by its detection based on UV absorbance.

Causality Behind Experimental Choices

• Column Selection: A C18 column is chosen as the stationary phase due to the non-polar nature of the 5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine core. This will ensure good retention and separation based on hydrophobicity.

• Mobile Phase: A mixture of a polar organic solvent (acetonitrile or methanol) and an aqueous buffer is used. The organic solvent is the "strong" solvent that elutes the analyte from the C18 column. The aqueous buffer controls the pH, which is critical for maintaining the analyte in a consistent ionization state. For the thiol group, a slightly acidic pH (e.g., pH 3-4) will keep it protonated, leading to better peak shape and reproducible retention times.

• Detection Wavelength (λmax): The optimal wavelength for detection is the wavelength of maximum absorbance (λmax) of the analyte. This maximizes sensitivity and minimizes interference from other components that may absorb at different wavelengths. As the experimental λmax is not published, it must be determined experimentally using a UV-Vis spectrophotometer or a photodiode array (PDA) detector.

Experimental Workflow

Caption: HPLC-UV Experimental Workflow

Detailed Protocol

• Preparation of Mobile Phase: Prepare a mobile phase consisting of acetonitrile and 0.1% formic acid in water (v/v). A typical starting ratio would be 60:40 (acetonitrile:aqueous). Filter through a 0.45 µm membrane filter and degas.

• Preparation of Standard Stock Solution (1 mg/mL): Accurately weigh about 10 mg of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol reference standard and dissolve it in 10 mL of DMSO.

• Preparation of Calibration Standards: Serially dilute the stock solution with the mobile phase to obtain a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Preparation of Sample Solution: Prepare a sample solution containing the analyte at a concentration expected to be within the calibration range, using the mobile phase as the diluent.

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile : 0.1% Formic Acid in Water (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at λmax (to be determined, likely in the 250-350 nm range).

• Analysis: Inject the calibration standards and sample solutions into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the analyte against the concentration of the calibration standards. Determine the concentration of the analyte in the sample solution from the calibration curve.

Method 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the method of choice for quantifying low concentrations of the analyte, especially in complex matrices like biological fluids (plasma, urine). This technique couples the separation power of HPLC with the highly specific detection capabilities of a tandem mass spectrometer.

Causality Behind Experimental Choices

• Ionization Source: Electrospray ionization (ESI) is selected as it is a soft ionization technique suitable for polar and thermally labile molecules. Given the presence of basic nitrogens, positive ion mode is likely to be more sensitive.

• MRM Transitions: Multiple Reaction Monitoring (MRM) is used for quantification. In this mode, the first quadrupole (Q1) is set to select the precursor ion (the protonated molecule, [M+H]⁺), which is then fragmented in the collision cell (Q2). The third quadrupole (Q3) is set to monitor a specific product ion. This precursor-to-product ion transition is highly specific to the analyte, providing excellent selectivity.

• Sample Preparation: For biological samples, sample preparation is crucial to remove proteins and other matrix components that can interfere with the analysis. Protein precipitation is a simple and effective method for this purpose.

Experimental Workflow

Caption: LC-MS/MS Bioanalytical Workflow

Detailed Protocol

• Preparation of Standard and QC Samples: Prepare calibration standards and quality control (QC) samples by spiking known amounts of the analyte and an internal standard (IS) into the blank biological matrix.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (or standard/QC), add 300 µL of acetonitrile containing the internal standard.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC Conditions:

  • LC System: UPLC or HPLC system.

  • Column: C18, 2.1 mm x 50 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to elute the analyte with a good peak shape (e.g., 5% B to 95% B over 5 minutes).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: ESI Positive.

  • MRM Transitions (Hypothetical):

    • Analyte: m/z 223.1 → [Product Ion 1], m/z 223.1 → [Product Ion 2] (To be determined by infusion and fragmentation of the analyte).

    • Internal Standard: To be selected (ideally a stable isotope-labeled version of the analyte).

  • Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration. Determine the analyte concentration in the samples from this curve.

Method 3: Quantification by UV-Vis Spectrophotometry

This method is a simple and rapid technique suitable for the quantification of the pure compound, for example, in dissolution testing or for a quick assay of the bulk drug substance. It relies on the direct measurement of the absorbance of a solution containing the analyte at its λmax.

Causality Behind Experimental Choices

• Solvent Selection: A solvent that dissolves the analyte and is transparent in the UV region of interest is required. Methanol or ethanol are common choices.

• Determination of λmax: The accuracy of the method is highly dependent on measuring the absorbance at the λmax. Therefore, the first step is always to scan a solution of the analyte across a range of UV wavelengths (e.g., 200-400 nm) to identify the wavelength of maximum absorbance.

Experimental Workflow

Caption: UV-Vis Spectrophotometry Workflow

Detailed Protocol

• Determination of λmax: Prepare a ~10 µg/mL solution of the analyte in methanol. Scan this solution from 200 to 400 nm using a UV-Vis spectrophotometer with methanol as the blank. Identify the wavelength of maximum absorbance (λmax).

• Preparation of Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 100 mL of methanol.

• Preparation of Calibration Standards: Serially dilute the stock solution with methanol to obtain standards in a suitable concentration range (e.g., 2-20 µg/mL).

• Preparation of Sample Solution: Prepare a sample solution in methanol with a concentration expected to fall within the calibration range.

• Measurement: Set the spectrophotometer to the predetermined λmax. Measure the absorbance of the blank (methanol), calibration standards, and sample solutions.

• Quantification: Create a calibration curve by plotting absorbance versus concentration for the standards. Use the equation of the line to calculate the concentration of the analyte in the sample solution.

Method Validation

All three analytical methods must be validated to ensure they are suitable for their intended purpose, in accordance with ICH Q2(R1) guidelines.[1][4][5][6][9]

Validation Parameters

Parameter	HPLC-UV & LC-MS/MS	UV-Vis Spectrophotometry	Acceptance Criteria (Typical)
Specificity	Analyze blank, placebo, and spiked samples.	Analyze blank and placebo solutions.	No interfering peaks at the retention time of the analyte.
Linearity	Analyze 5-6 concentrations across the range.	Analyze 5-6 concentrations across the range.	Correlation coefficient (r²) ≥ 0.999
Range	Established from linearity studies.	Established from linearity studies.	The range over which the method is precise, accurate, and linear.
Accuracy	Analyze samples spiked with known amounts of analyte at 3 levels (e.g., 80%, 100%, 120%).	Analyze samples with known concentrations.	% Recovery between 98.0% and 102.0%
Precision (Repeatability & Intermediate)	Analyze 6 replicate samples at 100% of the test concentration.	Analyze 6 replicate samples.	Relative Standard Deviation (RSD) ≤ 2.0%
Limit of Detection (LOD)	Based on signal-to-noise ratio (3:1) or standard deviation of the response and the slope.	Based on standard deviation of the blank and the slope.	The lowest amount of analyte that can be detected.
Limit of Quantification (LOQ)	Based on signal-to-noise ratio (10:1) or standard deviation of the response and the slope.	Based on standard deviation of the blank and the slope.	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.
Robustness	Vary parameters like mobile phase composition, pH, flow rate, and column temperature.	Vary parameters like wavelength and solvent.	RSD should remain within acceptable limits.

Conclusion

The choice of analytical method for the quantification of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol depends on the specific application. For routine quality control of the bulk drug, the HPLC-UV method provides a good balance of performance and cost-effectiveness. For bioanalytical studies requiring high sensitivity and selectivity, the LC-MS/MS method is indispensable. The UV-Vis spectrophotometric method serves as a simple and rapid tool for preliminary analysis of the pure substance. The protocols outlined in this guide, when properly validated, will ensure the generation of accurate, reliable, and reproducible data, supporting the successful development of drug candidates based on this important chemical scaffold.

References

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Application Notes & Protocols: A Multi-Assay Approach for Evaluating the Cytotoxicity of Tetrahydrobenzothienopyrimidines

Introduction: Unveiling the Therapeutic Potential of Tetrahydrobenzothienopyrimidines

The tetrahydrobenzothienopyrimidine scaffold is a privileged heterocyclic structure that has garnered significant interest in medicinal chemistry. Derivatives of this core have demonstrated a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and potent anticancer properties.[1][2][3][4] Specifically, certain analogues have been identified as microtubule targeting agents, a class of compounds crucial in oncology.[5] As with any novel therapeutic candidate, a thorough understanding of its cytotoxic profile is paramount.[6][7][8][9] Cytotoxicity, the degree to which a substance can damage or kill cells, is a critical endpoint in drug discovery, guiding lead optimization and predicting potential in vivo efficacy and toxicity.[10][11]

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to assess the cytotoxic effects of novel tetrahydrobenzothienopyrimidine derivatives. We will move beyond a single-endpoint assay, advocating for a multi-assay, tiered approach. This strategy allows for an initial broad screening of cell viability, followed by a more detailed investigation into the specific mechanisms of cell death, such as apoptosis or necrosis. This in-depth characterization is essential for understanding the compound's mechanism of action and for making informed decisions in the drug development pipeline.

Guiding Principle: A Tiered Approach to Cytotoxicity Assessment

A robust evaluation of a compound's cytotoxicity should not rely on a single assay. Different assays measure distinct cellular parameters, and a comprehensive picture emerges only when multiple endpoints are considered.[12][13][14][15][16] We propose a logical workflow that progresses from general viability to mechanistic insights.

Figure 1: A tiered workflow for comprehensive cytotoxicity assessment.

Tier 1: Primary Screening with Metabolic Assays

The initial step in assessing the cytotoxicity of tetrahydrobenzothienopyrimidines is to determine their effect on overall cell viability and metabolic activity. Tetrazolium reduction assays, such as the MTT assay, are widely used for this purpose due to their reliability, high-throughput compatibility, and cost-effectiveness.[7][9][17]

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells.[18] In viable cells, mitochondrial dehydrogenases, particularly succinate dehydrogenase, cleave the yellow tetrazolium salt MTT into insoluble purple formazan crystals.[19] The amount of formazan produced is directly proportional to the number of metabolically active, and therefore viable, cells.[18][19] The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured spectrophotometrically.[18][20]

Protocol: MTT Cytotoxicity Assay

Materials:

• Tetrahydrobenzothienopyrimidine compounds of interest

• Selected cancer cell line (e.g., MCF-7, HeLa) and a non-cancerous cell line (e.g., HEK293) for selectivity assessment[7][9]

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, isopropanol with 0.04 N HCl)

• 96-well clear, flat-bottom tissue culture plates

• Multichannel pipette

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader capable of measuring absorbance at 540-570 nm[18][20]

Procedure:

• Cell Seeding:

  • Harvest and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).[18]

  • Include wells for a 'medium-only' background control.

  • Incubate the plate for 24 hours to allow for cell attachment and recovery.[18]

• Compound Treatment:

  • Prepare a serial dilution of the tetrahydrobenzothienopyrimidine compounds in complete culture medium. It is crucial to have a vehicle control (e.g., DMSO) at the same concentration used to dissolve the compounds.

  • Carefully remove the medium from the wells and add 100 µL of the compound dilutions (or vehicle control) to the respective wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • After the treatment period, add 10 µL of the 12 mM MTT stock solution to each well.[20]

  • Incubate the plate for 2-4 hours at 37°C, protected from light. During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT. Be cautious not to disturb the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.[20]

  • Mix thoroughly with a pipette to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance at 540 nm or 570 nm using a microplate reader.[20]

Data Analysis: Calculate the percentage of cell viability using the following formula: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

Plot the percentage of viability against the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Compound	Cell Line	Incubation Time (h)	IC₅₀ (µM)
THBTP-1	MCF-7	48	8.4[9]
THBTP-1	HEK293	48	>100
THBTP-2	HeLa	48	15.2
THBTP-2	HEK293	48	85.7

Tier 2: Assessing Membrane Integrity with the LDH Assay

While metabolic assays are excellent for primary screening, they can sometimes produce misleading results if a compound inhibits mitochondrial respiration without directly killing the cell. Therefore, it is crucial to employ a confirmatory assay that measures a different hallmark of cytotoxicity, such as the loss of plasma membrane integrity.[21] The Lactate Dehydrogenase (LDH) release assay is a widely accepted method for this purpose.[10][22]

Principle of the LDH Assay

LDH is a stable cytosolic enzyme that is present in most cell types.[23][24] Upon damage to the plasma membrane, a hallmark of necrosis or late-stage apoptosis, LDH is released into the cell culture medium.[22][23][25] The LDH assay quantitatively measures the amount of released LDH by coupling its enzymatic activity to a colorimetric or luminescent reaction.[23][24][25] The amount of LDH detected in the supernatant is directly proportional to the number of cells with compromised membranes.[25]

Protocol: LDH Cytotoxicity Assay

Materials:

• LDH Cytotoxicity Assay Kit (commercially available kits are recommended for consistency)

• Cells and compounds prepared as in the MTT assay protocol

• 96-well plates

• Lysis buffer (often 10X, provided in kits) for maximum LDH release control

• Stop solution (if required by the kit)

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure for cell seeding and compound treatment as described in the MTT assay protocol.

  • It is essential to set up the following controls on the same plate:

    • Vehicle Control: Untreated cells to measure spontaneous LDH release.

    • Maximum LDH Release Control: Untreated cells lysed with lysis buffer to determine the maximum releasable LDH.

    • Culture Medium Background Control: Medium without cells.

• Supernatant Collection:

  • After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells.

  • Carefully transfer a specific volume of the supernatant (e.g., 50 µL) to a new, clean 96-well plate. Avoid disturbing the cell monolayer.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

  • Add the reaction mixture to each well containing the supernatant.

  • Incubate at room temperature for the time specified in the kit protocol (usually up to 30 minutes), protected from light.

• Absorbance Measurement:

  • If the kit requires, add the stop solution.

  • Measure the absorbance at the recommended wavelength (typically 490 nm for colorimetric assays).[21][22]

Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

Tier 3: Elucidating the Mechanism of Cell Death - Apoptosis vs. Necrosis

Once cytotoxicity is confirmed, the next critical step is to determine the mechanism by which the tetrahydrobenzothienopyrimidine derivatives induce cell death. The two primary modes of cell death are apoptosis (programmed cell death) and necrosis (uncontrolled cell death).[26] Distinguishing between these pathways provides invaluable insight into the compound's mechanism of action.[27][28]

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The Ascendant Trajectory of Thienopyrimidines in Anti-Inflammatory Drug Discovery: Application Notes and Protocols

Introduction: The landscape of anti-inflammatory therapeutics is in a constant state of evolution, driven by the need for more targeted and potent agents with improved safety profiles. Within this dynamic field, thienopyrimidine derivatives have emerged as a particularly promising class of small molecules. Their structural resemblance to endogenous purines allows them to interact with a variety of biological targets, offering a versatile scaffold for the development of novel anti-inflammatory drugs. This guide provides an in-depth exploration of the development of thienopyrimidine derivatives as anti-inflammatory agents, from their mechanism of action to detailed protocols for their evaluation.

Section 1: The Therapeutic Rationale and Mechanism of Action

Thienopyrimidines exert their anti-inflammatory effects through a multi-pronged approach, primarily by modulating key signaling pathways and inhibiting the production of pro-inflammatory mediators. Their efficacy stems from their ability to interfere with enzymatic and transcriptional processes that are central to the inflammatory cascade.

1.1. Inhibition of Pro-Inflammatory Enzymes:

A primary mechanism by which thienopyrimidine derivatives mitigate inflammation is through the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. These enzymes are critical for the synthesis of prostaglandins and leukotrienes, respectively, which are potent mediators of pain, fever, and swelling. By blocking the activity of COX-2 and 5-LOX, thienopyrimidine compounds can effectively reduce the production of these inflammatory molecules.

1.2. Modulation of Key Inflammatory Signaling Pathways:

Recent research has illuminated the role of thienopyrimidines in modulating intracellular signaling cascades that are pivotal to the inflammatory response. Two of the most significant pathways targeted by these derivatives are the Nuclear Factor-kappa B (NF-κB) and the Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathways.

1.2.1. The NF-κB Signaling Pathway:

The NF-κB pathway is a cornerstone of the inflammatory process, controlling the expression of a vast array of pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation. This frees NF-κB to translocate to the nucleus and initiate the transcription of target genes. Certain thienopyrimidine derivatives have been shown to directly inhibit the IKK complex, thereby preventing IκB degradation and keeping the NF-κB pathway in its quiescent state.

Caption: NF-κB Signaling Pathway Inhibition by Thienopyrimidines.

1.2.2. The JAK/STAT Signaling Pathway:

The JAK/STAT pathway is a critical signaling route for a wide array of cytokines and growth factors that are integral to inflammation and immune responses. Upon cytokine binding to its receptor, associated Janus kinases (JAKs) are activated and phosphorylate the receptor. This creates docking sites for Signal Transducer and Activator of Transcription (STAT) proteins, which are then themselves phosphorylated by JAKs. Phosphorylated STATs dimerize and translocate to the nucleus to regulate gene expression. A number of thienopyrimidine derivatives have been specifically designed as potent inhibitors of JAKs, particularly JAK2 and JAK3, thereby blocking the downstream signaling of pro-inflammatory cytokines like Interleukin-6 (IL-6).[1][2]

Caption: JAK/STAT Signaling Pathway Inhibition by Thienopyrimidines.

Section 2: Experimental Protocols for Efficacy Evaluation

The anti-inflammatory potential of novel thienopyrimidine derivatives is typically assessed through a combination of in vitro and in vivo assays. These models allow for a comprehensive evaluation of a compound's ability to modulate inflammatory responses at both the cellular and whole-organism levels.

2.1. In Vitro Evaluation: Lipopolysaccharide (LPS)-Induced Cytokine Release in Macrophages

This assay is a cornerstone for the initial screening of anti-inflammatory compounds. It measures the ability of a test compound to inhibit the release of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), from macrophages stimulated with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria.

Caption: Experimental Workflow for In Vitro Cytokine Release Assay.

Protocol: LPS-Induced TNF-α Release in RAW 264.7 Macrophages

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Thienopyrimidine test compounds

• 96-well cell culture plates

• TNF-α ELISA kit

• Phosphate Buffered Saline (PBS)

• MTT or similar cell viability assay kit

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 5 x 104 cells/well in 100 µL of complete DMEM. Incubate overnight at 37°C in a 5% CO2 humidified incubator to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of the thienopyrimidine test compounds in complete DMEM. Remove the old media from the cells and add 50 µL of fresh media containing the test compounds at various concentrations. Include a vehicle control (e.g., 0.1% DMSO). Incubate for 1 hour.

• LPS Stimulation: Add 50 µL of complete DMEM containing LPS to each well to achieve a final concentration of 100 ng/mL. For the negative control wells, add 50 µL of complete DMEM without LPS.

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plates at 400 x g for 5 minutes. Carefully collect the supernatant for cytokine analysis.

• Cytokine Quantification: Measure the concentration of TNF-α in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

• Cell Viability Assay: To ensure that the observed inhibition of cytokine release is not due to cytotoxicity, perform a cell viability assay (e.g., MTT) on the remaining cells in the plate.

• Data Analysis: Calculate the percentage inhibition of TNF-α release for each compound concentration compared to the LPS-stimulated vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of the TNF-α release) using non-linear regression analysis.

2.2. In Vivo Evaluation: Carrageenan-Induced Paw Edema in Rodents

This is a classic and highly reproducible model of acute inflammation used to assess the in vivo efficacy of anti-inflammatory drugs.[3] Subplantar injection of carrageenan, a phlogistic agent, induces a localized inflammatory response characterized by edema (swelling), which can be quantified over time.

Protocol: Carrageenan-Induced Paw Edema in Rats

Materials:

• Male Wistar or Sprague-Dawley rats (180-220 g)

• Lambda Carrageenan (1% w/v in sterile 0.9% saline)

• Thienopyrimidine test compounds

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Positive control (e.g., Indomethacin, 10 mg/kg)

• Plethysmometer or digital calipers

• Animal handling equipment

Procedure:

• Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week before the experiment.

• Grouping and Fasting: Randomly divide the animals into groups (n=6-8 per group): Vehicle control, positive control, and test compound groups (at least 3 doses). Fast the animals overnight before the experiment with free access to water.

• Compound Administration: Administer the thienopyrimidine test compounds, vehicle, or positive control orally (p.o.) or intraperitoneally (i.p.) 60 minutes before carrageenan injection.

• Baseline Paw Volume Measurement: Just before the carrageenan injection, measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the baseline reading (V0).

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each rat.

• Paw Volume Measurement Post-Carrageenan: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection (Vt).

• Data Analysis:

  • Calculate the paw edema (in mL) at each time point for each animal: Edema = Vt - V0.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group at each time point using the following formula: % Inhibition = [(Edemacontrol - Edematreated) / Edemacontrol] x 100

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test).

Section 3: Data Presentation and Interpretation

Clear and concise presentation of experimental data is crucial for the evaluation of thienopyrimidine derivatives.

Table 1: In Vitro Anti-Inflammatory Activity of Thienopyrimidine Derivatives

Compound	TNF-α Inhibition IC50 (µM)	IL-6 Inhibition IC50 (µM)	Cell Viability (at 100 µM)
Thieno-A	5.2 ± 0.4	8.1 ± 0.7	>95%
Thieno-B	1.8 ± 0.2	3.5 ± 0.3	>95%
Indomethacin	15.6 ± 1.2	22.4 ± 1.9	>95%

Interpretation: Lower IC50 values indicate higher potency. A compound is considered a promising lead if it exhibits low micromolar or nanomolar IC50 values for cytokine inhibition without significant cytotoxicity.

Table 2: In Vivo Anti-Inflammatory Activity in Carrageenan-Induced Paw Edema Model (at 3 hours)

Treatment (Dose)	Paw Edema (mL)	% Inhibition
Vehicle Control	0.85 ± 0.06	-
Thieno-B (10 mg/kg)	0.52 ± 0.04	38.8
Thieno-B (30 mg/kg)	0.31 ± 0.03	63.5
Indomethacin (10 mg/kg)	0.40 ± 0.05	52.9
p < 0.05, **p < 0.01 compared to vehicle control.

Interpretation: A statistically significant reduction in paw edema and a dose-dependent increase in the percentage of inhibition are indicative of in vivo anti-inflammatory efficacy.

Section 4: Conclusion and Future Directions

Thienopyrimidine derivatives represent a highly versatile and promising scaffold for the development of next-generation anti-inflammatory agents. Their ability to target multiple key components of the inflammatory cascade, including pro-inflammatory enzymes and critical signaling pathways like NF-κB and JAK/STAT, positions them as attractive candidates for the treatment of a wide range of inflammatory disorders. The protocols detailed in this guide provide a robust framework for the systematic evaluation of these compounds, from initial in vitro screening to in vivo efficacy assessment. Future research in this area will likely focus on optimizing the selectivity and pharmacokinetic properties of thienopyrimidine derivatives to develop highly effective and safe anti-inflammatory drugs.

References

• Elmongy, E. I., et al. (2022). In Silico Evaluation of a Promising Key Intermediate Thieno [2,3-d] Pyrimidine Derivative with Expected JAK2 Kinase Inhibitory Activity. Molecules, 27(19), 6535. [Link]

• Ma, X., et al. (2020). JAK3 inhibitors based on thieno[3,2-d]pyrimidine scaffold: design, synthesis and bioactivity evaluation for the treatment of B-cell lymphoma. Bioorganic Chemistry, 95, 103542. [Link]

• Abdelkhalek, A. S., et al. (2022). Synthesis of New Multitarget-Directed Ligands Containing Thienopyrimidine Nucleus for Inhibition of 15-Lipoxygenase, Cyclooxygenases, and Pro-Inflammatory Cytokines. Pharmaceuticals, 15(11), 1365. [Link]

• Goudar, V., et al. (2012). Synthesis of novel thienopyrimidines and evaluation for their anti-inflammatory activity. Journal of Chemical and Pharmaceutical Research, 4(6), 3100-3106. [Link]

• Morris, C. J. (2003). Carrageenan-Induced Paw Edema in the Rat and Mouse. In Current Protocols in Pharmacology (Chapter 5, Unit 5.4). John Wiley & Sons, Inc. [Link]

• Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. International Journal of Molecular Sciences, 20(18), 4367. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 3. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacokinetic profiling of pyrimidine analogues in oncology

An Application Note and Protocol for the Pharmacokinetic Profiling of Pyrimidine Analogues in Oncology

Authored by: A Senior Application Scientist

Introduction: The Enduring Role of Pyrimidine Analogues in Oncology

Pyrimidine analogues represent one of the cornerstone classes of chemotherapeutic agents, with a rich history of clinical efficacy spanning several decades. Their structural similarity to endogenous pyrimidine nucleosides—cytosine and thymine—allows them to deceptively enter and disrupt critical cellular processes, primarily DNA and RNA synthesis, leading to cytotoxic effects in rapidly proliferating cancer cells. Key examples include 5-fluorouracil (5-FU), capecitabine, gemcitabine, and decitabine, each with a distinct mechanism of action and clinical application.

The clinical utility of these agents is, however, often tempered by a narrow therapeutic index and significant inter-individual variability in patient response and toxicity. This variability is largely driven by differences in their pharmacokinetic (PK) profiles, which encompass the processes of absorption, distribution, metabolism, and excretion (ADME). A thorough understanding and characterization of a pyrimidine analogue's PK profile is therefore not merely an academic exercise but a critical necessity for optimizing dosing regimens, minimizing toxicity, and ultimately, improving patient outcomes.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and methodologies for conducting robust pharmacokinetic profiling of pyrimidine analogues in an oncological context. We will delve into the underlying enzymatic pathways that govern their activation and catabolism, provide detailed protocols for bioanalytical quantification, and outline the design of effective preclinical and clinical PK studies.

Section 1: The Metabolic Dichotomy - Anabolism vs. Catabolism

The pharmacological activity of most pyrimidine analogues is contingent upon their intracellular conversion to active nucleotide forms (anabolism), while their clearance and potential for toxicity are often dictated by their breakdown into inactive metabolites (catabolism). This metabolic balance is a key determinant of their therapeutic index.

Anabolic Activation: The Path to Cytotoxicity

Upon cellular uptake, pyrimidine analogues are sequentially phosphorylated by a series of kinases to their active di- and triphosphate forms. For instance, gemcitabine is first phosphorylated by deoxycytidine kinase (dCK) to gemcitabine monophosphate (dFdCMP), and subsequently to the active diphosphate (dFdCDP) and triphosphate (dFdCTP) forms. dFdCTP then competes with the natural deoxynucleotide (dCTP) for incorporation into DNA, leading to chain termination and apoptosis.

Catabolic Inactivation: The Route of Clearance and Toxicity

Conversely, the catabolic pathway often renders these drugs inactive. The enzyme dihydropyrimidine dehydrogenase (DPD), primarily found in the liver, is a critical determinant in the catabolism of 5-FU. DPD deficiency, a pharmacogenetic condition, can lead to severe, life-threatening toxicity in patients receiving standard doses of 5-FU due to impaired drug clearance. Similarly, cytidine deaminase (CDA) can deaminate gemcitabine to its inactive metabolite, 2',2'-difluorodeoxyuridine (dFdU), significantly impacting its plasma half-life and therapeutic efficacy.

Below is a generalized workflow illustrating the critical steps in conducting a pharmacokinetic study for a novel pyrimidine analogue.

Caption: High-level workflow for a typical pharmacokinetic study.

Section 2: Bioanalytical Methodologies for Quantification

Accurate quantification of pyrimidine analogues and their metabolites in biological matrices is the bedrock of any PK study. Due to their hydrophilic nature and the complexity of biological samples, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for bioanalysis.

Protocol: Generic LC-MS/MS Method for Gemcitabine and dFdU in Human Plasma

This protocol provides a robust starting point for the simultaneous quantification of gemcitabine and its primary metabolite, dFdU.

Objective: To establish a validated method for determining the concentration-time profile of gemcitabine and dFdU following administration.

Materials:

• Human plasma (with K2EDTA as anticoagulant)

• Gemcitabine and dFdU analytical standards

• Stable Isotope Labeled (SIL) Internal Standards (e.g., ¹³C,¹⁵N₂-Gemcitabine)

• Acetonitrile (ACN), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, ultrapure

• 96-well protein precipitation plates

• Analytical HPLC/UHPLC system coupled to a triple quadrupole mass spectrometer

Methodology:

Step 1: Stock Solution and Calibration Standard Preparation

• Prepare primary stock solutions of gemcitabine, dFdU, and the SIL-Internal Standard (IS) in methanol or DMSO at 1 mg/mL.

• Create a series of working standard solutions by serially diluting the stock solutions in 50:50 ACN:Water. These will be used to spike into blank plasma to create the calibration curve (e.g., 1-1000 ng/mL).

• Prepare a working IS solution at a fixed concentration (e.g., 100 ng/mL) in ACN.

Step 2: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma samples (calibrators, QCs, and unknown study samples) into a 96-well plate.

• Add 150 µL of the working IS solution in ACN to each well. The ACN will precipitate the plasma proteins.

• Vortex the plate for 2 minutes to ensure thorough mixing and precipitation.

• Centrifuge the plate at 4000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer 100 µL of the supernatant to a clean 96-well plate for injection.

Step 3: LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is typically suitable.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A typical gradient would start at ~5% B, ramp up to 95% B to elute the analytes, and then re-equilibrate.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Example): These must be optimized for the specific instrument.

    • Gemcitabine: Q1: 264.1 -> Q3: 112.1

    • dFdU: Q1: 265.1 -> Q3: 113.1

    • ¹³C,¹⁵N₂-Gemcitabine (IS): Q1: 267.1 -> Q3: 114.1

Step 4: Data Analysis

• Integrate the peak areas for the analyte and IS MRM transitions.

• Calculate the Peak Area Ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the Peak Area Ratio against the nominal concentration of the calibration standards using a linear regression with 1/x² weighting.

• Interpolate the concentrations of the unknown samples from the calibration curve.

Method Validation

The described method must be validated according to regulatory guidelines (e.g., FDA or EMA) for selectivity, accuracy, precision, recovery, matrix effect, and stability.

Validation Parameter	Acceptance Criteria	Typical Result for Pyrimidine Analogues
Linearity (r²)	≥ 0.99	> 0.995
Accuracy	Within ±15% of nominal (±20% at LLOQ)	85-115%
Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	< 10%
Matrix Effect	CV% of IS-normalized matrix factor should be ≤ 15%	Within acceptable limits
Recovery	Should be consistent and reproducible	> 80%
Stability	Analyte stable under various storage and handling conditions	Varies by compound, must be determined

Section 3: Designing Preclinical Pharmacokinetic Studies

Preclinical PK studies in animal models are essential for understanding a drug's ADME properties and for providing the data necessary to predict a safe and effective starting dose in humans.

Study Design Considerations

• Species Selection: Rodents (mice, rats) are common for initial screens. Non-rodent species (dogs, non-human primates) may be used for more definitive studies, especially if metabolic profiles are more similar to humans.

• Dose Level and Route: At least one intravenous (IV) and one extravascular (e.g., oral, PO) route should be evaluated. The IV route provides data on clearance and volume of distribution, while the PO route assesses oral bioavailability.

• Sampling Schedule: A sparse sampling design may be used in mice, where small blood volumes are a constraint. A serial sampling schedule is preferred in larger animals. The schedule should be designed to adequately capture the Cmax, distribution phase, and elimination phase. A typical schedule might include pre-dose, and 5, 15, 30 min, 1, 2, 4, 8, and 24 hours post-dose.

The following diagram illustrates the decision-making process for designing a preclinical PK study.

Caption: Decision tree for preclinical pharmacokinetic study design.

Conclusion

The pharmacokinetic profiling of pyrimidine analogues is a multifaceted but essential component of their development and clinical use. A deep understanding of their metabolic pathways, coupled with robust and validated bioanalytical methods, allows for the precise characterization of their ADME properties. The protocols and frameworks presented here provide a foundation for researchers to design and execute high-quality PK studies, ultimately contributing to the safer and more effective use of these vital anticancer agents. The integration of PK data with pharmacodynamic (PD) endpoints will continue to be a key strategy in personalizing cancer therapy and overcoming mechanisms of drug resistance.

References

• Title: Pyrimidine Analogues Source: National Center for Biotechnology Information URL: [Link]

• Title: Nucleoside analogues: a vast opportunity for cancer therapy Source: Trends in Cancer, Cell Press URL: [Link]

• Title: Dihydropyrimidine Dehydrogenase Deficiency Source: National Center for Biotechnology Information URL: [Link]

• Title: Gemcitabine Pathway, Pharmacokinetics/Pharmacodynamics Source: PharmGKB URL: [Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Welcome to the technical support center for the synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield of this important heterocyclic scaffold. As Senior Application Scientists, we provide not just protocols, but the rationale behind them, empowering you to troubleshoot effectively.

Synthetic Pathway Overview

The synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol is typically achieved through a robust, multi-step process. The most common and reliable route involves two primary stages:

• Gewald Reaction : Construction of the core 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene intermediate.

• Pyrimidine Annulation & Thionation : Cyclization to form the pyrimidin-4-one, followed by a thionation reaction to yield the final product.

Caption: Troubleshooting workflow for the Gewald reaction.

Optimized Protocol: Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

This protocol is a robust starting point for achieving high yields.

Parameter	Recommended	Rationale
Reactants	Cyclohexanone (1 eq), Malononitrile (1 eq), Sulfur (1.1 eq)	A slight excess of sulfur helps drive the reaction to completion.
Solvent	Ethanol or Methanol	Good solvency for sulfur and reactants; facilitates moderate reaction temperatures. [1]
Base	Morpholine or Piperidine (0.1-0.2 eq)	Effective catalysts for the initial condensation without being overly aggressive. [2]
Temperature	50-60°C	Balances reaction rate with minimizing side reactions like polymerization. [3]
Time	1-3 hours (Monitor by TLC)	Reaction is typically complete within this timeframe.

Step-by-Step Procedure:

• To a round-bottom flask equipped with a condenser and magnetic stirrer, add cyclohexanone (1.0 eq), malononitrile (1.0 eq), elemental sulfur (1.1 eq), and ethanol (approx. 3 mL per mmol of cyclohexanone).

• Begin stirring the mixture. Add the base (e.g., morpholine, 0.2 eq) dropwise to the suspension.

• Heat the reaction mixture to 50-60°C and maintain for 1-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and then in an ice bath to precipitate the product.

• Collect the solid product by vacuum filtration, wash thoroughly with cold ethanol to remove impurities.

• The crude product can be further purified by recrystallization from ethanol to yield pure 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile as a solid. [4]

Part 2: Pyrimidine Annulation and Thionation

With the thiophene precursor in hand, the next stage involves forming the fused pyrimidine ring and converting the resulting carbonyl to a thiocarbonyl.

Step 2a: Cyclization to 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one

Q4: My cyclization reaction using the 2-aminothiophene precursor and formamide is slow or incomplete. How can I improve it?

A4: This cyclization typically requires forcing conditions to proceed efficiently.

• Causality: The reaction involves the nucleophilic attack of the amino group onto the carbon of formamide (or a related one-carbon synthon), followed by cyclization and dehydration. This process often has a high activation energy.

• Solution: The standard procedure involves heating the 2-aminothiophene precursor in an excess of formamide at reflux (around 180-190°C) for several hours. [5][6]Ensure the temperature is high enough and the reaction time is sufficient (monitor by TLC). Using a large excess of formamide ensures it acts as both reagent and solvent, driving the equilibrium towards the product.

Step 2b: Thionation to 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

This final step is critical and often employs Lawesson's Reagent (LR).

Q5: My thionation yield using Lawesson's Reagent (LR) is poor. What are the most critical parameters to control?

A5: Successful thionation with LR depends on reagent quality, solvent, and temperature.

• Reagent Quality: Lawesson's Reagent can degrade upon exposure to moisture. Use a fresh, high-purity batch and handle it under anhydrous conditions.

• Solvent: Anhydrous, high-boiling point, non-protic solvents like toluene or dioxane are preferred. They effectively solvate the reactants and allow for the necessary reaction temperatures. [7]* Temperature: The reaction often requires heating to reflux to facilitate the dissociation of LR into its reactive dithiophosphine ylide intermediate. [8][9]* Stoichiometry: At least 0.5 equivalents of LR are needed, as each molecule of LR can theoretically thionate two carbonyl groups. Using a slight excess (e.g., 0.6 eq) can ensure complete conversion.

Caption: Simplified mechanism of thionation using Lawesson's Reagent. [9][10] Q6: Lawesson's Reagent is effective but has a terrible odor and generates phosphorus waste. Are there viable alternatives?

A6: Yes, while LR is the standard, other reagents can be used, though they may have their own drawbacks.

• Phosphorus Pentasulfide (P₄S₁₀): The classic thionating agent. It is often less reactive than LR and may require higher temperatures or the use of a base like pyridine. [11][12]It must be handled under strictly anhydrous conditions. [7]* Davy's Reagents (DR): These are related to LR and can sometimes offer different reactivity or solubility profiles. [11][12]* Modern Reagents: Research into new, more environmentally benign, and odorless thionating agents is ongoing. Some adamantane-based reagents have shown promise for being more stable and atom-economical. [13]

  Thionating Agent	Typical Conditions	Advantages	Disadvantages
  Lawesson's Reagent	Toluene or Dioxane, Reflux	High reactivity, broad applicability [10][11]	Strong odor, moisture sensitive, phosphorus byproducts
  Phosphorus Pentasulfide	Pyridine or Xylene, Reflux	Inexpensive	Lower reactivity, harsh conditions, very moisture sensitive [7][11]
  Davy's Reagents	Toluene, Reflux	Similar to LR, may offer solubility benefits	Similar odor and byproduct issues to LR [11]

  | Novel Reagents | Varies | Potentially odorless, air-stable, recyclable [13]| Often not commercially available, may be expensive |

Optimized Protocol: Cyclization and Thionation

Step 2a - Cyclization:

• Place the 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (1.0 eq) in a flask.

• Add a large excess of formamide (e.g., 10-15 eq).

• Heat the mixture to reflux (approx. 185°C) for 3-5 hours, monitoring by TLC.

• After cooling, pour the reaction mixture into ice water.

• The precipitated solid, 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one, is collected by filtration, washed with water, and dried. It can be used in the next step without extensive purification. [5] Step 2b - Thionation:

• Suspend the crude pyrimidinone (1.0 eq) in anhydrous toluene or dioxane in a flask equipped with a condenser under a nitrogen atmosphere.

• Add Lawesson's Reagent (0.6 eq) to the suspension.

• Heat the mixture to reflux for 2-4 hours, until TLC analysis shows complete consumption of the starting material.

• Cool the reaction mixture and evaporate the solvent under reduced pressure.

• The resulting residue can be purified by column chromatography on silica gel to separate the final product from the phosphorus-containing byproducts, yielding 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol.

References

• BenchChem. (2025). Common side reactions in the Gewald synthesis of aminothiophenes.
• Wikipedia. Gewald reaction.
• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry.
• BenchChem. (2025). Optimizing the Gewald Reaction: A Technical Guide to Improving Yields with Malononitrile.
• ResearchGate. Mechanism of the thionation reaction using Lawesson's reagent (1).
• Organic Chemistry Portal. Gewald Reaction.
• Sharma, J., & Champagne, P. A. (2024).
• chemeurope.com. Lawesson's reagent.
• Sharma, J., & Champagne, P. A. (2024).
• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis Pathways of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile for Enhanced Yields.
• Al-Mulla, A. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis.
• Organic Chemistry Portal. Lawesson's Reagent.
• ACS Publications. (2025). Odorless and Air-Stable Thionating Reagent for Broad Scope Thioamide Synthesis without H2S Emission.
• ResearchGate.
• BenchChem. (2025). A Comparative Guide to Thionating Reagents: Lawesson's Reagent vs.
• Chen, J., et al. (2017). Reaction optimization studies of the modified Gewald reaction.
• Silva, W. L., et al. (2011). 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. Sci-Hub.
• Silva, W. L., et al. (2011). 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.
• Kharchenko, O., et al. (2024). Synthesis of Thionated Perylenediimides: State of the Art and First Investigations of an Alternative to Lawesson's Reagent. PMC - PubMed Central.
• Kharchenko, O., et al. (2024). Synthesis of Thionated Perylenediimides: State of the Art and First Investigations of an Alternative to Lawesson's Reagent.
• El-Sayed, N. N. E., et al. (2022).
• Gankova, A. R., et al. (2023). Thiocarbonyl Derivatives of Natural Chlorins: Synthesis Using Lawesson's Reagent and a Study of Their Properties.
• Optimization of reaction conditions in the presence of c
• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar.
• ResearchGate. (2022). Parallel synthesis of condensed pyrimidine-thiones and their antitumor activities.
• BenchChem. (2025). Gewald Synthesis of Substituted Aminothiophenes: A Technical Support Center.
• ResearchGate. (2011). (PDF) 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.

• Al-Tel, T. H. (2014). 1,3-Bis(5,6,7,8-tetrahydrobenzot[4][14]hieno[2,3-d]pyrimidin-4-yl)imidazolidine-4,5-dione.

• Taha, R., et al. (2021). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzot[4][14]hieno[2,3-d]pyrimidines as Microtubule Targeting Agents. MDPI.

• Farooq, R., et al. (2022). Design, synthesis, crystal structure and anti-plasmodial evaluation of tetrahydrobenzot[4][14]hieno[2,3-d]pyrimidine derivatives. RSC Publishing.

• ResearchGate. Synthesis of 4-substituted-5,6,7,8-tetrahydrobenzot[4][14]hieno[2,3-d]pyrimidine. Reagents and conditions.

• Akhtar, A., Chaudhari, T. Y., & Inam, A. (2025). Design and Synthesis of TetrahydrobenzoT[4][14]hieno[2,3-d] Pyrimidine-Sulfonamide Derivatives Using p-Phenylenediamine as a Linker.

• Cannac, M., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC - PubMed Central.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2025).
• Zhuravel, I. O., et al. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. PMC - NIH.
• Chen, Y., et al. (2022). One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester. PMC - NIH.
• BenchChem. (2025). Technical Support Center: Synthesis of Thieno[2,3-d]pyrimidine Cores.
• BenchChem. (2025). A Comparative Guide to the Synthesis of the Thieno[2,3-d]pyrimidine Scaffold.
• El-Enany, M. M., et al. (2013). Recent Report on Thieno[2,3-d]pyrimidines. Their Preparation Including Microwave and Their Utilities in Fused Heterocycles Synthesis.
• El-Adl, K., et al. (2020). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. MDPI.

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• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Heterocyclic Thiols

Welcome to the Technical Support Center for the Purification of Heterocyclic Thiols. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of these versatile yet often sensitive compounds. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide not just solutions, but also the underlying scientific principles to empower you in your experimental work.

Table of Contents

• Frequently Asked Questions (FAQs): The First Line of Defense

  • How do I choose the most suitable purification technique for my heterocyclic thiol?

  • My heterocyclic thiol is degrading during purification. What are the likely causes and solutions?

  • I'm observing disulfide formation. How can I prevent this?

  • What are the best practices for handling and storing purified heterocyclic thiols?

• Troubleshooting Guides: Deep Dives into Common Techniques

  • Chromatography Clinic

  • Crystallization Conundrums

  • Extraction Exasperations

  • Dealing with Stubborn Impurities

• Experimental Protocols

  • Protocol 1: Flash Chromatography with an Amine-Modified Mobile Phase

  • Protocol 2: Optimized Recrystallization of a Heterocyclic Thiol

  • Protocol 3: Removal of Palladium Catalyst using a Thiol Scavenger Resin

• References

Frequently Asked Questions (FAQs): The First Line of Defense

This section addresses the most common initial queries and concerns that arise during the purification of heterocyclic thiols.

Q1: How do I choose the most suitable purification technique for my heterocyclic thiol?

The selection of a purification technique is contingent on several factors including the physicochemical properties of your compound (polarity, solubility, stability), the nature of the impurities, and the desired scale of purification.[1]

• Crystallization: This is an excellent choice for solid compounds that are thermally stable and exhibit a significant difference in solubility compared to impurities in a given solvent.[2][3] It is a cost-effective method for large-scale purifications.

• Column Chromatography: This is a versatile technique for separating compounds based on their differential adsorption to a stationary phase.[1]

  • Normal-Phase (e.g., Silica Gel): Suitable for non-polar to moderately polar compounds. However, the acidic nature of silica can be problematic for basic or acid-sensitive heterocyclic thiols, leading to streaking or degradation.[1]

  • Reversed-Phase (e.g., C18): Ideal for polar compounds and often a better choice for basic heterocycles to avoid issues seen with silica gel.[1]

• Acid-Base Extraction: This liquid-liquid extraction technique is highly effective for separating acidic or basic heterocyclic thiols from neutral impurities.[4][5][6] By adjusting the pH of the aqueous phase, the ionization state, and therefore the solubility of the thiol can be manipulated.[4]

Decision-Making Flowchart:

Caption: A flowchart to guide the initial selection of a purification technique.

Q2: My heterocyclic thiol is degrading during purification. What are the likely causes and solutions?

Degradation is a significant concern, often stemming from the inherent reactivity of the thiol group and the sensitivity of the heterocyclic ring.

• Oxidation: The thiol group (-SH) is susceptible to oxidation, which can lead to the formation of disulfides (-S-S-) or higher oxidation states like sulfoxides or sulfonic acids.[7][8][9] This can be catalyzed by exposure to atmospheric oxygen, metal ions, or even basic conditions.[7][10]

  • Solution: Work under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during solvent evaporation and sample storage.[11] Degas all solvents before use by bubbling with an inert gas.[12] The addition of a small amount of a reducing agent like dithiothreitol (DTT) can also help to maintain the thiol in its reduced state, though this will need to be removed in a final step.[11]

• Acid/Base Instability: The heterocyclic ring itself may be sensitive to acidic or basic conditions, leading to ring-opening or other rearrangements.

  • Solution: Carefully select the pH of your extraction and chromatography buffers. If using silica gel, which is acidic, consider neutralizing it by adding a small amount of a base like triethylamine (0.1-1%) to your mobile phase.[1] Alternatively, use a more inert stationary phase like neutral alumina or a reversed-phase column.[1]

• Thermal Decomposition: Some heterocyclic thiols are not stable at elevated temperatures.

  • Solution: Avoid excessive heating during recrystallization and solvent evaporation. Use a rotary evaporator with a water bath at a moderate temperature.

Q3: I'm observing disulfide formation. How can I prevent this?

Disulfide formation is a common oxidative side reaction for thiols.[8][9]

• Inert Atmosphere: As mentioned above, minimizing exposure to oxygen is crucial.[11]

• pH Control: The rate of air oxidation of thiols is pH-dependent and increases at higher pH. If possible, performing purifications at a slightly acidic pH can slow down this process.[12]

• Metal Chelators: Trace metal ions can catalyze thiol oxidation.[10] The addition of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to your aqueous solutions can sequester these metal ions and reduce the rate of oxidation.[10]

• Use of Reducing Agents: For particularly sensitive thiols, the inclusion of a reducing agent like tris(2-carboxyethyl)phosphine (TCEP) can be beneficial. TCEP is a potent reducing agent that is stable in air and does not contain a thiol group itself, which can simplify downstream reactions.[13]

Q4: What are the best practices for handling and storing purified heterocyclic thiols?

Proper storage is critical to maintain the purity and integrity of your compound.

• Inert Atmosphere: Store the purified compound under an inert atmosphere (argon or nitrogen).[11][14] This can be achieved by flushing the storage vial with the inert gas before sealing.

• Low Temperature: Store at low temperatures, typically -20°C or below, to minimize degradation.[11][14]

• Solvent Choice: If storing in solution, use a deoxygenated solvent.

• Purity Assessment Before Use: Before using a stored sample, it is good practice to re-analyze its purity, for example, by TLC or LC-MS, to ensure it has not degraded over time.

Troubleshooting Guides: Deep Dives into Common Techniques

This section provides more detailed troubleshooting advice for specific purification methods.

Chromatography Clinic

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Separation/Overlapping Peaks	Inappropriate solvent system.	Optimize the mobile phase using Thin Layer Chromatography (TLC) with a variety of solvent systems to achieve good separation.[1]
Column overloading.	Reduce the amount of crude material loaded onto the column. A general guideline is 1-5% of the mass of the stationary phase.[1]
Streaking on Silica Gel TLC/Column	Interaction of a basic heterocycle with acidic silica.	Add a basic modifier like triethylamine (0.1-1%) or ammonia in methanol to the mobile phase.[1] Alternatively, switch to a neutral or basic stationary phase like alumina, or use reversed-phase chromatography.[1]
Compound Not Eluting from the Column	The compound is too polar for the solvent system.	Drastically increase the polarity of the mobile phase. A gradient elution from a non-polar to a highly polar solvent can be effective.[1]
Irreversible adsorption or decomposition on silica gel.	Test the compound's stability on a TLC plate before running a column.[1] If degradation is observed, switch to a less acidic stationary phase or reversed-phase chromatography.[1]

Crystallization Conundrums

Issue	Potential Cause(s)	Recommended Solution(s)
Compound "Oils Out" instead of Crystallizing	The solution is supersaturated or cooled too quickly.	Add a small amount of hot solvent to redissolve the oil, then allow it to cool slowly.[1] Scratch the inside of the flask with a glass rod to create nucleation sites.[1] Add a seed crystal of the pure compound.[1]
Presence of impurities.	Attempt a preliminary purification, such as a quick filtration through a silica plug, before crystallization.[1] If colored impurities are present, consider a charcoal treatment.[1]
Low Recovery of Crystalline Product	Too much solvent was used.	Use the minimum amount of hot solvent required to fully dissolve the compound.[1][2] The mother liquor can be concentrated to recover more product, which may then require a second recrystallization.[1]
The compound has significant solubility in the cold solvent.	Cool the solution to a lower temperature in an ice bath or refrigerator.[1][2] Consider a different solvent system where the compound has lower solubility at cold temperatures.[1]

Extraction Exasperations

Issue	Potential Cause(s)	Recommended Solution(s)
Formation of an Emulsion	Vigorous shaking.	Gently invert the separatory funnel multiple times instead of shaking vigorously.[1]
Presence of surfactant-like impurities.	Add a saturated solution of sodium chloride (brine) to the aqueous layer to increase its polarity and help break the emulsion (salting out).[1] Pass the emulsified layer through a pad of Celite or glass wool.[1]
Poor Separation of Layers	Densities of the organic and aqueous layers are too similar.	Add a solvent with a significantly different density to the organic layer (e.g., a denser solvent like dichloromethane or a less dense one like hexane).

Dealing with Stubborn Impurities

• Residual Metal Catalysts (e.g., Palladium): Many cross-coupling reactions used to synthesize heterocyclic compounds employ palladium catalysts.[15] These can be difficult to remove by standard chromatography or crystallization.

  • Solution: Metal Scavengers. These are solid-supported reagents with functional groups that chelate to the metal, allowing for its removal by simple filtration.[15][16] Thiol-functionalized silica (Si-Thiol) is a versatile and robust scavenger for a variety of metals including palladium.[17][18]

Workflow for Metal Scavenger Use:

Caption: A typical workflow for the removal of residual metal catalysts using a scavenger resin.

Experimental Protocols

Protocol 1: Flash Chromatography with an Amine-Modified Mobile Phase

This protocol is suitable for the purification of a basic heterocyclic thiol that shows streaking on silica gel.

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 99:1 hexane:ethyl acetate with 0.5% triethylamine).

• Column Packing: Pour the slurry into the column and allow it to pack under a gentle flow of the mobile phase.

• Sample Loading: Dissolve the crude heterocyclic thiol in a minimum amount of a suitable solvent (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel and dry it under reduced pressure. Carefully add the dry powder to the top of the packed column.

• Elution: Begin elution with the low-polarity mobile phase, gradually increasing the polarity (e.g., by increasing the percentage of ethyl acetate) to elute the desired compound. The triethylamine in the mobile phase will neutralize the acidic sites on the silica, preventing streaking.[1]

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Optimized Recrystallization of a Heterocyclic Thiol

This protocol is designed to maximize purity and yield.

• Solvent Selection: In separate test tubes, test the solubility of a small amount of the crude solid in various solvents at room temperature and upon heating.[2] A good solvent will dissolve the compound when hot but not at room temperature.[2][3] Common solvents for heterocyclic compounds include ethanol, methanol, hexane, and mixtures like ethanol/water.[2][19]

• Dissolution: Place the crude compound in an Erlenmeyer flask and add the chosen solvent dropwise while heating until the solid just dissolves. Use the minimum amount of hot solvent necessary.[1][2]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.[1][2]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.[2] Once at room temperature, place the flask in an ice bath to maximize crystal formation.[1][2]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[1][2] Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[1][2]

• Drying: Dry the purified crystals in a vacuum oven or by air drying.[1][2]

Protocol 3: Removal of Palladium Catalyst using a Thiol Scavenger Resin

This protocol provides a straightforward method for removing residual palladium from a reaction mixture.

• Reaction Work-up: After the reaction is complete, perform a standard aqueous work-up to remove any water-soluble byproducts. Dissolve the crude product in a suitable organic solvent.

• Addition of Scavenger: Add the thiol-functionalized silica scavenger resin (typically 4-8 molar equivalents relative to the theoretical amount of palladium) to the solution.[20]

• Scavenging: Stir the mixture at room temperature for 1-2 hours. The progress can be monitored by TLC or LC-MS to ensure the starting material has been consumed and the product is stable.

• Filtration: Filter the mixture through a fritted funnel or a plug of cotton to remove the scavenger resin.[20] The resin will often change color as it binds the metal.[20]

• Washing: Wash the resin with a small amount of fresh solvent to ensure complete recovery of the product.[20]

• Concentration: Combine the filtrate and washings and concentrate under reduced pressure to yield the purified product, now free of palladium.[20]

References

• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem Technical Support.
• BenchChem. (n.d.). Application Notes and Protocols for the Recrystallization of Isothiazole Carbonitriles. BenchChem.
• Sopachem. (n.d.). Metal Scavenger Guide. Sopachem.
• SiliCycle. (n.d.).
• Winther, J. R., & Thorpe, C. (2014). Quantification of Thiols and Disulfides. Biochimica et Biophysica Acta (BBA) - General Subjects, 1840(2), 838-846.
• University of Rochester, Department of Chemistry. (n.d.).
• Reddit. (2013). How would you purify air-sensitive materials (thiols)
• Goethals, F., Frank, D., & Du Prez, F. (2016). Protected Thiol Strategies in Macromolecular Design. Progress in Polymer Science.
• SiliCycle. (2016). Metal Scavenging using bulk SiliaMetS functionalized silica. YouTube.
• Biotage. (n.d.).
• Biotage. (n.d.). Metal Scavenger User Guide. Biotage.
• Chemistry LibreTexts. (2024). 9.
• Chemistry LibreTexts. (2021). 6.
• ResearchGate. (2021). How to avoid oxidation of thiol, which has been previously reduced from disulfide, and consequently react it with a maleimide moiety?
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Chemistry LibreTexts. (2022). Acid-Base Extraction.
• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction.
• BenchChem. (n.d.).
• ChemistrySteps. (n.d.). Organic Acid-Base Extractions.
• ResearchGate. (2017). Problem arises in thiol synthesis?

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Technical Support Center: Overcoming Challenges in the Synthesis of Thieno[2,3-d]pyrimidines

Welcome to the technical support center for the synthesis of thieno[2,3-d]pyrimidines. This powerful heterocyclic scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2] However, its synthesis is not without challenges. This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to troubleshoot common issues encountered during the synthesis of these valuable compounds.

Our approach is rooted in a deep understanding of the underlying reaction mechanisms, offering not just solutions, but also the rationale behind them. We will delve into the intricacies of the most common synthetic routes, from the foundational Gewald reaction to the final cyclization and purification steps.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Part 1: Challenges in the Synthesis of the 2-Aminothiophene Precursor via the Gewald Reaction

The Gewald three-component reaction is the most prevalent method for constructing the initial 2-aminothiophene ring, a critical building block for thieno[2,3-d]pyrimidines.[3][4][5] It involves the condensation of a ketone or aldehyde, an active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate), and elemental sulfur in the presence of a base.[6]

Q1: My Gewald reaction is resulting in low yields or failing completely. What are the likely causes and how can I optimize it?

A1: Low yields in the Gewald reaction can often be attributed to several factors, primarily related to the reactivity of the starting materials and the reaction conditions.

• Causality: The reaction initiates with a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile.[6] If the ketone is sterically hindered or electronically deactivated, this initial step can be sluggish. The choice of base is also critical; it must be strong enough to deprotonate the active methylene compound but not so strong as to promote unwanted side reactions.

• Troubleshooting Protocol:

  • Re-evaluate Your Base: Morpholine or diethylamine are commonly used and effective bases. If you are using a weaker base like triethylamine, consider switching. For particularly unreactive ketones, a stronger base like sodium ethoxide may be necessary, but use it judiciously to avoid side reactions.

  • Solvent Selection: Ethanol is a standard solvent, but for less soluble starting materials, dimethylformamide (DMF) can be a better choice.

  • Temperature Control: While the reaction is often run at room temperature or with gentle heating, some systems benefit from initial cooling to control the exothermic Knoevenagel condensation, followed by gentle reflux to drive the reaction to completion.

  • Microwave Irradiation: The use of microwave synthesis has been shown to significantly reduce reaction times and improve yields in many cases.[4][7]

Parameter	Standard Condition	Alternative for Low Yield	Rationale
Base	Morpholine, Diethylamine	Sodium Ethoxide	Increased basicity for less reactive ketones.
Solvent	Ethanol	DMF	Improved solubility of starting materials.
Temperature	Room Temp to 50°C	Initial cooling then reflux	Better control over initial condensation.
Method	Conventional Heating	Microwave Irradiation	Accelerated reaction rates.[4][7]

Q2: I am observing the formation of significant byproducts in my Gewald reaction. How can I identify and minimize them?

A2: Byproduct formation is a common issue, often arising from self-condensation of the starting materials or alternative reaction pathways.

• Causality: A common byproduct is the Knoevenagel adduct, which can accumulate if the subsequent addition of sulfur and cyclization are slow. Another possibility is the formation of dimeric or polymeric sulfur-containing species.

• Troubleshooting Protocol:

  • Order of Addition: Adding the base dropwise to a mixture of the carbonyl compound, active methylene nitrile, and sulfur can help to control the initial condensation and favor the desired reaction pathway.

  • Sulfur Quality: Ensure you are using finely powdered elemental sulfur. Clumped or coarse sulfur will have lower surface area and reduced reactivity.

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction progress. If you observe the accumulation of an intermediate (likely the Knoevenagel adduct), you may need to adjust the temperature or reaction time.

Part 2: Challenges in the Cyclization to Form the Pyrimidine Ring

Once the 2-aminothiophene precursor is successfully synthesized, the next critical step is the annulation of the pyrimidine ring. This is typically achieved by reacting the 2-aminothiophene with a one-carbon synthon.

Q3: My cyclization reaction with formamide to form the thieno[2,3-d]pyrimidin-4-one is giving a low yield. What are the alternative reagents and conditions?

A3: While formamide is a common and inexpensive reagent for this cyclization, its high boiling point and potential for decomposition can lead to issues.

• Causality: The reaction requires high temperatures to drive off water, and prolonged heating can lead to degradation of the starting material or product. The nucleophilicity of the 2-amino group on the thiophene can also be a factor.

• Troubleshooting Protocol:

  • Alternative C1 Synthons: Consider using triethyl orthoformate in the presence of an acid catalyst like p-toluenesulfonic acid. This often proceeds under milder conditions. Another effective method is to first form the formamidine intermediate using N,N-dimethylformamide dimethyl acetal (DMF-DMA) followed by cyclization with an amine, which can be achieved through a Dimroth rearrangement.[4][7]

  • Microwave-Assisted Synthesis: Microwave irradiation can be particularly effective for this cyclization, often leading to shorter reaction times and higher yields.[4][7]

Part 3: Purification and Characterization Hurdles

The final, and often most frustrating, stage of the synthesis is the purification and characterization of the final thieno[2,3-d]pyrimidine product.

Q4: My final product is a dark, tarry solid that is difficult to purify. What purification strategies can I employ?

A4: The formation of colored impurities is common in heterocyclic synthesis, often due to polymerization or degradation.

• Causality: These impurities can be highly polar and may co-elute with your product during column chromatography. They can also interfere with crystallization.

• Troubleshooting Protocol:

  • Activated Charcoal Treatment: Before attempting recrystallization, dissolving the crude product in a suitable solvent and treating it with activated charcoal can effectively remove many colored impurities.

  • Solvent System for Recrystallization: A systematic approach to finding a recrystallization solvent is crucial. Start with a single solvent and if that fails, move to a two-solvent system (one in which the compound is soluble and one in which it is insoluble).

  • Column Chromatography: If recrystallization fails, column chromatography is the next step. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, is often necessary to separate the product from polar impurities.

Q5: I am struggling to obtain a clean NMR spectrum of my final thieno[2,3-d]pyrimidine. What could be the issue?

A5: Poor NMR spectra can be due to residual impurities, low solubility, or the presence of rotamers.

• Causality: Paramagnetic impurities can cause significant line broadening. Low solubility will result in a poor signal-to-noise ratio. The presence of rotamers, often due to restricted rotation around an amide bond, can lead to the appearance of multiple sets of peaks for a single compound.

• Troubleshooting Protocol:

  • Thorough Purification: Ensure your product is as pure as possible using the methods described in Q4.

  • Solvent Selection for NMR: Use a solvent in which your compound is highly soluble. Deuterated DMSO is often a good choice for polar heterocyclic compounds.

  • Variable Temperature NMR: If you suspect the presence of rotamers, acquiring an NMR spectrum at an elevated temperature can cause the rotamers to interconvert more rapidly, leading to a coalescence of the peaks into a single, sharper set of signals.

Experimental Workflow Diagrams

To further aid in your experimental design and troubleshooting, the following diagrams illustrate key synthetic pathways and decision-making processes.

Caption: General workflow for the Gewald synthesis of 2-aminothiophenes.

Caption: Decision tree for troubleshooting low yields in the Gewald reaction.

References

• El-Sayed, N. N. E., et al. (2019). Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances. Bioorganic & Medicinal Chemistry, 27(7), 1159-1194. [Link]

• Pal, M., et al. (2015). Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation. Organic & Biomolecular Chemistry, 13(21), 5963-5977. [Link]

• Li, J., et al. (2014). Synthesis and Bioevaluation of Thieno[2,3-d]pyrimidinone Derivatives as Potential Tumor Cell Growth Inhibitors. Journal of Chemistry, 2014, 854121. [Link]

• Shestopalov, A. M., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega, 6(47), 31653-31664. [Link]

• Shestopalov, A. M., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PubMed Central. [Link]

• Al-Taisan, K. A., et al. (2013). Newest Developments in the Preparation of Thieno[2,3-d]pyrimidines. Journal of Heterocyclic Chemistry, 50(3), 481-499. [Link]

• Guo, Y., et al. (2022). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society, 33, 1426-1435. [Link]

• Wang, Y., et al. (2019). Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. Molecules, 24(20), 3748. [Link]

• Lecka, K., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances, 12(38), 24593-24610. [Link]

• Kim, J. H., et al. (1998). [Synthesis of thieno[2,3-d]pyrimidine Derivatives and Their Antifungal Activities]. Yakhak Hoechi, 42(4), 385-392. [Link]

• Yao, C., et al. (2021). DBU-Promoted Three-Component Cascade Annulations to Access Multiply Substituted 3-Cyano-thiophenes. European Journal of Organic Chemistry, 2021(24), 3465-3469. [Link]

• Shestopalov, A. M., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ResearchGate. [Link]

• Picado, A. (2018). Shorter procedure to access Thieno[2,3-d]pyrimidines. Open Lab Notebooks. [Link]

• Hassan, G. S., et al. (2019). Recent updates on thienopyrimidine derivatives as anticancer agents. Future Medicinal Chemistry, 11(16), 2165-2187. [Link]

• Watterson, D. M., & Aleem, S. (2002). Synthesis of Bicyclic Thieno[2,3-d]Pyrimidines, Tricyclic Thieno[2,3-d]Pyrimidines and. Duquesne Scholarship Collection. [Link]

• Marchand, P., et al. (2010). Synthesis and Biological Evaluation of Thieno[3,2-d]- pyrimidinones, Thieno[3,2-d]pyrimidines and Quinazolinones: Conformationally Restricted 17β-Hydroxysteroid Dehydrogenase Type 2 (17β-HSD2) Inhibitors. Molecules, 15(4), 2237-2263. [Link]

• Guo, Y., et al. (2022). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society. [Link]

• Rashad, A. E., et al. (2010). Synthesis of substituted thieno[2,3-d]pyrimidine-2,4-dithiones and their S-glycoside analogues as potential antiviral and antibacterial agents. European Journal of Medicinal Chemistry, 45(10), 4437-4443. [Link]

• Wikipedia. (n.d.). Gewald reaction. Wikipedia. Retrieved from [Link]

• Li, Y., et al. (2023). Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFRL858R/T790M inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2187321. [Link]

• Al-Zoubi, R. M., et al. (2023). Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. Molecules, 28(10), 4059. [Link]

• Abdel-Maksoud, M. S., et al. (2021). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. Bioorganic Chemistry, 112, 104947. [Link]

• El-Naggar, A. M., et al. (2021). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. Molecules, 26(16), 4991. [Link]

• El-Enany, M. M., & Kamel, G. M. (2013). Recent Report on Thieno[2,3-d]pyrimidines. Their Preparation Including Microwave and Their Utilities in Fused Heterocycles Synthesis. Journal of Heterocyclic Chemistry, 50(3), 481-499. [Link]

• Bondock, S., et al. (2012). Synthesis, Characterization and Biological Evaluation of some New Thieno[2,3-d]Pyrimidine Derivatives. Journal of the Chinese Chemical Society, 59(1), 59-67. [Link]

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Gewald Synthesis Optimization: A Technical Support Guide

Welcome to the comprehensive technical support center for the optimization of the Gewald three-component reaction. This guide is meticulously crafted for our partners in research, science, and drug development. It aims to provide not just protocols, but a deeper understanding of the reaction's nuances, empowering you to troubleshoot effectively and optimize your synthetic outcomes. We will delve into the causality behind experimental choices, ensuring a robust and reproducible synthesis of highly functionalized 2-aminothiophenes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the Gewald synthesis.

Q1: What is the fundamental principle of the Gewald reaction?

The Gewald reaction is a powerful one-pot, multi-component synthesis that yields substituted 2-aminothiophenes.[1][2] It classically involves the condensation of a carbonyl compound (ketone or aldehyde) with an α-active methylene nitrile (like malononitrile or ethyl cyanoacetate) in the presence of elemental sulfur and a base catalyst.[1][2]

Q2: Why are 2-aminothiophenes of such high interest in drug development?

The 2-aminothiophene scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of pharmacologically active compounds.[2][3][4] These include anti-inflammatory drugs like Tinoridine, antipsychotics such as Olanzapine, and a range of agents with antimicrobial and antiproliferative activities.[4]

Q3: What are the most critical parameters to control for a successful Gewald synthesis?

The success of a Gewald reaction hinges on the careful selection of the base catalyst, solvent, and reaction temperature. The interplay between these factors dictates the reaction rate, yield, and the profile of any side products.

Q4: What are the typical side reactions to be aware of?

The most common side reactions include the dimerization of the α,β-unsaturated nitrile intermediate (the Knoevenagel-Cope product), the formation of complex polysulfides leading to tarry mixtures, and polymerization of starting materials at elevated temperatures.[5][6]

Q5: Can this reaction be performed under "green" or solvent-free conditions?

Yes, significant progress has been made in developing more environmentally benign protocols. This includes the use of water as a solvent, microwave-assisted synthesis, and even solvent-free mechanochemical methods using high-speed ball milling.[7][8]

Part 2: In-Depth Troubleshooting and Optimization Guide

This core section provides a detailed analysis of common experimental issues and their solutions, grounded in the reaction mechanism.

Issue 1: Low or No Yield of the Desired 2-Aminothiophene

A frustratingly low yield is often the first hurdle. The cause can typically be traced back to one of the initial steps of the reaction.

• Inefficient Knoevenagel-Cope Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation.[1][9][10][11] If this step is sluggish, the entire sequence is stalled.

  • Causality & Solution: The choice of base is critical. For less reactive ketones, a stronger base may be required. While morpholine and piperidine are common, consider triethylamine or even a switch to a different class of catalyst if the condensation is not proceeding.[12][13] The condensation also produces water, which can inhibit the reaction; using a Dean-Stark apparatus or a dehydrating agent can be beneficial.[12]

• Poor Reactivity or Solubility of Sulfur: Elemental sulfur (S₈) needs to be activated to participate in the reaction.

  • Causality & Solution: The solubility and reactivity of sulfur are enhanced in polar solvents like ethanol, methanol, or DMF.[12][14] Gentle heating (typically 40-60°C) can also improve sulfur's reactivity, but be cautious as excessive heat can promote side reactions.[12]

• Steric Hindrance: Sterically hindered ketones are notoriously challenging substrates for the one-pot Gewald synthesis.[12]

  • Causality & Solution: A two-step procedure is often more effective in these cases.[12] First, perform the Knoevenagel-Cope condensation and isolate the resulting α,β-unsaturated nitrile. Then, in a separate step, react this purified intermediate with sulfur and a base. Microwave-assisted synthesis has also proven effective at improving yields and reducing reaction times for such challenging substrates.[12]

Troubleshooting Workflow: Diagnosing Low Yield

Caption: A logical workflow for troubleshooting low yields in the Gewald reaction.

Issue 2: Significant Formation of Side Products

The appearance of persistent impurities can complicate purification and drastically reduce the isolated yield.

• Dimerization of the Knoevenagel Intermediate: This is a common competing reaction where the α,β-unsaturated nitrile self-condenses.[5][6]

  • Causality & Solution: The formation of this dimer is highly dependent on the reaction conditions.[5][6] To minimize its formation, consider a systematic temperature screen to find the optimal range for your specific substrates. Adjusting the rate of reagent addition (i.e., slow, controlled addition) can also favor the desired intramolecular cyclization over intermolecular dimerization.[5]

• Dark Brown or Tarry Reaction Mixture: This is often indicative of polymerization or the formation of complex polysulfides, usually caused by excessively high reaction temperatures.[5]

  • Causality & Solution: Careful control of the reaction temperature is paramount. Ensure the purity of your starting materials, as impurities can catalyze these side reactions. A thorough workup and purification are necessary to remove these colored impurities.[5]

Issue 3: Challenges in Product Isolation and Purification

Even with a successful reaction, isolating the pure 2-aminothiophene can be challenging.

• Difficulty in Removing Unreacted Sulfur: Elemental sulfur can be difficult to remove completely by standard chromatography.

  • Solution: A simple and effective trick is to wash the crude reaction mixture with a saturated solution of sodium sulfite (Na₂SO₃). The sulfite will react with the elemental sulfur to form water-soluble thiosulfate, which can then be easily removed in the aqueous phase.

• Oily or Non-Crystalline Crude Product: This often points to the presence of various side products and unreacted starting materials.

  • Solution: Before resorting to chromatography, trituration of the crude oil with a non-polar solvent like hexanes or diethyl ether can often induce crystallization of the desired product, leaving many impurities behind in the solvent. For solid products, recrystallization is an excellent final purification step.[12] Common solvents for this purpose include ethanol, methanol, or mixtures of ethyl acetate and hexanes.[12]

Data-Driven Optimization: Catalyst and Solvent Selection

The following table summarizes common catalysts and solvents, providing a starting point for your optimization studies.

Catalyst	pKa (Conjugate Acid)	Typical Loading (mol%)	Solvent	Key Considerations
Morpholine	8.33	10-20	Ethanol, Methanol	A robust and widely used catalyst.
Piperidine	11.12	10-20	Ethanol, Methanol	More basic than morpholine, can be more effective for less reactive ketones.
Triethylamine	10.75	10-20	DMF, Acetonitrile	A non-nucleophilic base, can sometimes minimize side reactions.
L-Proline	1.99 / 10.64	10	DMF	A "green" and cost-effective catalyst, shown to be effective at 60°C.[15]
NaAlO₂	-	-	Ethanol	A recyclable solid base catalyst for environmentally friendly synthesis.[16]
Na₂CaP₂O₇	-	-	Water	A nano-structured heterogeneous catalyst for reactions in water.

The Gewald Reaction Mechanism: A Visual Guide

Understanding the reaction pathway is fundamental to effective troubleshooting. The reaction proceeds through a Knoevenagel condensation, followed by sulfur addition and subsequent cyclization.

Caption: The stepwise mechanism of the Gewald three-component reaction.

A Generalized Experimental Protocol

This protocol serves as a starting point and should be optimized for your specific substrates.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine the carbonyl compound (1.0 eq.), the α-active methylene nitrile (1.0 eq.), and elemental sulfur (1.2 eq.).

• Solvent and Catalyst Addition: Add the chosen solvent (e.g., ethanol) to achieve a concentration of approximately 0.5 M. Add the base catalyst (e.g., morpholine, 20 mol%).

• Reaction Execution: Heat the mixture to a suitable temperature (e.g., 60°C) and monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water. If necessary, wash with a saturated solution of sodium sulfite to remove excess sulfur.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by recrystallization or column chromatography.[1]

By applying these principles and troubleshooting strategies, you will be well-equipped to optimize your Gewald synthesis for improved yields, purity, and efficiency.

References

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2025). [Source not further specified]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Arkivoc. (n.d.). ARKIVOC. [Link]

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2024). The Journal of Organic Chemistry. [Link]

• Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. (2024). ChemRxiv. [Link]

• Gewald Reaction - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

• Gewald reaction - Wikipedia. (n.d.). Wikipedia. [Link]

• The Gewald multicomponent reaction. (n.d.). PubMed. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). [Source not further specified]. [Link]

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2024). [Source not further specified]. [Link]

• The Gewald reaction in dye chemistry. (n.d.). ResearchGate. [Link]

• Reaction optimization studies of the modified Gewald reaction. (n.d.). ResearchGate. [Link]

• An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. (n.d.). Organic Chemistry Portal. [Link]

• Optimization of reaction conditions in the presence of catalytic amount of base. (n.d.). ResearchGate. [Link]

• Facile Synthesis of 2-Aminothiophenes Using NaAlO2 as an Eco-Effective and Recyclable Catalyst. (2015). ACS Sustainable Chemistry & Engineering. [Link]

• Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. (2022). [Source not further specified]. [Link]

• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. (n.d.). MDPI. [Link]

• Green methodologies for the synthesis of 2-aminothiophene. (2022). PubMed Central. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). [Source not further specified]. [Link]

• Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. (2024). The Journal of Organic Chemistry. [Link]

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• 2. The Gewald multicomponent reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Gewald Reaction [organic-chemistry.org]
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Troubleshooting common issues in heterocyclic compound synthesis

Welcome to the Technical Support Center for Heterocyclic Compound Synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered in the synthesis of these vital chemical entities. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) formatted to provide clear, actionable solutions to specific experimental issues. Our approach is grounded in mechanistic principles and field-proven experience to enhance the success of your synthetic endeavors.

Section 1: General Troubleshooting in Heterocyclic Synthesis

This section addresses broad issues that can arise in a variety of heterocyclic syntheses. A systematic approach to these common problems can often resolve them without the need for a complete redesign of the synthetic route.

FAQ 1: My reaction yield is consistently low. What are the primary causes and how can I improve it?

Low yields are one of the most frequent challenges in heterocyclic synthesis. The root causes can be multifaceted, stemming from reaction conditions to the stability of the product itself.[1] A systematic troubleshooting approach is the most effective way to identify and resolve the issue.

Common Culprits and Solutions:

• Suboptimal Reaction Conditions: Temperature, reaction time, and reactant concentration are critical parameters that dictate the reaction's success.[1]

  • Causality: Every reaction has an optimal energy profile. Deviations from the ideal temperature can either provide insufficient energy to overcome the activation barrier or provide excess energy, leading to decomposition or side reactions. Similarly, incorrect reaction times can lead to incomplete conversion or product degradation over time.[2]

  • Solution: Conduct small-scale trial reactions to systematically optimize these parameters. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal endpoint.[3]

• Purity of Reagents and Solvents: Impurities in starting materials or solvents can have a significant impact on the reaction outcome, leading to the formation of side products or complete inhibition of the reaction.[1]

  • Causality: Impurities can act as catalysts for unwanted side reactions, quench reactive intermediates, or alter the polarity of the reaction medium, thereby affecting reaction rates. Water is a common impurity in many organic solvents and can hydrolyze starting materials or intermediates.

  • Solution: Always use reagents and solvents of appropriate purity. Ensure solvents are properly dried when conducting moisture-sensitive reactions. If the purity of a starting material is in doubt, it should be purified by distillation, recrystallization, or chromatography before use.[3]

• Atmospheric Moisture and Oxygen Sensitivity: Many organometallic reagents and reactive intermediates used in heterocyclic synthesis are sensitive to air and moisture.[1]

  • Causality: Oxygen can lead to undesired oxidation reactions, while moisture can hydrolyze sensitive reagents or intermediates.

  • Solution: Employ proper inert atmosphere techniques, such as using a nitrogen or argon blanket, and using oven-dried glassware.[1]

• Inefficient Mixing: In heterogeneous reactions, poor mixing can result in low reaction rates and yields.[1]

  • Causality: Inefficient stirring leads to a low surface area of interaction between reactants in different phases, limiting the reaction rate.

  • Solution: Ensure the stirring rate is adequate for the scale and viscosity of the reaction mixture. For highly viscous mixtures, mechanical stirring may be necessary.

• Product Decomposition: The desired heterocyclic compound may be unstable under the reaction or workup conditions.[2]

  • Causality: The product might be sensitive to the pH, temperature, or presence of certain reagents used in the reaction or subsequent purification steps.

  • Solution: Monitor the product's stability by TLC or LC-MS at various stages. If decomposition is observed, consider modifying the reaction conditions (e.g., lower temperature, milder catalyst) or the workup procedure.

Troubleshooting Workflow for Low Yield

Below is a logical workflow to diagnose and address low reaction yields.

Caption: A systematic workflow for troubleshooting low yields in heterocyclic synthesis.

FAQ 2: I am struggling with the purification of my heterocyclic compound. What are the best strategies?

Purification is a critical step that can be challenging due to the diverse polarities and stabilities of heterocyclic compounds.

Common Purification Issues and Solutions:

Issue	Possible Cause	Recommended Solution
Streaking on Silica Gel TLC/Column	The compound is too polar or basic.	Add a modifier to the mobile phase (e.g., 0.1-1% triethylamine for basic compounds). Consider using a different stationary phase like alumina or reversed-phase C18 silica.[4]
Compound Fails to Crystallize ("Oiling Out")	The solution is supersaturated, cooled too quickly, or contains impurities.	Add a small amount of hot solvent to dissolve the oil and allow it to cool slowly. Scratch the inside of the flask with a glass rod to create nucleation sites. Use seed crystals if available.[4]
Formation of an Emulsion During Extraction	Vigorous shaking or the presence of surfactant-like impurities.	Gently invert the separatory funnel instead of shaking vigorously. Add a saturated solution of sodium chloride (brine) to the aqueous layer to break the emulsion.[4]
Compound is Not Eluting from the Column	The compound is too polar for the solvent system or is irreversibly adsorbed/decomposing on silica gel.	Increase the polarity of the mobile phase significantly. Before running a column, test the compound's stability on a TLC plate. Switch to a less acidic stationary phase like neutral alumina.[4]

Experimental Protocol: Optimizing Recrystallization

A self-validating protocol for selecting a suitable recrystallization solvent:

• Solvent Screening: Place approximately 10-20 mg of the crude solid into several test tubes.

• Solubility Test (Room Temperature): Add a few drops of a different solvent to each tube at room temperature. A suitable solvent will not dissolve the compound at this temperature.[4]

• Solubility Test (Elevated Temperature): Heat the tubes that showed poor solubility. A good recrystallization solvent will dissolve the compound when hot.[4]

• Crystallization Test: Allow the hot solutions to cool slowly to room temperature, and then place them in an ice bath. The optimal solvent will result in the formation of a significant amount of crystals.[4]

• Validation: The formation of well-defined crystals upon cooling validates the choice of solvent.

FAQ 3: My NMR spectrum is complex and difficult to interpret. How can I confirm the structure of my heterocyclic compound?

The structural characterization of novel heterocyclic compounds can be complex. While 1D ¹H and ¹³C NMR are foundational, they may not be sufficient for unambiguous structure elucidation.[5][6]

Advanced NMR Techniques for Structural Characterization:

• 2D NMR Spectroscopy: Techniques like COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are invaluable for establishing connectivity within the molecule.

  • COSY: Identifies proton-proton couplings, revealing adjacent protons.

  • HSQC: Correlates directly bonded proton and carbon atoms.

  • HMBC: Shows correlations between protons and carbons over two to three bonds, which is crucial for identifying quaternary carbons and piecing together the carbon skeleton.

• NOE (Nuclear Overhauser Effect) Spectroscopy: NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments can be used to determine the spatial proximity of protons, which is essential for establishing stereochemistry.

Trustworthiness of NMR Data: The consistency between 1D and 2D NMR data provides a self-validating system for structural assignment. For example, a correlation observed in a COSY experiment should be consistent with the coupling constants observed in the 1D ¹H NMR spectrum.

Section 2: Troubleshooting Specific Heterocyclic Syntheses

This section provides detailed guidance on common issues encountered in well-known named reactions used for synthesizing heterocyclic compounds.

Paal-Knorr Pyrrole Synthesis

Issue: Low or no yield of the desired pyrrole.

The Paal-Knorr synthesis, the reaction of a 1,4-dicarbonyl compound with a primary amine or ammonia, can be plagued by low yields if not properly optimized.[3][7]

• Causality and Solutions:

  • Improper pH: The reaction is sensitive to pH. Strongly acidic conditions (pH < 3) can promote the formation of furan byproducts.[3][8] The reaction should be conducted under neutral or weakly acidic conditions.[3] The addition of a weak acid like acetic acid can catalyze the reaction.[3][7]

  • High Temperatures: While heat is often required, prolonged exposure to high temperatures can lead to the degradation of starting materials or the pyrrole product.[3][7] Microwave-assisted synthesis can sometimes provide higher yields in shorter reaction times.[3][7]

  • Poorly Reactive Starting Materials: Amines with strong electron-withdrawing groups are less nucleophilic and may react slowly.[7] In such cases, more forcing conditions (higher temperature, longer reaction time) may be necessary.[7]

Troubleshooting Flowchart for Paal-Knorr Synthesis

Caption: A decision tree for troubleshooting low yields in the Paal-Knorr pyrrole synthesis.

Fischer Indole Synthesis

Issue: Formation of side products and low yield of the desired indole.

The Fischer indole synthesis, involving the reaction of a phenylhydrazine with an aldehyde or ketone under acidic conditions, is a versatile method but can be prone to side reactions.[9]

• Causality and Solutions:

  • N-N Bond Cleavage: This is a significant competing pathway, especially with electron-rich phenylhydrazines, leading to the formation of anilines instead of the indole.[10] Using a milder acid catalyst and lower reaction temperatures can mitigate this.[10]

  • Formation of Regioisomers: The use of unsymmetrical ketones can lead to a mixture of isomeric indoles.[10] The choice of acid catalyst can influence the regioselectivity. Weaker acids may favor the kinetic product, while stronger acids can lead to the thermodynamic product.[10]

  • Incomplete Cyclization: The reaction may stall at the phenylhydrazone intermediate.[10] Increasing the acid strength or temperature can promote the necessary[10][10]-sigmatropic rearrangement and subsequent cyclization.[9][10]

  • Aldol Condensation: The aldehyde or ketone starting material can undergo self-condensation under the acidic conditions, reducing the yield.[10] This can be minimized by maintaining the lowest possible reaction temperature and slow addition of the carbonyl compound.[11]

Effect of Acid Catalyst on Regioselectivity in Fischer Indole Synthesis [11]

Acid Catalyst	Concentration (% w/w)	Ratio of 2-substituted Indole	Ratio of 3-substituted Indole
90% Orthophosphoric Acid	90	0%	100%
30% Sulfuric Acid	30	0%	100%
70% Sulfuric Acid	70	Major Product	Minor Product

Hantzsch Pyridine Synthesis

Issue: Low yields and formation of unexpected products.

The classical Hantzsch synthesis, a one-pot condensation of an aldehyde, two equivalents of a β-keto ester, and ammonia, can suffer from harsh reaction conditions and long reaction times.[12]

• Causality and Solutions:

  • Low Yields: Traditional methods often require prolonged heating, which can lead to degradation. Modern approaches using microwave irradiation or ultrasound in the presence of a catalyst like p-toluenesulfonic acid (PTSA) can significantly improve yields and reduce reaction times.[12]

  • Formation of Regioisomers: When using two different β-dicarbonyl compounds to create an unsymmetrical 1,4-dihydropyridine, a mixture of regioisomers can form.[13]

  • Oxidation to Pyridine: The initial 1,4-dihydropyridine product can sometimes be oxidized to the corresponding pyridine, especially if the reaction is exposed to air for extended periods or if certain catalysts are used.[12] If the pyridine is the desired product, an oxidizing agent can be added in a subsequent step.[12]

References

• BenchChem. (2025). troubleshooting guide for the synthesis of heterocyclic compounds. Benchchem.
• Silva, A. M. S., et al.
• BenchChem. (2025). Technical Support Center: Side Reactions in the Fischer Indole Synthesis of Substituted Carbazoles. Benchchem.
• Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
• Silva, A. M. S., et al. (n.d.). 8 Advanced NMR techniques for structural characterization of heterocyclic structures.
• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. Benchchem.
• BenchChem. (2025). Troubleshooting low yields in Paal-Knorr synthesis of substituted pyrroles. Benchchem.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Paal-Knorr Pyrrole Synthesis. Benchchem.
• Wikipedia. (n.d.). Hantzsch pyridine synthesis.
• Testbook. (n.d.). Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure.
• BenchChem. (2025). common side reactions in indole-pyrrole synthesis. Benchchem.
• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis.

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• 2. [PDF] Advanced NMR techniques for structural characterization of heterocyclic structures | Semantic Scholar [semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 12. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Aqueous Solubility of Thienopyrimidine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with thienopyrimidine derivatives. This guide is designed to provide you with in-depth, field-proven insights and troubleshooting strategies to overcome one of the most common hurdles in the development of this important class of compounds: poor aqueous solubility.

Poor solubility can significantly impede preclinical development, leading to challenges in formulation, variable oral bioavailability, and difficulties in conducting essential pharmacological and toxicological studies.[1][2] This resource offers a structured approach to understanding and addressing these challenges through chemical modification, advanced formulation strategies, and robust analytical techniques.

Frequently Asked Questions (FAQs)

Q1: My thienopyrimidine derivative shows excellent in vitro activity but has extremely low water solubility. Where do I start?

A1: This is a common and critical challenge. The first step is to systematically evaluate several solubility enhancement strategies. A logical starting point is to explore simple, cost-effective methods before moving to more complex formulations.

Initial Steps:

• Salt Formation: If your molecule possesses ionizable functional groups (weakly acidic or basic), salt formation is often the most effective initial approach to significantly increase both solubility and dissolution rate.[2][3] Common counterions for basic compounds include hydrochloride and mesylate, while sodium or potassium salts are typical for acidic compounds.[4]

• Co-solvents: The use of water-miscible organic solvents, or co-solvents, can substantially enhance the solubility of nonpolar drugs.[5][6] Common examples include ethanol, propylene glycol, and polyethylene glycol (PEG).[7] This is a practical approach for early-stage in vitro and in vivo studies.

• pH Adjustment: For ionizable compounds, altering the pH of the solution can dramatically increase solubility by promoting the formation of the more soluble ionized form.[8][9] It's crucial to determine the pKa of your compound to effectively utilize this strategy.

If these initial strategies are insufficient, more advanced techniques such as the use of amorphous solid dispersions, cyclodextrins, or lipid-based formulations should be considered.[10][11]

Q2: How do I choose the right counterion for salt formation to improve the solubility of my thienopyrimidine derivative?

A2: The selection of an appropriate counterion is a critical decision that depends on the physicochemical properties of your parent compound. The "pKa rule" is a fundamental guideline: for a stable salt, the pKa of the base should be at least 2-3 units higher than the pKa of the acid.[4]

Key Considerations for Counterion Selection:

• pKa Difference: A larger pKa difference between your compound and the counterion generally leads to a more stable salt.

• Physicochemical Properties of the Salt: The resulting salt's properties, such as crystallinity, hygroscopicity (moisture absorption), and chemical stability, must be evaluated.[12]

• Toxicity: The counterion must be non-toxic at the intended therapeutic dose.

A salt screening study is highly recommended. This involves reacting your compound with a variety of pharmaceutically acceptable counterions and characterizing the resulting salts for solubility, stability, and other key properties.

Q3: I'm observing precipitation of my thienopyrimidine derivative when I dilute my DMSO stock solution into an aqueous buffer for a cell-based assay. How can I prevent this?

A3: This is a frequent issue in high-throughput screening and cell-based assays. The abrupt change in solvent polarity causes the compound to crash out of solution.

Troubleshooting Strategies:

• Use of Co-solvents and Surfactants: Combining co-solvents with a small amount of a non-ionic surfactant can help prevent precipitation upon dilution.[5]

• Pluronic F-68: This is a non-ionic surfactant commonly used in cell culture to improve the solubility of hydrophobic compounds without causing significant cytotoxicity at low concentrations.

• Acoustic Dispensing: If available, acoustic dispensing technology can create nanoliter-sized droplets that mix rapidly with the assay medium, often preventing localized high concentrations that lead to precipitation.

• Pre-complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.

Q4: What are the key differences between kinetic and thermodynamic solubility, and which one should I measure?

A4: Both are important, but they provide different information about your compound's behavior.

• Kinetic Solubility: This is the concentration of a compound that dissolves in a given time under specific, non-equilibrium conditions. It is often measured in high-throughput settings by adding a concentrated DMSO stock to an aqueous buffer and measuring the concentration before precipitation occurs.[13] This measurement is relevant for understanding potential issues in in vitro assays.

• Thermodynamic Solubility: This is the true equilibrium solubility, where the solid form of the compound is in equilibrium with its saturated solution.[13] This is a more time-consuming measurement, often requiring shaking the solid compound in the solvent for an extended period (24-48 hours) to reach equilibrium.[14] Thermodynamic solubility is crucial for formulation development and predicting in vivo absorption.

For early discovery, kinetic solubility is often sufficient. For lead optimization and preclinical development, thermodynamic solubility is essential.

Troubleshooting Guides

Problem 1: Inconsistent Solubility Results

Symptoms:

• High variability in solubility measurements between experiments.

• Difficulty reproducing published solubility data.

Possible Causes & Solutions:

Cause	Explanation	Solution
Polymorphism	Your compound may exist in different crystalline forms (polymorphs), each with its own unique solubility. The presence of a metastable, more soluble form can lead to initially high but then decreasing solubility as it converts to a more stable, less soluble form.	Characterize the solid-state properties of your compound using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC). Ensure you are using a consistent and stable polymorphic form for all experiments.
pH Fluctuations	For ionizable compounds, small changes in the pH of the buffer can lead to large changes in solubility.	Prepare buffers carefully and verify the pH before and after the experiment. Ensure the buffer capacity is sufficient to resist pH changes upon addition of the compound.
Inadequate Equilibration Time	For thermodynamic solubility measurements, insufficient time for the system to reach equilibrium will result in an underestimation of the true solubility.	Ensure adequate equilibration time (typically 24-72 hours) with continuous agitation. Periodically sample the solution to confirm that the concentration has reached a plateau.
Compound Degradation	The compound may be degrading in the solubility medium, leading to inaccurate measurements.	Assess the chemical stability of your compound under the experimental conditions. Use a stability-indicating analytical method, such as HPLC, to distinguish the parent compound from any degradants.[13]

Problem 2: Poor In Vivo Bioavailability Despite Improved In Vitro Solubility

Symptoms:

• A salt form or formulation shows high aqueous solubility, but oral administration in animal models results in low plasma concentrations.

Possible Causes & Solutions:

Cause	Explanation	Solution
Precipitation in the GI Tract	A salt of a weakly basic drug may dissolve in the acidic environment of the stomach but then precipitate in the more neutral pH of the small intestine.	Consider the use of precipitation inhibitors in your formulation, such as hydroxypropyl methylcellulose (HPMC). Alternatively, an amorphous solid dispersion can maintain a supersaturated state in the gut, enhancing absorption.
Poor Permeability	The compound may have inherently low permeability across the intestinal wall, which is not addressed by improving solubility alone.	Evaluate the permeability of your compound using in vitro models like Caco-2 or PAMPA assays. If permeability is low, chemical modification to optimize lipophilicity may be necessary.
First-Pass Metabolism	The compound may be extensively metabolized in the liver or gut wall after absorption, leading to low systemic exposure.	Conduct in vitro metabolism studies using liver microsomes or hepatocytes to assess the metabolic stability of your compound.

Experimental Workflow: Solubility Enhancement Using Co-solvents

This protocol outlines a systematic approach to evaluating the effectiveness of co-solvents for improving the solubility of a thienopyrimidine derivative.

Caption: A workflow for co-solvent screening and optimization.

Detailed Protocol: Shake-Flask Solubility Measurement

• Preparation: Add an excess amount of the solid thienopyrimidine derivative to a series of glass vials.

• Solvent Addition: Add a known volume of the desired solvent system (e.g., water, buffer, or co-solvent mixture) to each vial.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, remove the vials and allow the undissolved solid to settle. Centrifuge or filter the samples to separate the saturated solution from the excess solid.

• Quantification: Accurately dilute an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.[13][15]

Advanced Strategies for Solubility Enhancement

When basic methods are insufficient, more advanced formulation technologies can be employed.

Nanotechnology-Based Drug Delivery

Nanoparticles can serve as effective carriers for poorly soluble drugs, improving their dissolution and bioavailability.[16] These systems can protect the drug from degradation and can be designed for targeted delivery.[17]

• Nanosuspensions: These are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants and polymers. The small particle size leads to a significant increase in surface area and, consequently, a higher dissolution rate.

• Polymeric Nanoparticles: Biodegradable polymers can encapsulate the drug, providing a controlled release profile and improving its solubility.[18]

Amorphous Solid Dispersions (ASDs)

In an ASD, the drug is dispersed in an amorphous state within a polymer matrix. The absence of a crystal lattice means that less energy is required for dissolution, leading to higher apparent solubility and the potential to achieve supersaturated concentrations in vivo.[2]

Common Polymers for ASDs:

• Polyvinylpyrrolidone (PVP)

• Hydroxypropyl methylcellulose (HPMC)

• Soluplus®

Caption: Key strategies for improving drug solubility.

References

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• Kumar, L., & Singh, S. (2015). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 7(2), 113-120. [Link]

• PharmaEducation. (2024). Co-solvency and anti-solvent method for the solubility enhancement. PharmaEducation. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. AAPS PharmSciTech, 13(4), 1119–1128. [Link]

• ScienceDirect. (2025). Co-solvent: Significance and symbolism. ScienceDirect. [Link]

• Safdar, M. Z. (2023). Why salt formation of weak acid increases the drug solubility? ResearchGate. [Link]

• ScienceDirect. (2025). Salt formation: Significance and symbolism. ScienceDirect. [Link]

• Li, D., & Li, J. (2021). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 11(8), 2495–2519. [Link]

• Béni, S., et al. (2020). Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents. Molecules, 25(18), 4243. [Link]

• Jain, P., & Goel, A. (2010). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Pharmaceutical Development and Technology, 15(4), 367-373. [Link]

• Al-Karaki, E., et al. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules, 23(1), 145. [Link]

• Jain, P., & Goel, A. (2010). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Pharmaceutical Development and Technology, 15(4), 367-373. [Link]

• Saal, C. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review. [Link]

• Rheolution. (n.d.). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution. [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Boyle, G. M., et al. (2021). Improving the solubility of anti-proliferative thieno[2,3-b]quinoline-2-carboxamides. Scientific Reports, 11(1), 1-13. [Link]

• Al-Karaki, E., et al. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules, 23(1), 145. [Link]

• El-Gamal, M. I., et al. (2023). Recent updates on thienopyrimidine derivatives as anticancer agents. Medicinal Chemistry Research, 32(4), 1-23. [Link]

• Harrison, B. A., et al. (2020). The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I. ACS Infectious Diseases, 6(11), 2963–2977. [Link]

• Al-Karaki, E., et al. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules, 23(1), 145. [Link]

• Iacovelli, F., et al. (2017). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. Molecular Pharmaceutics, 14(11), 4009–4016. [Link]

• Williams, R. O., et al. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. [Link]

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• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

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• ChemRealm. (2025). Formulation Methods for Poorly Soluble Drugs. ChemRealm. [Link]

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• ResearchGate. (2025). recent advances in thienopyrimidine chemistry: synthesis and therapeutic exploration of their derivatives (2018-2025). ResearchGate. [Link]

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• Wang, A. Z., et al. (2015). Advances in Nanotechnology-Based Drug Delivery Platforms and Novel Drug Delivery Systems. In Novel Approaches and Strategies for Biologics, Vaccines and Cancer Therapies (pp. 41-58). Elsevier Inc. [Link]

• Science.gov. (n.d.). nano-drug delivery systems: Topics by Science.gov. Science.gov. [Link]

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Technical Support Center: Enhancing the Metabolic Stability of Tetrahydrobenzothienopyrimidines

Welcome to the technical support center dedicated to researchers, scientists, and drug development professionals working with tetrahydrobenzothienopyrimidines. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the optimization of metabolic stability for this important class of compounds. Our goal is to equip you with the scientific rationale and practical methodologies to overcome metabolic liabilities and advance your drug discovery programs.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Metabolic Landscape

This section addresses fundamental questions regarding the metabolic pathways and stability issues associated with tetrahydrobenzothienopyrimidines.

Question 1: What are the primary metabolic pathways for tetrahydrobenzothienopyrimidines?

Tetrahydrobenzothienopyrimidines, as fused heterocyclic systems, are susceptible to a range of metabolic transformations, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[1][2] The core scaffold presents several potential sites for metabolism. Based on related structures like thienopyridines and benzothiophenes, the primary metabolic pathways include:

• Oxidation of the Thiophene Ring: The electron-rich thiophene moiety is a common site for oxidation. This can lead to the formation of sulfoxides or, more critically, reactive arene oxide intermediates on the benzothiophene portion.[3]

• Oxidation of the Tetrahydrobenzo Moiety: The saturated carbocyclic ring can undergo hydroxylation at various positions.

• Metabolism of the Pyrimidine Ring: While generally more stable than the thiophene ring, the pyrimidine core can undergo modifications depending on its substituents.[4]

• N-Dealkylation and O-Dealkylation: Substituents on the pyrimidine ring, particularly at positions 2 and 4, are susceptible to dealkylation, which can be a significant clearance pathway.[5]

• Hydroxylation of Alkyl Substituents: Any alkyl chains attached to the core structure are potential sites for hydroxylation.

Question 2: My tetrahydrobenzothienopyrimidine derivative shows high clearance in human liver microsomes. What are the likely "metabolic hotspots"?

High clearance in human liver microsomes (HLM) suggests rapid Phase I metabolism, predominantly by CYP enzymes.[6] The most probable metabolic hotspots on a tetrahydrobenzothienopyrimidine scaffold are:

• The Thiophene Sulfur: Oxidation to a sulfoxide is a common metabolic pathway for sulfur-containing heterocycles.

• The Benzylic Positions of the Tetrahydrobenzo Ring: The carbon atoms adjacent to the thiophene ring are susceptible to hydroxylation.

• Unsubstituted Positions on Aromatic Rings: If the tetrahydrobenzo ring is part of a larger aromatic system, any unsubstituted positions can be sites of hydroxylation.

• N-Alkyl and O-Alkyl Groups: These are highly susceptible to N- and O-dealkylation, respectively, particularly if the alkyl groups are small (e.g., methyl, ethyl).[5]

• Para-positions of Phenyl Rings: If the molecule contains phenyl substituents, the para-position is often a primary site for oxidation.[6]

Identifying the precise metabolic hotspot is crucial for targeted chemical modification. This is typically achieved through metabolite identification studies using techniques like high-resolution mass spectrometry.

Question 3: Are there any concerns about reactive metabolite formation with this scaffold?

Yes, the benzothiophene portion of the scaffold is a potential structural alert for the formation of reactive metabolites.[3] Studies on 2-substituted benzothiophenes have shown that they can be metabolized to form reactive arene oxide intermediates.[3] These electrophilic intermediates can covalently bind to cellular macromolecules like proteins and DNA, potentially leading to idiosyncratic drug toxicity. The formation of dihydrodiol and glutathione adducts in in vitro metabolic studies can be indicative of this bioactivation pathway.[3]

Part 2: Troubleshooting Guide - Strategies to Enhance Metabolic Stability

This section provides a problem-and-solution-oriented guide for common experimental challenges.

Problem 1: My lead compound is rapidly metabolized, leading to a short half-life. How can I block the metabolic hotspots?

Once a metabolic hotspot has been identified, several strategies can be employed to block or slow down the rate of metabolism at that site.

Solution: Site-Specific Modification

• Deuteration: Replacing a hydrogen atom with its stable isotope, deuterium, at a metabolically labile position can significantly slow down the rate of CYP-mediated bond cleavage.[7][8] This is due to the kinetic isotope effect, where the C-D bond is stronger than the C-H bond.[9] This strategy is most effective when metabolism at a specific C-H bond is a major clearance pathway.

• Fluorination: Introducing a fluorine atom at or near a metabolic hotspot can block metabolism. The strong C-F bond is resistant to enzymatic cleavage. Furthermore, the electron-withdrawing nature of fluorine can deactivate adjacent sites to oxidative metabolism.[10][11]

• Introduction of Steric Hindrance: Placing a bulky group near the metabolic hotspot can sterically hinder the approach of metabolizing enzymes. For example, replacing a methyl group with a t-butyl group can prevent N-dealkylation.

Table 1: Comparison of Metabolic Hotspot Blocking Strategies

Strategy	Mechanism of Action	Advantages	Considerations
Deuteration	Kinetic Isotope Effect	Minimal structural change, unlikely to affect pharmacology	May not be effective if multiple metabolic pathways exist; potential for metabolic switching.[7]
Fluorination	C-F bond strength, electronic deactivation	Highly effective at blocking metabolism	Can significantly alter physicochemical properties (e.g., pKa, lipophilicity) and may impact target binding.[11]
Steric Hindrance	Prevents enzyme binding	Can be very effective	Large groups can negatively impact solubility, permeability, and target affinity.

Problem 2: My compound's metabolic instability is not localized to a single "hotspot," but rather seems to be due to overall scaffold liability. What global strategies can I employ?

When metabolism occurs at multiple sites, a more holistic approach to improving metabolic stability is required.

Solution: Scaffold Modification and Physicochemical Property Optimization

• Bioisosteric Replacement: Replace a metabolically labile moiety with a more stable isostere that retains the desired biological activity.[12][13] For the tetrahydrobenzothienopyrimidine scaffold, consider the following:

  • Replacing the thiophene ring with a more electron-deficient heterocycle like a pyridine or pyrazole to reduce susceptibility to oxidation.[6]

  • Replacing metabolically unstable substituted phenyl rings with other aromatic systems.

• Reduce Lipophilicity: Highly lipophilic compounds tend to be better substrates for CYP enzymes. Reducing the compound's lipophilicity (logP/logD) can decrease its affinity for these enzymes and thus reduce its metabolic rate.[10] This can be achieved by:

  • Introducing polar functional groups (e.g., hydroxyl, amide).

  • Replacing lipophilic alkyl chains with more polar ether or morpholine groups.

• Conformational Constraint: Introducing conformational rigidity into the molecule can sometimes orient it within the enzyme's active site in a way that is less favorable for metabolism. This can be achieved through cyclization or the introduction of double or triple bonds.[14]

Problem 3: I suspect the thiophene ring is being oxidized to a reactive metabolite. How can I confirm this and mitigate the risk?

Confirming and mitigating the formation of reactive metabolites is a critical step in drug development.

Solution: Reactive Metabolite Trapping and Scaffold Hopping

• In Vitro Reactive Metabolite Trapping Studies: Incubate your compound with liver microsomes in the presence of a trapping agent like glutathione (GSH). The formation of GSH adducts, detectable by mass spectrometry, is strong evidence for the generation of electrophilic reactive intermediates.[3]

• Scaffold Hopping: If reactive metabolite formation is confirmed, the most effective strategy is often to replace the benzothiophene moiety entirely with a different, less bioactivatable scaffold that maintains the necessary pharmacophore for biological activity.

Part 3: Experimental Protocols and Workflows

Protocol 1: In Vitro Metabolic Stability Assay using Human Liver Microsomes

This protocol provides a general procedure for determining the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• Positive control compound with known metabolic stability (e.g., verapamil, testosterone)

• Acetonitrile with an internal standard for quenching the reaction

• 96-well plates

• LC-MS/MS system for analysis

Procedure:

• Preparation:

  • Thaw HLM and other reagents on ice.

  • Prepare a working solution of the test compound and positive control in phosphate buffer. The final concentration of the organic solvent (e.g., DMSO) should be less than 1%.

  • Prepare the HLM suspension in phosphate buffer to the desired concentration (e.g., 0.5 mg/mL).

• Incubation:

  • Add the HLM suspension to the wells of a 96-well plate.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the appropriate formula.

Diagram 1: Experimental Workflow for In Vitro Metabolic Stability Assay

Caption: Workflow for determining in vitro metabolic stability.

Diagram 2: Potential Metabolic Pathways of Tetrahydrobenzothienopyrimidines

Caption: Potential Phase I metabolic pathways.

References

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Technical Support Center: Strategies for Reducing Byproducts in Thienopyrimidine Synthesis

Welcome to the Technical Support Center for Thienopyrimidine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation in the synthesis of thienopyrimidine derivatives. Our goal is to provide you with the expertise and practical insights needed to optimize your reactions, improve yields, and ensure the purity of your target compounds.

Introduction

Thienopyrimidines are a vital class of heterocyclic compounds, forming the core scaffold of numerous therapeutic agents due to their structural similarity to purines like adenine and guanine.[1] Their synthesis, most commonly initiated by the versatile Gewald reaction to construct the thiophene ring followed by annulation of the pyrimidine ring, can be accompanied by the formation of various byproducts.[2][3] These impurities can complicate purification, reduce yields, and interfere with downstream applications and biological assays. This guide provides a structured, question-and-answer-based approach to understanding and mitigating the formation of these undesired products.

Troubleshooting Guides and FAQs

Section 1: Byproducts Originating from the Gewald Reaction (Thiophene Ring Formation)

The Gewald reaction is a multicomponent condensation that forms the foundational 2-aminothiophene intermediate.[4] However, competing side reactions can occur, leading to a complex reaction mixture.

Q1: My Gewald reaction mixture has turned into a dark brown, tarry substance. What is the cause and how can I prevent this?

A1: The formation of a dark, insoluble tar is a common issue, typically arising from the creation of complex polysulfides and polymerization of starting materials or intermediates, especially at elevated temperatures.[5]

Causality: Excessively high reaction temperatures can promote the uncontrolled reaction of elemental sulfur, leading to the formation of long-chain polysulfides. Additionally, reactive intermediates can polymerize under harsh conditions.

Troubleshooting Strategies:

• Temperature Control: Meticulously control the reaction temperature. A systematic screening to find the optimal temperature for your specific substrates is highly recommended. Often, a lower temperature for a longer duration is preferable to a high temperature for a short period.

• Purity of Starting Materials: Ensure the purity of your ketone/aldehyde, active methylene nitrile, and elemental sulfur. Impurities can act as catalysts for polymerization and other side reactions.[5]

• Solvent Choice: The solvent can influence the solubility of intermediates and the rate of side reactions. While alcohols like ethanol are common, exploring other solvents may be beneficial.

Q2: I'm observing a significant byproduct with a mass double that of my expected Knoevenagel intermediate. What is it and how can I minimize it?

A2: You are likely observing a dimer of the α,β-unsaturated nitrile (the Knoevenagel condensation product). This is a frequent competing reaction in the Gewald synthesis.[4][5]

Mechanism of Formation: The α,β-unsaturated nitrile intermediate can undergo intermolecular Michael addition with another molecule of itself, followed by cyclization, leading to a dimeric byproduct. This process is often favored by certain reaction conditions.

Troubleshooting Strategies:

• Optimize Reaction Temperature: The formation of the dimer is highly sensitive to temperature. Conduct the reaction at the lowest temperature that still allows for a reasonable reaction rate for the desired intramolecular cyclization.

• Rate of Reagent Addition: Slow, controlled addition of the reagents, particularly the base catalyst, can help maintain a low concentration of the reactive α,β-unsaturated nitrile intermediate, thus disfavoring the bimolecular dimerization reaction.[5]

• Choice of Base: The nature and strength of the base can influence the rate of the initial Knoevenagel condensation versus the dimerization. Weaker bases may sometimes provide better selectivity.

Section 2: Byproducts Formed During Pyrimidine Ring Annulation

Once the 2-aminothiophene is formed, the subsequent cyclization to build the pyrimidine ring can also be a source of byproducts.

Q3: My reaction of 2-aminothiophene-3-carboxamide with an aldehyde is giving me a mixture of products, not just the expected thieno[2,3-d]pyrimidin-4(3H)-one. What are the likely byproducts?

A3: In the condensation of 2-aminothiophene-3-carboxamides (Gewald's amides) with aldehydes, several products can be formed depending on the reaction conditions. Besides the desired cyclized product, you may be isolating the intermediate Schiff base (an azomethine) or a reduced hexahydrobenzothienopyrimidinone.[6]

Product Distribution and Control:

• Thieno[2,3-d]pyrimidin-4(3H)-one (Desired Product): Formation is favored by acidic catalysis (e.g., HCl) and sufficient reaction time and temperature to promote cyclization and subsequent oxidation/aromatization.

• Schiff Base Intermediate (2-(1-arylmethylidene-amino)-thiophene-3-carboxamide): This intermediate can often be isolated, especially under milder conditions or with shorter reaction times. Its formation can be favored by neutral or slightly basic conditions.

• Reduced Byproduct (2-aryl-2,3,5,6,7,8-hexahydro[5]benzothieno[2,3-d]pyrimidin-4(1H)-one): This can form under certain conditions and may be favored by specific catalysts or reaction media.

Troubleshooting Strategies:

• Catalyst Choice: For the desired cyclized and aromatized product, the use of a Brønsted acid catalyst like HCl is often effective.[6]

• Reaction Time and Temperature: Ensure the reaction is allowed to proceed to completion. Monitor the reaction by TLC or HPLC to track the disappearance of the starting materials and intermediates and the formation of the final product.

• Oxidizing Agent: In some cases, the addition of a mild oxidizing agent may be necessary to facilitate the final aromatization step to the thienopyrimidine.

Q4: I am attempting to synthesize a 4-amino-thienopyrimidine from a 2-amino-3-cyanothiophene intermediate and formamide, but the yield is low and purification is difficult. What could be the issue?

A4: Low yields and purification difficulties in this reaction can stem from incomplete reaction, side reactions of the nitrile group, or the formation of regioisomers if the thiophene is unsymmetrically substituted.

Potential Issues and Solutions:

• Incomplete Cyclization: The cyclization with formamide often requires high temperatures (reflux).[2] Ensure your reaction temperature is adequate and the reaction is run for a sufficient amount of time.

• Hydrolysis of the Nitrile Group: Under harsh acidic or basic conditions, the nitrile group can be hydrolyzed to a carboxamide or carboxylic acid, which may then undergo different cyclization pathways or not cyclize at all.

• Side Reactions with Formamide: Formamide can decompose at high temperatures, leading to the formation of byproducts. Using a large excess of formamide is common to drive the reaction to completion.[2]

• Purification: The crude product may contain unreacted starting materials and oligomeric byproducts. Column chromatography is often necessary for purification. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is typically effective.

Section 3: General Troubleshooting and Purification

Q5: How can I effectively monitor the progress of my thienopyrimidine synthesis and identify byproducts?

A5: Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are indispensable tools for monitoring reaction progress. For structural elucidation of byproducts, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential.

Analytical Workflow:

• TLC Analysis:

  • Routinely take aliquots from the reaction mixture and spot them on a TLC plate alongside the starting materials.

  • Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation of the starting materials, intermediates, product, and byproducts.

  • Visualize the spots under UV light and/or by staining. The appearance of new spots and the disappearance of starting material spots will indicate the reaction's progress.

• HPLC Analysis:

  • For more quantitative analysis, HPLC is preferred. A reverse-phase C18 column with a gradient of water and acetonitrile (often with a small amount of formic acid or TFA) is a good starting point.

  • The retention times of the different components can be used to track the reaction.

• Byproduct Characterization:

  • If a significant byproduct is observed, it should be isolated, typically by column chromatography or preparative HPLC.

  • The purified byproduct can then be characterized by:

    • ¹H and ¹³C NMR: To determine the chemical structure.

    • Mass Spectrometry (e.g., ESI-MS): To determine the molecular weight and fragmentation pattern.[7][8]

Q6: What are the best general strategies for purifying my crude thienopyrimidine product?

A6: The choice of purification method depends on the physical properties of your product and the nature of the impurities.

Purification Techniques:

• Recrystallization: This is often the most effective method for obtaining highly pure crystalline solids. A solvent screen should be performed to find a suitable solvent or solvent mixture in which the product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble.

• Column Chromatography: This is a versatile technique for separating compounds with different polarities. Silica gel is the most common stationary phase. The choice of eluent is critical for achieving good separation.

• Preparative HPLC: For difficult separations or for obtaining very high purity material, preparative HPLC can be used, although it is generally more expensive and time-consuming for large quantities.

Experimental Protocols

General Protocol for Thienopyrimidine Synthesis via Gewald Reaction and Cyclization

This protocol provides a general framework. Specific conditions will need to be optimized for your substrates.

Step 1: Synthesis of the 2-Aminothiophene Intermediate (Gewald Reaction)

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the ketone or aldehyde (1 equivalent), the active methylene nitrile (1 equivalent), and elemental sulfur (1.1 equivalents) in a suitable solvent (e.g., ethanol).

• Add a catalytic amount of a base (e.g., morpholine or piperidine, 0.1-0.2 equivalents).

• Heat the reaction mixture to a controlled temperature (e.g., 50-70 °C) and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate. If so, filter the solid and wash it with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the crude product by column chromatography or recrystallization.

Step 2: Cyclization to the Thienopyrimidine

• In a round-bottom flask, dissolve the 2-aminothiophene intermediate from Step 1 in an excess of a cyclizing agent (e.g., formamide for 4-aminothienopyrimidines, or an aldehyde in the presence of an acid catalyst for thienopyrimidinones).

• Heat the mixture to reflux and monitor by TLC.

• After the reaction is complete, cool the mixture. The product may precipitate upon cooling or after the addition of water or an anti-solvent.

• Filter the solid product and wash it with a suitable solvent.

• If necessary, purify the crude product by recrystallization or column chromatography.

TLC Monitoring Protocol

• Eluent Selection: Start with a 7:3 mixture of hexane:ethyl acetate. Adjust the ratio to achieve an Rf value of 0.3-0.5 for the desired product.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a volatile solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Spot the starting materials and the reaction mixture on the TLC plate.

• Development: Place the TLC plate in a developing chamber containing the chosen eluent.

• Visualization: After the solvent front has reached the top of the plate, remove it, let it dry, and visualize the spots under a UV lamp (254 nm and/or 365 nm).

Data Presentation

Table 1: Common Byproducts in Thienopyrimidine Synthesis and Mitigation Strategies

Byproduct Type	Originating Step	Common Cause(s)	Mitigation Strategies
Polysulfides/Tar	Gewald Reaction	High reaction temperature	Precise temperature control; use pure starting materials.[5]
Dimer of α,β-unsaturated nitrile	Gewald Reaction	High temperature; high concentration of intermediate	Lower reaction temperature; slow addition of reagents.[4][5]
Schiff Base Intermediate	Pyrimidine Annulation	Incomplete cyclization; mild reaction conditions	Use of an acid catalyst; increase reaction time/temperature.[6]
Reduced Pyrimidine Ring	Pyrimidine Annulation	Specific catalysts or reaction conditions	Modify catalyst and reaction conditions; consider a final oxidation step.[6]
Unreacted Starting Materials	Both	Inefficient reaction conditions	Optimize temperature, time, and catalyst; ensure purity of reagents.

Visualizations

Byproduct Formation Pathways

Caption: Competing pathways leading to desired products and common byproducts.

Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting common issues.

References

• Transformations of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide (Gewald's amide) in the reactions with aromatic aldehydes. (2025, August 8). Wiley Online Library. Retrieved from [Link]

• El-Baih, F. E., Al-Blowy, H. A., & Al-Hazimi, H. M. (2006). Synthesis of Some Thienopyrimidine Derivatives. Molecules, 11(8), 498–513. [Link]

• Masurier, N., et al. (2022). Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents. Pharmaceuticals, 15(1), 35. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). Semantic Scholar. Retrieved from [Link]

• Priya, A., Nargund, S. L., & Kumar, M. N. (2025). RECENT ADVANCES IN THIENOPYRIMIDINE CHEMISTRY: SYNTHESIS AND THERAPEUTIC EXPLORATION OF THEIR DERIVATIVES (2018-2025). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 14(15), 565-586. Retrieved from [Link]

• Saddik, A. A., Kamal El-Dean, A. M., Hassan, K. M., & Abbady, M. S. (2017). SYNTHESIS OF THIENOPYRIMIDINE DERIVATIVES STARTING FROM THIOPHENE AND PYRIMIDINE RINGS. European Chemical Bulletin, 6(6), 246-257. Retrieved from [Link]

• Tolba, M. S., et al. (2019). Synthesis and antitumor activity evaluation of some thienopyrimidine derivatives. Journal of the Iranian Chemical Society, 17, 1-13. Retrieved from [Link]

• Tolba, M. S., Sayed, M., Saber, A. F., Hassanien, R., Kamal El-Dean, A. M., & Tolba, M. S. (2021). Synthesis, characterization, and antimicrobial screening of some new thienopyrimidines. ACG Publications. Retrieved from [Link]

• Thienopyrimidine: Unveiling the Versatile Potential of a Promising Heterocyclic Scaffold in Drug Discovery. (n.d.). PubMed. Retrieved from [Link]

Sources

• 1. The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. d-nb.info [d-nb.info]

Addressing oxidation issues with 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Prepared by the Office of the Senior Application Scientist

This guide is intended for researchers, scientists, and drug development professionals working with 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. The unique reactivity of the thiol (-SH) group on the pyrimidine ring, while essential for its biological activity and synthetic utility, also presents a significant challenge: susceptibility to oxidation. This document provides in-depth troubleshooting guides and preventative protocols to ensure the integrity and reproducibility of your experimental outcomes.

Understanding the Core Challenge: Thiol Oxidation

The thiol group is a potent nucleophile and reducing agent, making it highly susceptible to oxidation by atmospheric oxygen, trace metal contaminants, or other oxidants present in solution. The primary and most common oxidative pathway for thiols is the formation of a disulfide bond, creating a dimer of the parent molecule. Further oxidation can lead to the formation of sulfenic, sulfinic, and ultimately sulfonic acids. These oxidative transformations are often irreversible and result in a loss of the desired biological activity, altered physicochemical properties, and compromised sample purity. The rate of this oxidation is significantly influenced by factors such as pH (thiolate anions, formed at higher pH, are more readily oxidized), presence of metal ions, and exposure to light and oxygen[1][2].

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of Tetrahydrobenzothienopyrimidine Compounds

Welcome to the technical support center for the synthesis and scale-up of tetrahydrobenzothienopyrimidine compounds. This guide is designed for researchers, chemists, and process development professionals who are looking to transition their lab-scale synthesis into larger, more robust production runs. Here, we will address common challenges, provide in-depth troubleshooting advice, and explain the chemical principles behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: My initial Gewald reaction yield is high on a 1-gram scale, but drops significantly when I try to scale up to 100 grams. What are the likely causes?

A1: This is a classic scale-up challenge often related to mass and heat transfer limitations. In larger reactors, inefficient mixing can create localized "hot spots" or areas with high concentrations of reactants, which can lead to side reactions and product degradation.[1]

• Thermal Management: The Gewald reaction, involving elemental sulfur, a ketone/aldehyde, an active methylene nitrile, and a base, is often exothermic. A small flask can dissipate heat relatively easily, but a large reactor has a much smaller surface-area-to-volume ratio, making heat removal less efficient.[1] This can lead to runaway reactions and the formation of tars and other impurities.

  • Solution: Implement controlled, portion-wise addition of the base (e.g., morpholine or diethylamine) to manage the exotherm. Ensure your reactor has adequate cooling capacity and consider a jacketed reactor with a thermal control unit.

• Mixing Efficiency: Inadequate stirring can lead to poor reaction rates and lower yields, especially in heterogeneous reaction mixtures.[2]

  • Solution: Use an overhead stirrer with an appropriately sized impeller to ensure the reaction mixture remains homogenous. For very viscous mixtures, a mechanical stirrer with a high-torque motor is essential.

Q2: I'm observing a persistent, difficult-to-remove impurity in my final tetrahydrobenzothienopyrimidine product after the cyclization step. How can I identify and mitigate this?

A2: The nature of the impurity will depend on your specific cyclization conditions (e.g., using formamide, nitriles, or other reagents to form the pyrimidine ring).[3]

• Incomplete Cyclization: The most common "impurity" is often unreacted starting material, the 2-amino-tetrahydrobenzothiophene-3-carboxamide or a related intermediate.

  • Troubleshooting: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2] If the reaction has stalled, consider increasing the reaction temperature or time. Ensure your cyclizing agent is of high purity and used in the correct stoichiometric amount.

• Side Reactions: Depending on the reagents, side reactions can occur. For example, when using aldehydes for cyclization, self-condensation of the aldehyde (an aldol reaction) can compete with the desired reaction.[1]

  • Mitigation: Optimize the reaction temperature and stoichiometry. A lower temperature might favor the desired reaction pathway. Controlled addition of the aldehyde can also minimize its self-condensation.

• Purification Strategy: If the impurity has similar polarity to your product, co-precipitation or difficulty in chromatographic separation can be an issue.

  • Solution: Explore alternative recrystallization solvents or solvent systems. A temperature gradient crystallization might be effective. If all else fails, consider a derivatization of the impurity to alter its polarity, making it easier to separate.

Q3: My final product has poor solubility, making purification by recrystallization challenging on a larger scale. What are my options?

A3: Poor solubility is a common issue with planar heterocyclic systems.

• Solvent Screening: A thorough solvent screen is the first step. Use a small amount of your crude product and test its solubility in a wide range of solvents (polar protic, polar aprotic, and non-polar) at room temperature and at reflux. Look for a solvent that provides good solubility at high temperatures and poor solubility at low temperatures.

• Trituration/Slurry: If a suitable recrystallization solvent cannot be found, washing the crude product with a solvent in which the product is insoluble but the impurities are soluble (trituration) can be very effective. This is often done as a slurry wash on a filter.

• pH Modification: If your molecule has acidic or basic handles, you may be able to protonate or deprotonate it to form a salt, which may have drastically different solubility properties. You can then dissolve the salt, filter out any insoluble impurities, and then neutralize the solution to precipitate your purified product.

Troubleshooting Guide: From Synthesis to Purification

This section provides a more detailed, step-by-step approach to common problems encountered during the scale-up synthesis of tetrahydrobenzothienopyrimidine compounds.

Scenario 1: Low Yield in the Initial Gewald Reaction

Symptom	Potential Cause	Troubleshooting Steps & Rationale
Reaction stalls; starting materials remain	1. Insufficient Base: The base is catalytic and can be consumed by acidic impurities. 2. Low Reaction Temperature: The reaction may have a higher activation energy than anticipated.	1. Ensure all reagents are pure and solvents are dry. Consider a slight increase in the catalyst loading (e.g., from 5 mol% to 10 mol%). 2. Gradually increase the reaction temperature in 5-10°C increments, monitoring by TLC/LC-MS.
Formation of a dark, tarry substance	Runaway Exotherm: Uncontrolled reaction temperature leading to decomposition of reagents and products.	1. Control Reagent Addition: Add the base or other highly reactive components slowly via a syringe pump or addition funnel. 2. Improve Heat Transfer: Use a larger reactor to increase the surface area for cooling, and ensure efficient stirring. An ice bath should be on standby for emergency cooling.
Product precipitates prematurely, trapping starting materials	Supersaturation: The product may be poorly soluble in the reaction solvent at the reaction concentration.	1. Increase Solvent Volume: This will keep the product in solution longer, allowing the reaction to go to completion. 2. Higher Reaction Temperature: This can increase the solubility of the product.

Scenario 2: Impurity Formation During Pyrimidine Ring Cyclization

Symptom	Potential Cause	Troubleshooting Steps & Rationale
Multiple spots on TLC, close to the product spot	1. Formation of Isomers: If using unsymmetrical reagents, regioisomers can form. 2. Over-reaction/Side Reactions: The reaction conditions may be too harsh.	1. Carefully characterize the impurities by LC-MS and NMR to confirm their structure. Re-evaluate the regioselectivity of your chosen synthetic route. 2. Reduce the reaction temperature and/or time. Monitor the reaction closely and stop it once the starting material is consumed, before significant side products form.
A new, less polar spot appears on TLC over time	Product Degradation or Oxidation: The tetrahydrobenzothienopyrimidine core can be susceptible to oxidation under certain conditions.[1]	1. Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere to minimize exposure to oxygen.[1] 2. Degas Solvents: Use solvents that have been degassed prior to use.

Experimental Protocols

Protocol 1: Scale-Up Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (A Key Intermediate)

This protocol is a generalized procedure based on the Gewald reaction.[3]

• Reactor Setup: Equip a 5L jacketed glass reactor with an overhead mechanical stirrer, a temperature probe, a condenser, and a nitrogen inlet.

• Reagent Charging: To the reactor, add cyclohexanone (1.0 eq), malononitrile (1.0 eq), and ethanol (3 L). Begin stirring to form a homogenous solution.

• Sulfur Addition: Add elemental sulfur (1.1 eq) to the mixture.

• Base Addition & Exotherm Control: Begin circulating coolant through the reactor jacket, setting the temperature to 15°C. Slowly add diethylamine (0.5 eq) dropwise over 1-2 hours, ensuring the internal temperature does not exceed 40°C.

• Reaction: After the addition is complete, heat the reaction mixture to 50°C and maintain for 4-6 hours, or until TLC/LC-MS analysis shows complete consumption of the starting materials.

• Workup: Cool the reaction mixture to room temperature and then further cool to 0-5°C for 2 hours. The product will precipitate.

• Isolation: Filter the solid product and wash the filter cake with cold ethanol (2 x 500 mL).

• Drying: Dry the product in a vacuum oven at 50°C to a constant weight.

Protocol 2: General Procedure for Pyrimidine Ring Formation

This protocol describes a common method for cyclization.[4]

• Reactor Setup: In a 5L reactor equipped as described above, add the 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile intermediate (1.0 eq) and dioxane (3 L).

• Reagent Addition: Add the appropriate nitrile (e.g., acetonitrile for a 2-methyl substituted pyrimidine) (2.0 eq).

• Acid Addition: Stir the mixture at 80°C for 10 minutes. Then, slowly add concentrated hydrochloric acid (20 mL).

• Reaction: Reflux the reaction for 6-8 hours, monitoring by TLC/LC-MS.

• Workup: Cool the reaction mixture to room temperature. Slowly add the mixture to a stirred vessel containing ice water (10 L).

• pH Adjustment & Isolation: Adjust the pH to ~7 with a saturated sodium bicarbonate solution. The product will precipitate. Filter the solid, wash with water, and dry.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol or acetic acid.[4][5]

Visualizing the Workflow

A generalized workflow for the synthesis of tetrahydrobenzothienopyrimidine compounds can be visualized as a three-stage process:

Caption: Generalized 3-stage workflow for synthesis.

This logical diagram illustrates the key stages in the synthesis of the target compounds, from the initial ring formation to the final purification.

References

• Shaaban, M. R., El-Sayed, N. N. E., & El-Torky, A. A. (2013). Synthesis and antimicrobial activity of novel tetrahydrobenzothienopyrimidines. PubMed. Available at: [Link]

• Hassan, A. A., & Aly, A. A. (2021). Targeted Synthesis and Study of Anti-tyrosinase Activity of 2-Substituted Tetrahydrobenzo[3][4]Thieno[2,3-d]Pyrimidine-4(3H)-One. NIH. Available at: [Link]

• Li, Y., et al. (2017). Design, Synthesis, and Biological Activity of Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidine Derivatives as Anti-Inflammatory Agents. NIH. Available at: [Link]

• Wang, Y., et al. (2022). Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents. PMC - NIH. Available at: [Link]

• Li, Y., et al. (2017). Design, Synthesis, and Biological Activity of Tetrahydrobenzo[3][4]thieno[2,3-d]pyrimidine Derivatives as Anti-Inflammatory Agents. PubMed. Available at: [Link]

• Chopra, N., et al. (2018). Synthesis, Molecular Docking and Antimicrobial Evaluation of New Tetrahydrobenzothienopyrimidine Derivatives. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Design, Synthesis, and Biological Evaluation of 5,6,7,8-Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines as Microtubule Targeting Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Biological Activity of Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine Derivatives as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeted Synthesis and Study of Anti-tyrosinase Activity of 2-Substituted Tetrahydrobenzo[4,5]Thieno[2,3-d]Pyrimidine-4(3H)-One - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol and Established Kinase Inhibitors

A Technical Guide for Drug Discovery Professionals

In the landscape of targeted cancer therapy, the discovery of novel kinase inhibitors remains a cornerstone of oncological research. The thieno[2,3-d]pyrimidine scaffold has emerged as a privileged structure, forming the core of numerous potent kinase inhibitors. This guide provides a comparative study of a specific, yet under-characterized derivative, 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol , against a panel of well-established, FDA-approved kinase inhibitors.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the predicted kinase inhibitory profile of our lead compound, juxtaposed with the known mechanisms and experimental data of prominent drugs such as Lapatinib, Erlotinib, Gefitinib, Sorafenib, and Sunitinib. Furthermore, we will provide detailed, field-proven experimental protocols to enable the validation and extension of the findings presented herein.

The Emerging Potential of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

While extensive experimental data on the specific kinase inhibitory profile of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol is not yet publicly available, the core tetrahydrobenzothieno[2,3-d]pyrimidine scaffold has been the subject of numerous investigations. Derivatives of this structure have shown activity against a range of kinases, including but not limited to, VEGFR-2, PIM kinases, and EGFR.[1][2] The presence of a thiol group at the 4-position introduces a unique chemical feature that could influence its binding affinity and selectivity profile.

Predicted Kinase Interaction and Mechanism of Action:

Based on the common mechanism of action for thienopyrimidine-based inhibitors, 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol is predicted to function as an ATP-competitive inhibitor . The core heterocyclic system is expected to form key hydrogen bonds with the hinge region of the kinase ATP-binding pocket. The thiol group, a known nucleophile and hydrogen bond donor/acceptor, may form additional interactions with specific residues within the active site, potentially conferring selectivity for certain kinases.[3][4] The unique chemistry of the thiol group could also open avenues for covalent inhibition, a mechanism employed by some targeted therapies to achieve durable target engagement.[5]

Comparative Kinase Inhibitors: Mechanisms and Target Profiles

To provide a robust framework for evaluating the potential of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, we will compare it to five well-characterized kinase inhibitors.

Kinase Inhibitor	Primary Targets	Mechanism of Action
Lapatinib	EGFR, HER2/ErbB2	Reversible, dual tyrosine kinase inhibitor that binds to the ATP-binding site of the intracellular kinase domain.[6][7][8]
Erlotinib	EGFR	Reversible inhibitor of the EGFR tyrosine kinase, binding to the ATP-binding site.[9][10][11]
Gefitinib	EGFR	Selective and reversible inhibitor of the EGFR tyrosine kinase, competing with ATP for its binding site.[12][13][14]
Sorafenib	VEGFR, PDGFR, RAF kinases (c-Raf, B-Raf)	Multi-kinase inhibitor that targets both receptor tyrosine kinases and intracellular serine/threonine kinases.[15][16]
Sunitinib	VEGFR, PDGFR, c-KIT, FLT3, RET	Oral multi-kinase inhibitor targeting various receptor tyrosine kinases involved in angiogenesis and tumor cell proliferation.[3][17][18]

Experimental Validation: Protocols for Kinase Inhibitor Profiling

The following section provides detailed, step-by-step methodologies for the biochemical and cellular characterization of kinase inhibitors. These protocols are designed to be self-validating and are grounded in established best practices.

Biochemical Kinase Inhibition Assays

Biochemical assays are fundamental for determining the direct inhibitory activity of a compound against a purified kinase.

1. ADP-Glo™ Kinase Assay

This luminescent assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

• Principle: The assay is performed in two steps. First, the kinase reaction is terminated, and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to generate a light signal proportional to the ADP concentration.

• Protocol:

  • Kinase Reaction: In a 384-well plate, combine the kinase, substrate, and test compound at various concentrations. Initiate the reaction by adding ATP. Incubate at room temperature for the desired duration.

  • ATP Depletion: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • ADP Detection: Add Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30-60 minutes at room temperature.

  • Measurement: Read the luminescence using a plate reader.

  • Data Analysis: Calculate the IC50 value by plotting the luminescence signal against the inhibitor concentration.

2. LanthaScreen™ Eu Kinase Binding Assay

This TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) assay measures the binding of an inhibitor to the kinase.[13][16]

• Principle: A europium-labeled anti-tag antibody binds to the kinase, and a fluorescently labeled tracer binds to the ATP-binding site. This proximity results in a high FRET signal. A competitive inhibitor will displace the tracer, leading to a decrease in the FRET signal.

• Protocol:

  • Reagent Preparation: Prepare solutions of the test compound, kinase/antibody mixture, and fluorescent tracer.

  • Assay Assembly: In a 384-well plate, add the test compound, followed by the kinase/antibody mixture, and finally the tracer.

  • Incubation: Incubate the plate at room temperature for 1 hour.

  • Measurement: Read the TR-FRET signal on a compatible plate reader.

  • Data Analysis: Determine the IC50 value by analyzing the change in the FRET ratio as a function of inhibitor concentration.

Biochemical Kinase Assay Workflow

Cell-Based Assays

Cell-based assays are crucial for evaluating the efficacy of a kinase inhibitor in a more physiologically relevant context.

1. Cell Viability Assay (MTT)

The MTT assay measures the metabolic activity of cells as an indicator of cell viability.[6][15][17]

• Principle: The yellow tetrazolium salt MTT is reduced by mitochondrial dehydrogenases in viable cells to form a purple formazan product. The amount of formazan is proportional to the number of viable cells.

• Protocol:

  • Cell Seeding: Seed cancer cell lines of interest in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the test compound and incubate for a specified period (e.g., 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Add a solubilization solution (e.g., DMSO or SDS-HCl) to dissolve the formazan crystals.

  • Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the GI50 (concentration for 50% growth inhibition) from the dose-response curve.

2. Western Blotting for Kinase Signaling Pathway Analysis

Western blotting allows for the detection of changes in the phosphorylation status of key proteins in a signaling cascade, providing mechanistic insights into the action of a kinase inhibitor.[8]

• Principle: Proteins from cell lysates are separated by size via gel electrophoresis, transferred to a membrane, and probed with antibodies specific for the phosphorylated and total forms of the target proteins.

• Protocol:

  • Cell Lysis: Treat cells with the kinase inhibitor for a defined period, then lyse the cells to extract proteins.

  • Protein Quantification: Determine the protein concentration of each lysate.

  • SDS-PAGE: Separate the proteins by SDS-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with a primary antibody against the phosphorylated target protein, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Stripping and Re-probing: Strip the membrane and re-probe with an antibody against the total protein as a loading control.

Simplified EGFR Signaling Pathway and Inhibition

Comparative Discussion and Future Directions

The tetrahydrobenzothieno[2,3-d]pyrimidine scaffold holds significant promise for the development of novel kinase inhibitors. The introduction of a thiol group in 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol presents an intriguing modification that warrants thorough investigation.

A comprehensive evaluation of this compound should begin with a broad kinase screen using a biochemical assay like the ADP-Glo™ to identify potential kinase targets. Hits from this screen should then be validated with binding assays such as the LanthaScreen™ to confirm direct interaction. Subsequently, cell-based assays using relevant cancer cell lines will be critical to assess the compound's cellular potency and its impact on specific signaling pathways.

By comparing the experimental data obtained for 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol with the well-established profiles of inhibitors like Lapatinib, Erlotinib, Gefitinib, Sorafenib, and Sunitinib, researchers can gain valuable insights into its selectivity, potential therapeutic applications, and mechanisms of action. This comparative approach will be instrumental in guiding the future development and optimization of this promising class of kinase inhibitors.

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Validating the In Vitro Anti-Cancer Activity of Novel Thienopyrimidines: A Comparative Guide

In the landscape of oncology drug discovery, the quest for novel molecular entities with superior efficacy and selectivity remains a paramount objective. Among the myriad of heterocyclic scaffolds, thienopyrimidines have emerged as a privileged structure, demonstrating significant potential as potent anti-cancer agents.[1][2][3][4] This guide provides a comprehensive framework for validating the in vitro anti-cancer activity of novel thienopyrimidine derivatives, offering a comparative analysis against established chemotherapeutic agents and elucidating the underlying mechanistic pathways.

The Rationale for Thienopyrimidines in Oncology

Thienopyrimidines, structural analogs of purines, are adept at interacting with a variety of enzymatic targets crucial for cancer cell proliferation and survival.[5] Their fused ring system provides a rigid scaffold amenable to diverse chemical modifications, allowing for the fine-tuning of potency and selectivity. Numerous studies have highlighted their ability to function as kinase inhibitors, targeting key signaling cascades frequently dysregulated in cancer, such as the epidermal growth factor receptor (EGFR), vascular endothelial growth factor receptor (VEGFR), and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.[6][7][8][9]

Comparative Cytotoxicity Analysis

A primary and crucial step in the evaluation of any new anti-cancer compound is to determine its cytotoxic potential against a panel of cancer cell lines and to compare its performance against current standards of care. This direct comparison provides an immediate benchmark of the novel compound's potency.

Below is a summary of experimental data comparing the cytotoxic activity (IC50 values) of several novel thienopyrimidine derivatives with the widely used chemotherapeutic drug, Doxorubicin, in various human cancer cell lines. A lower IC50 value indicates greater potency.

Compound	Cell Line	Cancer Type	IC50 (µM) of Thienopyrimidine Derivative	IC50 (µM) of Doxorubicin	Reference
Compound 5f	MCF-7	Breast Cancer	1.73 (more potent)	8.03	[6][7]
Compound 10b	MCF-7	Breast Cancer	19.4 (more potent)	40.0	[10]
Compound 10e	MCF-7	Breast Cancer	14.5 (more potent)	40.0	[10]
Compound 14	MCF-7	Breast Cancer	22.12 (more potent)	30.40
Compound 5b	HCT-116	Colon Cancer	12.0 (more potent)	36.0
Compound 5d	PC-3	Prostate Cancer	25.0 (more potent)	30.0	[2]
Compound 6j	HCT-116	Colon Cancer	0.6 - 1.2	Not Reported	[11]

Note: The data presented is a compilation from multiple independent studies. Direct comparison of absolute IC50 values across different studies should be done with caution due to variations in experimental conditions.

Elucidating the Mechanism of Action: A Multi-Faceted Approach

Understanding how a novel thienopyrimidine derivative exerts its anti-cancer effects is critical for its development. A series of well-established in vitro assays can provide a clear picture of the compound's mechanism of action.

Experimental Workflow for Mechanistic Validation

The following diagram illustrates a logical workflow for the in vitro validation of a novel thienopyrimidine's anti-cancer activity.

Caption: A typical workflow for validating in vitro anti-cancer activity.

Key Mechanistic Insights

Induction of Cell Cycle Arrest

Many effective anti-cancer agents function by halting the cell cycle, preventing cancer cells from dividing. Thienopyrimidine derivatives have been shown to induce cell cycle arrest, frequently at the G2/M phase.[6][12] This prevents the cell from entering mitosis and ultimately leads to cell death.

Triggering Apoptosis

Apoptosis, or programmed cell death, is a crucial mechanism for eliminating damaged or cancerous cells. A hallmark of successful chemotherapy is the ability to selectively induce apoptosis in tumor cells. Studies have demonstrated that novel thienopyrimidines are potent inducers of apoptosis.[11][12]

Inhibition of Key Signaling Pathways

As previously mentioned, the PI3K/Akt pathway is a central regulator of cell growth, proliferation, and survival, and its over-activation is common in many cancers. Thienopyrimidines have been identified as potent inhibitors of this pathway.[8][9]

Caption: Inhibition of the PI3K/Akt pathway by thienopyrimidines.

Detailed Experimental Protocols

For scientific rigor and reproducibility, detailed methodologies are essential. The following are step-by-step protocols for the key experiments discussed.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the novel thienopyrimidine derivative and a standard chemotherapy drug (e.g., Doxorubicin) for 48-72 hours. Include untreated cells as a control.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability versus compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Cell Cycle Analysis by Flow Cytometry

This technique quantifies the DNA content of cells, allowing for the determination of the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment: Treat cells with the thienopyrimidine derivative at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol and store at -20°C overnight.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the DNA content.

Apoptosis Assay (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the thienopyrimidine derivative at its IC50 concentration for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis for Signaling Pathway Proteins

Western blotting allows for the detection and semi-quantification of specific proteins, providing insights into the activation state of signaling pathways.

• Protein Extraction: Treat cells with the thienopyrimidine derivative, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., total Akt, phosphorylated Akt, Bcl-2, Bax) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

The validation of novel thienopyrimidines as anti-cancer agents requires a systematic and multi-pronged in vitro approach. By demonstrating superior cytotoxicity compared to standard drugs and elucidating their mechanisms of action, such as the induction of cell cycle arrest, apoptosis, and the inhibition of critical signaling pathways like PI3K/Akt, a strong case can be built for their further preclinical and clinical development. The experimental framework provided in this guide offers a robust strategy for researchers to rigorously assess the therapeutic potential of this promising class of compounds.

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• Tiwari, A. K., Sabde, S., Chandrabose, K., Kumar, A., Pommier, Y., & Tiwari, A. (2017). Thienopyrimidine Derivatives Exert Their Anticancer Efficacy via Apoptosis Induction, Oxidative Stress and Mitotic Catastrophe. European Journal of Medicinal Chemistry, 138, 1053–1065. [Link]

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A Head-to-Head Comparison of Thienopyrimidine Analogs as Anticancer Agents: A Guide for Researchers

The thienopyrimidine scaffold, a heterocyclic ring system isosteric to the purine core of adenine and guanine, has emerged as a privileged structure in medicinal chemistry.[1] Its inherent ability to mimic the natural ligands of ATP-binding sites in kinases has propelled the development of numerous derivatives as potent anticancer agents.[2][3] This guide provides a comprehensive, head-to-head comparison of key thienopyrimidine analogs, offering researchers and drug development professionals a critical analysis of their performance, supported by experimental data and detailed protocols. Our focus will be on analogs targeting critical oncogenic kinases: Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and Phosphoinositide 3-kinase (PI3K).

The Thienopyrimidine Advantage in Oncology

The structural resemblance of thienopyrimidines to purines allows them to competitively inhibit the function of various protein kinases, which are often dysregulated in cancer.[2] This competitive inhibition at the ATP-binding site can block downstream signaling pathways responsible for cell proliferation, survival, and angiogenesis. The versatility of the thienopyrimidine core allows for extensive synthetic modification, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties.[3][4]

Comparative Analysis of Thienopyrimidine Analogs

This section presents a direct comparison of thienopyrimidine analogs based on their primary kinase targets. The data presented is collated from various preclinical studies, and it is crucial to consider that experimental conditions may vary between studies.

EGFR-Targeting Thienopyrimidine Analogs

EGFR is a receptor tyrosine kinase that plays a pivotal role in regulating cell growth and differentiation. Mutations and overexpression of EGFR are common in various cancers, including non-small cell lung cancer (NSCLC) and glioblastoma, making it a prime target for cancer therapy.[5][6]

A notable class of thienopyrimidine-based EGFR inhibitors has been developed to overcome resistance to first- and second-generation inhibitors, particularly the T790M mutation.

Key EGFR Inhibitors: A Comparative Overview

Compound ID	Target(s)	IC50 (Kinase Assay)	Cell Line	IC50 (Cell-based Assay)	Reference Compound
Compound B1	EGFRL858R/T790M	13 nM	H1975 (NSCLC)	0.087 µM	Olmutinib, AZD9291
Compound 5b	EGFRWT, EGFRT790M	37.19 nM, 204.10 nM	A549 (Lung Carcinoma)	17.79 µM	Erlotinib
Compound 7a	EGFRWT, EGFRT790M	Not Specified	HepG2 (Hepatocellular Carcinoma), PC3 (Prostate Cancer)	Significant Inhibition	Not Specified
Olmutinib	EGFRT790M	Potent	H1975 (NSCLC)	Potent	Not Specified

Causality in Experimental Design: The development of compounds like B1 and 5b was driven by the clinical need to overcome resistance to earlier EGFR inhibitors.[5][7] The inclusion of the T790M mutant cell line (H1975) in cytotoxicity assays is a critical step to validate the efficacy of these third-generation inhibitors.[5] The choice of A549 cells, which express wild-type EGFR, allows for the assessment of selectivity.[7]

Signaling Pathway of EGFR

Caption: EGFR signaling pathway and the point of inhibition by thienopyrimidine analogs.

VEGFR-2-Targeting Thienopyrimidine Analogs

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[8][9] Inhibiting VEGFR-2 can effectively starve tumors of their blood supply.

Key VEGFR-2 Inhibitors: A Comparative Overview

Compound ID	IC50 (Kinase Assay)	Cell Line	IC50 (Cell-based Assay)	Reference Compound
Compound 17f	0.23 µM	HCT-116 (Colon Carcinoma)	2.80 µM	Sorafenib
Compound 17f	0.23 µM	HepG2 (Hepatocellular Carcinoma)	4.10 µM	Sorafenib
Compound 6b	53.63 nM	MDA-MB-231 (Breast Cancer)	5.91 µM	Sorafenib
Compound 6b	53.63 nM	MCF-7 (Breast Cancer)	7.16 µM	Sorafenib
Sorafenib	0.23 µM	HCT-116, HepG2	Not Specified	-

Causality in Experimental Design: The selection of Sorafenib as a reference compound is logical, as it is a well-established multi-kinase inhibitor that targets VEGFR-2.[8][10] The use of various cancer cell lines, such as HCT-116, HepG2, and breast cancer lines, helps to evaluate the broad-spectrum anticancer potential of these analogs.[8][10]

Signaling Pathway of VEGFR-2

Caption: PI3K signaling pathway and the point of inhibition by thienopyrimidine analogs.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section details the standard methodologies employed in the evaluation of these thienopyrimidine analogs.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. [1][11][12] Experimental Workflow: MTT Assay

Caption: A step-by-step workflow of the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thienopyrimidine analogs in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plates for a duration relevant to the cell type and the expected mechanism of action of the compounds (typically 48-72 hours).

• MTT Addition: After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C. [1]5. Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the purple formazan crystals. [2]6. Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance values are proportional to the number of viable cells. The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration.

In Vitro Kinase Inhibition Assay

In vitro kinase assays are essential for determining the direct inhibitory effect of a compound on a specific kinase. [13][14]These assays typically measure the transfer of a phosphate group from ATP to a substrate by the kinase.

General Protocol Outline:

• Reaction Setup: In a microplate, combine the purified kinase enzyme, a specific substrate (peptide or protein), and the thienopyrimidine analog at various concentrations in a kinase assay buffer.

• Initiation of Reaction: Start the kinase reaction by adding a solution of ATP, often radiolabeled (e.g., [γ-³³P]ATP) or in a system that allows for luminescence-based detection of ADP production (e.g., ADP-Glo™). [13][14]3. Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C or room temperature) for a specific period to allow for substrate phosphorylation.

• Termination of Reaction: Stop the reaction by adding a stop solution (e.g., EDTA) or by spotting the reaction mixture onto a filter membrane that binds the phosphorylated substrate.

• Detection:

  • Radiometric Assay: If a radiolabeled ATP was used, wash the filter membrane to remove unincorporated ATP and measure the radioactivity of the phosphorylated substrate using a scintillation counter.

  • Luminescence-based Assay: If an ADP detection system is used, follow the manufacturer's protocol to measure the luminescent signal, which is proportional to the amount of ADP produced (and thus kinase activity). [13]6. Data Analysis: Determine the kinase activity at each inhibitor concentration relative to a no-inhibitor control. Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Conclusion and Future Directions

The thienopyrimidine scaffold continues to be a highly fruitful starting point for the design of novel anticancer agents. The analogs discussed in this guide demonstrate the potential for developing potent and selective inhibitors of key oncogenic kinases. Head-to-head comparisons, even when collated from different studies, provide valuable insights into structure-activity relationships and guide future drug discovery efforts.

Future research should focus on:

• Improving Selectivity: Designing analogs with higher selectivity for the target kinase over other kinases to minimize off-target effects and toxicity.

• Overcoming Resistance: Continuously developing new generations of inhibitors that can effectively target mutant forms of kinases that arise during treatment.

• Optimizing Pharmacokinetics: Enhancing the drug-like properties of these compounds, including solubility, metabolic stability, and oral bioavailability, to ensure their clinical viability.

By leveraging the insights from comparative studies and employing robust experimental methodologies, the scientific community can continue to unlock the full therapeutic potential of thienopyrimidine analogs in the fight against cancer.

References

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A Comparative Guide to Cross-Reactivity Profiling of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Executive Summary

The 5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, with derivatives showing potent activity against a range of biological targets, including microtubules and various kinases.[1][2][3][4][5] The therapeutic potential of any lead compound, such as 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, is critically dependent on its selectivity. Unintended interactions with other proteins, known as off-target effects, are a primary cause of adverse drug reactions and clinical trial failures.[6][7][8] Therefore, a rigorous and multi-faceted cross-reactivity profiling strategy is not merely a regulatory requirement but a cornerstone of rational drug design.

This guide provides a comparative analysis of three orthogonal, industry-standard methodologies for profiling the cross-reactivity of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. We will delve into the core principles, provide actionable experimental protocols, and present comparative data to guide researchers in selecting the most appropriate strategy for their developmental stage. The discussed techniques are:

• Large-Scale Biochemical Kinase Panels: The gold standard for initial, broad screening against a specific protein family.

• Cellular Thermal Shift Assay (CETSA): A powerful method to validate target engagement and selectivity within the complex milieu of a living cell.

• Affinity Chromatography coupled with Mass Spectrometry (AC-MS): An unbiased, proteome-wide approach to discover novel and unexpected off-targets.

By integrating these diverse approaches, researchers can build a comprehensive selectivity profile, anticipate potential liabilities, and accelerate the development of safer, more effective therapeutics.

Introduction to Selectivity Profiling

The efficacy of a targeted therapeutic agent is defined by its ability to modulate a specific biological target while minimizing interactions with other proteins. The thienopyrimidine core of the topic compound is a well-established ATP-competitive pharmacophore, particularly for protein kinases.[9] This structural motif, however, also presents a liability: the ATP binding site is highly conserved across the human kinome, creating a significant potential for cross-reactivity.[10][11]

Identifying these off-target interactions early in the drug discovery process is paramount.[8] A comprehensive profiling cascade allows researchers to:

• De-risk candidates: Eliminate compounds with unfavorable safety profiles early, saving time and resources.

• Optimize lead compounds: Guide medicinal chemistry efforts to improve selectivity.

• Uncover new therapeutic opportunities: Off-target interactions are not always detrimental and can sometimes be repurposed for new indications (polypharmacology).[12]

• Understand mechanism of action: Differentiate between on-target and off-target driven phenotypes.

This guide will compare and contrast three key methodologies that provide complementary views of a compound's selectivity profile.

Comparative Analysis of Profiling Platforms

An effective cross-reactivity profiling strategy layers orthogonal methods to build confidence. We begin with a broad, in vitro biochemical screen, followed by a targeted in-cellulo validation, and finally an unbiased proteome-wide screen to catch unexpected interactions.

Biochemical Profiling: Large-Scale Kinase Panels

This approach represents the frontline of selectivity screening. It involves testing the compound against a large panel of purified kinases to determine its inhibitory activity in vitro. Commercial providers like Reaction Biology, Eurofins Discovery, and BOC Sciences offer panels covering over 400-500 human kinases.[13][][15][16]

Principle of Action: These services most commonly employ one of two assay types:

• Radiometric Activity Assays: Considered the "gold standard," these assays directly measure the transfer of a radiolabeled phosphate (from ³²P-γ-ATP or ³³P-γ-ATP) to a substrate.[17] Inhibition of the kinase reduces the amount of radiolabeled product.

• Competition Binding Assays: These assays measure the ability of the test compound to displace a known, high-affinity ligand from the kinase's ATP-binding site.[17][18] This format is independent of substrate and ATP, providing a direct measure of binding affinity to the active site.[18]

View Diagram: Kinase Competition Binding Assay Workflow

Caption: Workflow of a competition binding assay for kinase profiling.

---

Experimental Protocol (Illustrative - Radiometric Assay):

• Compound Preparation: The test compound, 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, is serially diluted in DMSO to create a range of concentrations for IC50 determination.

• Assay Plate Setup: In a microtiter plate, the purified kinase, a specific substrate peptide, and the test compound are combined in an assay buffer.

• Reaction Initiation: The kinase reaction is initiated by the addition of a mix containing MgCl₂ and ³³P-γ-ATP.[17] The ATP concentration can be set at a low value (e.g., 10 µM) or at the physiological Km value to better reflect cellular conditions.[13][16]

• Incubation: The reaction is allowed to proceed for a set time (e.g., 60-120 minutes) at a controlled temperature (e.g., 30°C).

• Reaction Termination & Capture: The reaction is stopped, and the reaction mixture is transferred to a filter membrane that specifically binds the phosphorylated substrate.[17]

• Washing: Unreacted ³³P-γ-ATP is washed away.

• Detection: The amount of radioactivity remaining on the filter, corresponding to the phosphorylated substrate, is measured using a scintillation counter.

• Data Analysis: The percentage of kinase activity relative to a DMSO vehicle control is calculated for each compound concentration. An IC50 value is determined by fitting the data to a dose-response curve.

Comparative Data Presentation (Hypothetical):

Target Kinase	% Inhibition @ 1µM	IC50 (nM)	Kinase Family	Comments
AURKA (On-Target)	98%	15	Ser/Thr	Potent primary target
ABL1	85%	120	Tyr	Potential off-target
SRC	79%	250	Tyr	Potential off-target
LCK	65%	800	Tyr	Weaker off-target
EGFR	12%	>10,000	Tyr	Highly selective
MAPK1	5%	>10,000	Ser/Thr	Highly selective

Pros & Cons:

• Pros:

  • Broad Coverage: Screens against hundreds of kinases in a single experiment.[13]

  • High Throughput: Automated platforms allow for rapid screening of many compounds.[15]

  • Quantitative: Provides precise IC50 values for direct comparison of potency.

• Cons:

  • Artificial System: Uses purified, often truncated, kinase domains which may not reflect the protein's native conformation or regulation in the cell.

  • Lacks Cellular Context: Does not account for cell permeability, efflux pumps, or intracellular ATP concentrations.

  • Can Miss Non-ATP Competitive Inhibitors: Depending on the assay format.[19]

Cell-Based Profiling: Cellular Thermal Shift Assay (CETSA®)

CETSA is a biophysical assay that measures the thermal stability of proteins directly in cells or tissues.[20] The fundamental principle is that ligand binding stabilizes a target protein, resulting in a higher melting temperature.[21][22] This allows for the direct confirmation of target engagement in a physiological environment.[23][24]

Principle of Action: When cells are heated, proteins begin to denature and aggregate out of solution. A protein bound to a stabilizing ligand (like our test compound) will require a higher temperature to unfold. By measuring the amount of soluble protein remaining at various temperatures, one can generate a "melting curve." A shift in this curve in the presence of the compound is direct evidence of target engagement.[22][24]

View Diagram: CETSA Principle of Action

Caption: The experimental workflow for the Cellular Thermal Shift Assay (CETSA).

---

Experimental Protocol (Western Blot Detection):

• Cell Culture & Treatment: Culture a relevant cell line (e.g., a cancer cell line overexpressing AURKA) to ~80% confluency. Treat cells with the test compound or DMSO vehicle for 1-2 hours.

• Heating: Harvest and resuspend cells in a buffered saline solution. Aliquot the cell suspension into PCR tubes and heat them to a range of different temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.[21]

• Lysis: Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer.

• Fractionation: Separate the soluble protein fraction from the precipitated aggregates by ultracentrifugation.

• Quantification: Collect the supernatant (soluble fraction) and determine protein concentration.

• Detection: Analyze equal amounts of soluble protein from each temperature point by SDS-PAGE and Western blotting using specific antibodies for the predicted on-target (AURKA) and key off-targets (e.g., ABL1, SRC).

• Data Analysis: Quantify the band intensities and plot them against temperature. The temperature at which 50% of the protein has aggregated is the apparent melting temperature (Tm). A shift (ΔTm) in the presence of the compound indicates stabilization.

Comparative Data Presentation (Hypothetical):

Target Protein	Apparent Tm (Vehicle)	Apparent Tm (1µM Compound)	ΔTm (°C)	Conclusion
AURKA	48.5°C	56.2°C	+7.7	Strong cellular engagement
ABL1	52.1°C	53.5°C	+1.4	Weak/borderline engagement
SRC	54.0°C	54.3°C	+0.3	No significant engagement
Tubulin (Control)	50.2°C	50.1°C	-0.1	No engagement (good negative control)

Pros & Cons:

• Pros:

  • Physiologically Relevant: Confirms target binding in intact cells, accounting for cell entry and metabolism.[23]

  • Versatile: Can be applied to any protein for which a detection method (antibody, mass spec) is available.[20]

  • Mechanism-Agnostic: Detects binding regardless of whether it causes inhibition or activation.

• Cons:

  • Lower Throughput: More labor-intensive than biochemical screens, especially when using Western blot detection.

  • Requires Good Antibodies: The quality of the data is highly dependent on the specificity and sensitivity of the detection antibody.

  • Not a Discovery Tool: It is a target validation method, not a tool for discovering unknown targets.

Unbiased Proteome-Wide Profiling: Affinity Chromatography-Mass Spectrometry (AC-MS)

This powerful chemical proteomics technique is used to identify the full spectrum of proteins that interact with a small molecule directly from a complex biological sample like a cell lysate.[25][26] It is an unbiased "fishing" expedition to discover both expected and unexpected binding partners.

Principle of Action: The test compound is chemically modified with a linker and immobilized on a solid support (e.g., sepharose beads) to create an "affinity matrix." This matrix is then incubated with a cell lysate. Proteins that bind to the compound are "captured" on the beads. After washing away non-specific binders, the captured proteins are eluted and identified using high-resolution mass spectrometry.[27]

View Diagram: AC-MS for Off-Target Discovery

Caption: General workflow for affinity chromatography-mass spectrometry (AC-MS).

---

Experimental Protocol (High-Level Overview):

• Probe Synthesis: Synthesize an analog of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol containing a linker suitable for conjugation (e.g., an amino or carboxyl group) at a position that does not interfere with target binding.

• Immobilization: Covalently attach the synthesized probe to activated sepharose beads. A control matrix (beads with linker only) should also be prepared.

• Lysate Preparation: Prepare a native protein lysate from a relevant cell line or tissue.

• Affinity Enrichment: Incubate the lysate with the compound-bound beads and control beads. For competition experiments, a parallel incubation can be performed where the lysate is pre-incubated with an excess of the free, unmodified compound.

• Washing: Wash the beads extensively with buffer to remove proteins that are not specifically bound.

• Elution: Elute the bound proteins from the beads using a denaturant (e.g., SDS) or by competitive elution with a high concentration of the free compound.

• Sample Preparation for MS: The eluted proteins are digested into peptides (typically with trypsin).

• LC-MS/MS Analysis: The peptide mixture is separated by liquid chromatography and analyzed by tandem mass spectrometry to determine the sequence of the peptides and thus identify the proteins.

• Data Analysis: Protein identification and quantification are performed using specialized software. True interactors should be significantly enriched on the compound beads compared to control beads and should be competed away by the free compound.

Comparative Data Interpretation (Hypothetical): The output is a list of identified proteins ranked by enrichment score.

• Top Hits (High Confidence): AURKA, AURKB, AURKC - The expected on-target and its close family members.

• Potential Off-Targets (Medium Confidence): ABL1, SRC, YES1, WEE1 - Other kinases identified with high scores. These require validation by orthogonal methods (e.g., CETSA or individual enzyme assays).

• Novel/Unexpected Hits (Discovery): Carbonic Anhydrase 2 (CA2), Quinone Reductase 2 (NQO2) - Non-kinase proteins that were specifically enriched. These represent novel hypotheses for off-target effects that would have been missed by a kinase-centric approach.

Pros & Cons:

• Pros:

  • Unbiased & Proteome-Wide: Capable of identifying any protein interaction, not just kinases.[25]

  • High Discovery Potential: Excellent for finding completely unexpected off-targets.

  • Uses Native Proteins: Interrogates proteins in their fully folded and complexed state from a lysate.[27]

• Cons:

  • Technically Demanding: Requires expertise in chemical synthesis, affinity purification, and proteomics.

  • Potential for Artifacts: Immobilizing the drug can sometimes alter its binding properties or create steric hindrance.[25]

  • Indirect: Identifies binders, but does not inherently reveal the functional consequence (inhibition vs. activation), requiring follow-up functional assays.

Integrated Strategy and Decision Making

No single method provides a complete picture of a compound's selectivity. The most robust approach integrates these techniques in a logical cascade.

Caption: A tiered strategy for comprehensive cross-reactivity profiling.

• Start with Breadth (Biochemical Panel): Use a large kinase panel as the initial filter. It provides a broad, quantitative overview of the compound's activity against its intended protein family.

• Confirm in a Cellular Context (CETSA): For the primary target and a handful of the most potent off-targets identified in Step 1, use CETSA to confirm that the compound engages these targets within a live cell. A lack of a thermal shift for a potent in vitro off-target could indicate poor cell permeability, providing crucial information.

• Discover the Unknown (AC-MS): If the compound is advancing towards preclinical studies, an unbiased AC-MS screen is invaluable. It can uncover liabilities that were completely unanticipated, providing a more complete safety profile and potentially explaining paradoxical cellular phenotypes.

Conclusion

The cross-reactivity profiling of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, or any therapeutic candidate, is a critical and multi-step process. Relying on a single methodology provides an incomplete and potentially misleading picture. By strategically combining the broad, quantitative power of biochemical kinase panels, the physiological relevance of cell-based target engagement assays like CETSA, and the unbiased discovery potential of chemical proteomics, researchers can build a robust, data-driven understanding of their compound's selectivity. This integrated approach is essential for mitigating risk, optimizing drug design, and ultimately increasing the probability of success in developing safe and effective medicines.

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A Comparative Guide to the In Vivo Efficacy of Tetrahydrobenzothienopyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the in vivo efficacy of tetrahydrobenzothienopyrimidine derivatives in various animal models. Synthesizing data from preclinical studies, this document offers an objective evaluation of their therapeutic potential as anti-inflammatory and anticancer agents. We will delve into the causality behind experimental choices, present detailed protocols for key assays, and visualize the complex biological pathways and workflows involved.

Introduction: The Therapeutic Promise of the Tetrahydrobenzothienopyrimidine Scaffold

The tetrahydrobenzothienopyrimidine core is a privileged heterocyclic scaffold in medicinal chemistry, demonstrating a wide array of biological activities. Its structural rigidity and capacity for diverse substitutions have made it an attractive starting point for the development of novel therapeutics. Researchers have particularly focused on its potential to yield potent anti-inflammatory and anticancer agents, primarily through the modulation of key signaling pathways involved in disease pathogenesis. This guide will compare the in vivo performance of notable derivatives from this class, providing a valuable resource for researchers in the field.

Part 1: Comparative In Vivo Anti-Inflammatory Efficacy

A significant area of investigation for tetrahydrobenzothienopyrimidine derivatives has been in the treatment of inflammatory disorders. The carrageenan-induced paw edema model in rats is a standard and well-accepted acute inflammation model used to evaluate the efficacy of novel anti-inflammatory compounds.

Comparative Efficacy in the Carrageenan-Induced Rat Paw Edema Model

A key study investigated the anti-inflammatory activity of several tetrahydrobenzothienopyrimidine derivatives, with compounds designated as A2, A6, and B7 showing significant promise. Their efficacy was compared against the well-known nonsteroidal anti-inflammatory drug (NSAID), indomethacin.

The in vivo experiments revealed that compounds A2, A6, and B7 all possess anti-inflammatory properties. Notably, compound A6 demonstrated activity comparable to that of the reference drug, indomethacin, making it a strong candidate for further development.[1][2]

Compound	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h	Comparison to Control
Control (Carrageenan)	-	0%	-
Indomethacin	10	Significant Reduction	Standard
Derivative A2	50	Significant Reduction	Effective
Derivative A6	50	Significant Reduction	Comparable to Indomethacin[1][2]
Derivative B7	50	Significant Reduction	Effective

Mechanism of Action: Inhibition of NF-κB and MAPK Signaling Pathways

The anti-inflammatory effects of these derivatives are attributed to their ability to modulate key signaling pathways. In lipopolysaccharide (LPS)-stimulated macrophages, compounds A2, A6, and B7 were found to significantly inhibit the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[1][2] This dual inhibition prevents the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines like TNF-α and IL-6.

Experimental Workflow: Carrageenan-Induced Paw Edema Assay

Caption: Workflow for the carrageenan-induced paw edema assay.

Part 2: Comparative In Vivo Anticancer Efficacy

Tetrahydrobenzothienopyrimidine derivatives have also been explored for their anticancer potential, largely owing to their activity as kinase inhibitors. Kinases are critical regulators of cell signaling pathways that are often dysregulated in cancer, making them attractive therapeutic targets. While direct head-to-head in vivo comparisons of multiple tetrahydrobenzothienopyrimidine derivatives are limited in publicly available literature, studies on structurally related compounds, such as benzothiazolopyrimidine and other thienopyrimidine derivatives, provide valuable insights into their potential efficacy in cancer models.

Efficacy in a Colorectal Cancer Xenograft Model

A study on benzothiazolopyrimidine derivatives, BTP(1) and BTP(4), demonstrated their in vivo antitumor properties in a mouse model of colorectal cancer. Both compounds led to a significant regression in tumor size compared to the control group. Histopathological examination of the tumor tissues revealed an increased number of apoptotic cells in the treated groups, indicating that these compounds induce programmed cell death in cancer cells.[3]

Compound	Dose (mg/kg)	Animal Model	Tumor Growth Inhibition	Key Findings
BTP(1)	Not Specified	Colorectal Cancer Mouse Model	Significant regression in tumor size[3]	Increased apoptosis in tumor tissue[3]
BTP(4)	Not Specified	Colorectal Cancer Mouse Model	Significant regression in tumor size[3]	Increased apoptosis in tumor tissue[3]

Efficacy in a Breast Cancer Xenograft Model

In a breast cancer mouse xenograft model, various synthesized 5-(thiophen-2-yl)thieno-[2,3-d]pyrimidin-4-one derivatives were evaluated for their in vivo anti-breast cancer activities. The study reported that the derivatives significantly reduced tumor growth starting from the second day of treatment, with the maximal effect observed after eight days.[4]

Mechanism of Action: Kinase Inhibition

The anticancer activity of many thienopyrimidine derivatives stems from their ability to inhibit various protein kinases involved in cancer cell proliferation, survival, and angiogenesis.[5] These include targets such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Aurora B kinase, and others. By blocking the activity of these kinases, these compounds can disrupt the signaling pathways that drive tumor growth and progression.

Signaling Pathway: Kinase Inhibition in Cancer

Caption: Inhibition of receptor tyrosine kinases by tetrahydrobenzothienopyrimidine derivatives.

Part 3: Pharmacokinetic Considerations

The in vivo efficacy of any therapeutic agent is intrinsically linked to its pharmacokinetic (PK) profile, which encompasses absorption, distribution, metabolism, and excretion (ADME). A favorable PK profile ensures that an adequate concentration of the drug reaches the target site for a sufficient duration to exert its therapeutic effect.

• Oral Bioavailability: The fraction of an orally administered dose that reaches systemic circulation.

• Half-life (t1/2): The time required for the drug concentration in the body to be reduced by half.

• Clearance (CL): The volume of plasma cleared of the drug per unit time.

• Volume of Distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

Further research is needed to establish and compare the pharmacokinetic profiles of different tetrahydrobenzothienopyrimidine derivatives to optimize their dosing regimens and predict their clinical performance.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This protocol outlines the procedure for inducing and evaluating acute inflammation in a rat model.

Materials:

• Male Wistar rats (180-220 g)

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer

• Test compounds and vehicle

Procedure:

• Animal Acclimatization: Acclimatize rats to laboratory conditions for at least one week prior to the experiment.

• Fasting: Fast the animals overnight with free access to water.

• Grouping: Randomly divide the animals into control and treatment groups (n=6-8 per group).

• Compound Administration: Administer the test compounds, vehicle (control), or reference drug (e.g., indomethacin) orally or intraperitoneally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar tissue of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer immediately before carrageenan injection (0 h) and at 1, 2, 3, 4, and 5 hours post-injection.

• Data Analysis: Calculate the percentage increase in paw volume for each group at each time point. The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

• Statistical Analysis: Analyze the data using appropriate statistical methods, such as one-way analysis of variance (ANOVA) followed by a post-hoc test.

In Vivo Tumor Xenograft Model

This protocol describes the establishment of a human tumor xenograft in immunodeficient mice to evaluate the in vivo efficacy of anticancer compounds.

Materials:

• Immunodeficient mice (e.g., athymic nude or SCID)

• Human cancer cell line (e.g., colorectal or breast cancer)

• Cell culture medium and supplements

• Matrigel (optional)

• Calipers

• Test compounds and vehicle

Procedure:

• Cell Culture: Culture the chosen human cancer cell line under appropriate conditions until they reach the logarithmic growth phase.

• Cell Preparation: Harvest the cells and resuspend them in a sterile, serum-free medium or phosphate-buffered saline (PBS), with or without Matrigel, at a concentration of 1-10 x 10^6 cells per 100-200 µL.

• Tumor Implantation: Subcutaneously inject the cell suspension into the flank of each immunodeficient mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor growth. Once the tumors are palpable, measure their dimensions (length and width) with calipers 2-3 times per week. Calculate the tumor volume using the formula: Volume = (Length x Width^2) / 2

• Grouping and Treatment: When the average tumor volume reaches a predetermined size (e.g., 100-200 mm³), randomize the mice into control and treatment groups.

• Compound Administration: Administer the test compounds or vehicle according to the planned dosing schedule (e.g., daily, orally or intraperitoneally).

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. The primary efficacy endpoint is often tumor growth inhibition (TGI), calculated as: % TGI = [1 - (ΔT / ΔC)] x 100 Where ΔT is the change in mean tumor volume for the treated group and ΔC is the change in mean tumor volume for the control group.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

Conclusion

Tetrahydrobenzothienopyrimidine derivatives represent a promising class of compounds with demonstrated in vivo efficacy in animal models of inflammation and cancer. In the context of inflammation, derivatives such as A6 have shown efficacy comparable to established NSAIDs, acting through the inhibition of the NF-κB and MAPK signaling pathways. In oncology, while direct comparative in vivo data for this specific scaffold is emerging, related thienopyrimidine structures have shown significant antitumor activity in xenograft models, primarily through the inhibition of key kinases.

The data presented in this guide underscores the therapeutic potential of the tetrahydrobenzothienopyrimidine scaffold. However, it also highlights the need for further research, particularly in conducting head-to-head in vivo efficacy studies for anticancer applications and comprehensive, comparative pharmacokinetic profiling. Such studies will be crucial for identifying lead candidates with optimal efficacy and drug-like properties for clinical development. The experimental protocols and mechanistic insights provided herein offer a solid foundation for researchers to design and execute these critical next steps.

References

• Hu, Y., et al. (2017). Design, Synthesis, and Biological Activity of Tetrahydrobenzo[3][5]thieno[2,3-d]pyrimidine Derivatives as Anti-Inflammatory Agents. Molecules, 22(11), 1960. [Link]

• Hu, Y., et al. (2017). Design, Synthesis, and Biological Activity of Tetrahydrobenzo[3][5]thieno[2,3-d]pyrimidine Derivatives as Anti-Inflammatory Agents. PubMed, [Link]

• [Reference for general kinase inhibitor inform

• [Reference for BTP(1) and BTP(4) in colorectal cancer model] Investigating the anticancer properties of six benzothiazolopyrimidine derivatives on colon carcinoma cells, in vitro and in vivo. Journal of Biochemical and Molecular Toxicology. [Link]

• [Reference for thienopyrimidine deriv

• [Reference for 5-(thiophen-2-yl)thieno-[2,3-d]pyrimidin-4-one derivatives in breast cancer model] In Vitro and In Vivo Anti-Breast Cancer Activities of Some Newly Synthesized 5-(thiophen-2-yl)thieno-[2,3-d]pyrimidin-4-one Candidates. PMC. [Link]

• [Reference for tinengotinib pharmacokinetics] In vitro and in vivo pharmacokinetics, disposition, and drug-drug interaction potential of tinengotinib (TT-00420), a promising investigational drug for treatment of cholangiocarcinoma and other solid tumors. PubMed. [Link]

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A Tale of Three Scaffolds: Unraveling the Mechanistic Divergence of Thienopyrimidine Isomers

Introduction: The Thienopyrimidine Core - A Privileged Scaffold in Drug Discovery

Thienopyrimidines, heterocyclic compounds integrating a thiophene and a pyrimidine ring, represent a cornerstone in medicinal chemistry. Their structural resemblance to endogenous purines allows them to interact with a wide array of biological targets, making them a "privileged scaffold" in the design of novel therapeutics.[1][2] The isomeric arrangement of the thiophene ring relative to the pyrimidine core gives rise to three primary isomers: thieno[2,3-d]pyrimidine, thieno[3,2-d]pyrimidine, and thieno[3,4-d]pyrimidine. While structurally similar, this isomeric variation profoundly dictates their mechanism of action, leading to distinct pharmacological profiles.

This guide provides an in-depth comparison of the mechanisms of action of these key thienopyrimidine isomers. We will explore their differential engagement with biological targets, the resulting impact on cellular signaling pathways, and the experimental methodologies used to elucidate these intricate mechanisms. Our objective is to equip researchers, scientists, and drug development professionals with a comprehensive understanding to guide their own investigations into this versatile class of molecules.

Thieno[2,3-d]pyrimidines: Potent Modulators of Kinase Signaling and Beyond

The thieno[2,3-d]pyrimidine scaffold has emerged as a particularly fruitful starting point for the development of potent anticancer agents.[2][3][4] Extensive research has demonstrated that this isomer often exhibits superior potency compared to its thieno[3,2-d]pyrimidine counterpart against various cancer cell lines.[1][5] This enhanced activity is frequently attributed to its efficacy as a kinase inhibitor, an antifolate agent, and an inducer of apoptosis and mitotic catastrophe.

Mechanism of Action: A Multi-pronged Attack on Cancer Cells

1. Kinase Inhibition: Thieno[2,3-d]pyrimidine derivatives have been extensively developed as inhibitors of various protein kinases, which are crucial regulators of cellular growth, proliferation, and survival.[6] Dysregulation of kinase activity is a hallmark of many cancers, making them prime therapeutic targets.

• VEGFR-2 Inhibition: A significant number of thieno[2,3-d]pyrimidine derivatives have been designed to target Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis—the formation of new blood vessels that tumors require to grow and metastasize.[7] By blocking the ATP-binding site of VEGFR-2, these compounds inhibit downstream signaling pathways, leading to a reduction in tumor vascularization. For instance, compound 17f from a reported series demonstrated potent VEGFR-2 inhibition with an IC50 value of 0.23 µM, equivalent to the established drug Sorafenib.[7]

• PI3K Inhibition: The Phosphoinositide 3-kinase (PI3K) signaling pathway is another critical axis in cancer cell proliferation and survival. Thieno[2,3-d]pyrimidines have been shown to effectively inhibit PI3K isoforms, leading to the suppression of tumor growth.[8]

• EGFR Inhibition: Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that is often overexpressed or mutated in various cancers. Thieno[2,3-d]pyrimidine derivatives have been developed as potent inhibitors of both wild-type and mutant forms of EGFR.[9]

• RIPK2 Inhibition: Recent studies have also identified thieno[2,3-d]pyrimidines as highly potent and selective inhibitors of Receptor-Interacting Protein Kinase 2 (RIPK2), a key mediator of inflammatory signaling, suggesting their potential in treating inflammatory diseases.[10]

2. Antifolate Activity: Certain thieno[2,3-d]pyrimidine derivatives act as antifolates, disrupting the folate metabolic pathway that is essential for the synthesis of nucleotides and amino acids.[11] These compounds can inhibit key enzymes like Dihydrofolate Reductase (DHFR), leading to the depletion of precursors required for DNA synthesis and subsequent cell death.[12]

3. Induction of Apoptosis and Mitotic Catastrophe: Beyond specific enzyme inhibition, thieno[2,3-d]pyrimidines can induce programmed cell death (apoptosis) and mitotic catastrophe, a form of cell death resulting from aberrant mitosis.[13] This can be triggered by various cellular stresses, including the inhibition of tubulin polymerization.[14]

Signaling Pathway Perturbation by Thieno[2,3-d]pyrimidines

The diverse mechanisms of action of thieno[2,3-d]pyrimidines converge on critical signaling pathways that regulate cancer cell proliferation and survival.

Caption: Signaling pathways modulated by thieno[2,3-d]pyrimidine derivatives.

Thieno[3,2-d]pyrimidines: A Scaffold for Kinase Inhibition and Cell Cycle Arrest

The thieno[3,2-d]pyrimidine isomer, while also a versatile scaffold, often displays a distinct bioactivity profile compared to its thieno[2,3-d] counterpart. While it has been explored for a range of therapeutic applications, its primary mechanism of action in the context of cancer often revolves around kinase inhibition and the induction of cell cycle arrest.

Mechanism of Action: Targeting Key Regulators of Cell Division

1. Kinase Inhibition: Similar to the [2,3-d] isomer, thieno[3,2-d]pyrimidines are effective kinase inhibitors.

• Sirtuin Inhibition: A notable class of thieno[3,2-d]pyrimidine-6-carboxamides has been identified as potent pan-inhibitors of Sirtuins 1, 2, and 3 (SIRT1/2/3).[15] Sirtuins are a class of histone deacetylases that play a crucial role in gene expression, metabolism, and cell survival. Their inhibition represents a promising strategy for cancer therapy.

• JAK1 Inhibition: Thieno[3,2-d]pyrimidine derivatives have been developed as potent and highly selective inhibitors of Janus Kinase 1 (JAK1), a key player in the JAK-STAT signaling pathway that is often dysregulated in cancer.[16]

• ATR Kinase Inhibition: The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a critical component of the DNA damage response pathway. Thieno[3,2-d]pyrimidines have been investigated as inhibitors of ATR kinase, which can sensitize cancer cells to DNA-damaging agents.[17]

2. Induction of Apoptosis and Cell Cycle Arrest: Halogenated thieno[3,2-d]pyrimidines have been shown to induce apoptosis in cancer cells.[18] Furthermore, derivatives of this scaffold can induce cell cycle arrest, preventing cancer cells from progressing through the cell division cycle.[19]

Signaling Pathway Perturbation by Thieno[3,2-d]pyrimidines

The inhibitory effects of thieno[3,2-d]pyrimidines on key kinases and cell cycle regulators lead to the disruption of pathways essential for tumor growth.

Caption: Signaling pathways modulated by thieno[3,2-d]pyrimidine derivatives.

Thieno[3,4-d]pyrimidines: Harnessing Light for Cancer Therapy

The thieno[3,4-d]pyrimidine isomer exhibits a distinct and fascinating mechanism of action, primarily as a photosensitizer. This property opens up avenues for its use in Photodynamic Therapy (PDT), a non-invasive cancer treatment that utilizes light to activate a photosensitizing agent, leading to the generation of cytotoxic reactive oxygen species (ROS).

Mechanism of Action: Light-Activated Cell Killing

Thieno[3,4-d]pyrimidin-4(3H)-thione, a derivative of this isomer, has been shown to be an effective, heavy-atom-free photosensitizer.[20][21] Upon absorption of near-visible light, it efficiently populates a long-lived triplet state, which then transfers its energy to molecular oxygen to generate highly reactive singlet oxygen.[20][21] Singlet oxygen is a potent cytotoxic agent that can damage cellular components, leading to cell death. A key advantage of this particular photosensitizer is its efficacy under both normal and low oxygen (hypoxic) conditions, which are often found in solid tumors.[20]

Photodynamic Therapy Pathway

The mechanism of action in PDT is a photophysical process rather than a direct interaction with a specific protein target in the absence of light.

Caption: Mechanism of photosensitization by thieno[3,4-d]pyrimidine derivatives.

Comparative Data Summary

To provide a clear, quantitative comparison of the anticancer activities of thieno[2,3-d]pyrimidine and thieno[3,2-d]pyrimidine isomers, the following table summarizes IC50 values from various studies. It is important to note that direct comparisons are most valid when compounds are tested under identical experimental conditions.

Isomer Scaffold	Compound	Target Cell Line	IC50 (µM)	Primary Mechanism	Reference
Thieno[2,3-d]pyrimidine	Compound 17f	HCT-116	2.80	VEGFR-2 Inhibition	[7]
Compound 17f	HepG2	4.10	VEGFR-2 Inhibition	[7]
Compound 15	A549	0.94	Apoptosis Induction	[22]
Compound 14	MCF-7	22.12	Anticancer	[4]
Compound 10e	MCF-7	14.5	Anticancer	[3]
Thieno[3,2-d]pyrimidine	Compound 6e	HeLa	0.591 (72h)	CDK Inhibition	[19]
Halogenated Cpd 1	L1210	Not specified	Apoptosis Induction	[18]
Halogenated Cpd 2	L1210	Not specified	Apoptosis Induction	[18]

This table is a representative summary and not an exhaustive list. For detailed structure-activity relationships, please refer to the cited literature.

Experimental Protocols

The elucidation of the mechanisms of action described above relies on a suite of robust and well-validated experimental techniques. Below are detailed protocols for key assays.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is designed to measure the inhibitory activity of a compound against a specific protein kinase by quantifying the amount of ATP consumed during the phosphorylation reaction.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a serial dilution (e.g., 1:3) to generate a 10-point dose-response curve.

• Kinase Reaction:

  • In a 96-well plate, add 2.5 µL of the serially diluted compound or DMSO (vehicle control).

  • Add 2.5 µL of the kinase of interest to each well.

  • Incubate for 10 minutes at room temperature to allow for inhibitor-kinase binding.

  • Initiate the reaction by adding 5 µL of a substrate/ATP mixture.

  • Incubate the plate at 30°C for 60 minutes.

• ATP Detection:

  • Add 10 µL of a commercial ATP detection reagent (e.g., ADP-Glo™) to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 20 µL of a kinase detection reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the IC50 value by plotting the percentage of kinase inhibition against the log of the inhibitor concentration.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at an optimal density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the thienopyrimidine derivatives for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to a purple formazan product.[9]

• Solubilization: Remove the medium and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.[9]

• Absorbance Reading: Measure the absorbance of the colored solution with a spectrophotometer at a wavelength of 570 nm.[9]

• Data Analysis: Calculate the percentage of cell viability by normalizing the absorbance of treated cells to that of the vehicle control. Determine the IC50 value, the concentration at which 50% of cell growth is inhibited.[9]

Western Blotting for Signaling Pathway Analysis

Western blotting is a technique used to detect specific proteins in a sample and can be employed to analyze the phosphorylation status of key signaling proteins.

Methodology:

• Cell Lysis: Treat cells with the thienopyrimidine compound for the desired time. Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the protein phosphorylation state.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., nitrocellulose or PVDF).

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein or phosphoprotein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate to the membrane and detect the signal using an imaging system. The intensity of the bands corresponds to the amount of the target protein.

In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This assay monitors the assembly of purified tubulin into microtubules, which can be inhibited or enhanced by test compounds.

Methodology:

• Reagent Preparation:

  • Reconstitute purified tubulin in a general tubulin buffer containing GTP.

  • Prepare a tubulin reaction mix on ice containing tubulin, GTP, glycerol (as a polymerization enhancer), and a fluorescent reporter that binds to polymerized microtubules.[23]

• Assay Procedure:

  • Add the test compound, positive controls (e.g., nocodazole for inhibition, paclitaxel for enhancement), and a vehicle control to a pre-warmed 96-well plate.[23]

  • Initiate the polymerization reaction by adding the ice-cold tubulin reaction mix to each well.[23]

  • Immediately place the plate in a pre-warmed (37°C) microplate reader.

• Data Acquisition:

  • Measure the fluorescence intensity over time. An increase in fluorescence indicates tubulin polymerization.[23]

• Data Analysis:

  • Plot the fluorescence intensity against time to visualize the polymerization curves. Inhibitors will decrease the rate and extent of the fluorescence increase.[23]

Antifolate Activity Assay (Microbiological)

This assay measures the biological activity of antifolate compounds by assessing their ability to inhibit the growth of microorganisms that require folate.

Methodology:

• Microorganism Preparation: Use a strain of Lactobacillus rhamnosus, which requires folate for growth. Prepare a cryopreserved inoculum.

• Assay Medium: Use a folate-free assay medium that contains all other necessary nutrients for the microorganism's growth.

• Sample and Standard Preparation: Prepare a standard curve with known concentrations of folic acid. Prepare dilutions of the test antifolate compound.

• Assay Setup:

  • In a 96-well microplate, add the folate-free assay medium to all wells.

  • Add the folic acid standards and the test compound dilutions to their respective wells.

  • Inoculate the wells with the Lactobacillus rhamnosus inoculum.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Growth Measurement: Measure the turbidity (optical density) of each well using a microplate reader. The growth of the microorganism is proportional to the amount of available folate.

• Data Analysis: Plot the growth of the microorganism against the concentration of the test compound to determine its inhibitory activity.

Conclusion and Future Perspectives

The isomeric diversity of the thienopyrimidine scaffold provides a rich landscape for drug discovery. Thieno[2,3-d]pyrimidines have demonstrated significant promise as multi-faceted anticancer agents, often exhibiting superior potency through mechanisms including kinase inhibition and antifolate activity. Thieno[3,2-d]pyrimidines offer a distinct but equally valuable profile, with a strong emphasis on the inhibition of key kinases involved in cell cycle regulation and signaling. Meanwhile, the unique photosensitizing properties of thieno[3,4-d]pyrimidines open a new frontier for their application in photodynamic therapy.

A thorough understanding of the structure-activity relationships and the specific mechanisms of action for each isomer is paramount for the rational design of next-generation therapeutics. The experimental protocols detailed in this guide provide a robust framework for researchers to further probe the biological activities of these fascinating molecules. Future research will undoubtedly continue to uncover novel targets and applications for thienopyrimidine derivatives, solidifying their status as a truly privileged scaffold in the ongoing quest for more effective and selective medicines.

References

• Yar, M. S., et al. (2014). Antiproliferative activities of halogenated thieno[3,2-d]pyrimidines. Molecules, 19(10), 16377-16393. [Link]

• Disch, J. S., et al. (2019). Discovery of Thieno[3,2-d]pyrimidine-6-carboxamides as Potent Inhibitors of SIRT1, SIRT2, and SIRT3. Journal of Medicinal Chemistry, 62(17), 7851-7871. [Link]

• ResearchGate. (n.d.). SAR of thieno[3,2-d]pyrimidine derivatives towards ATR kinase/PIKK.... [Link]

• Bara, M., et al. (2021). Thieno[3,4-d]pyrimidin-4(3H)-thione: an effective, oxygenation independent, heavy-atom-free photosensitizer for cancer cells. Chemical Science, 12(30), 10256-10265. [Link]

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• Al-Warhi, T., et al. (2022). Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. Molecules, 27(23), 8529. [Link]

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A Senior Application Scientist's Guide to Structure-Activity Relationship Validation of Thienopyrimidine Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison and validation of a series of thienopyrimidine compounds, a class of heterocyclic molecules that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities.[1][2] Drawing from extensive research, this document will navigate the critical aspects of their structure-activity relationship (SAR), offering both the "how" and the "why" behind the experimental validation processes.

The thienopyrimidine scaffold is a bioisostere of purine, which allows it to interact with a wide range of biological targets, including kinases, making it a privileged scaffold in drug discovery.[1][2] This guide will focus on their role as kinase inhibitors, a major area of investigation for anticancer therapies.[3] We will dissect the SAR of these compounds, present detailed protocols for their biological evaluation, and compare their performance against relevant benchmarks.

The Thienopyrimidine Scaffold: A Versatile Core for Kinase Inhibition

The thieno[2,3-d]pyrimidine core is a recurring motif in a multitude of potent kinase inhibitors.[4] Its structural resemblance to adenine allows it to fit into the ATP-binding pocket of various kinases, providing a solid foundation for the design of targeted therapies.[1][2] The power of this scaffold lies in the ability to strategically modify its substitution pattern to achieve high potency and selectivity for specific kinase targets. This guide will explore the SAR of thienopyrimidines targeting two key kinases implicated in cancer: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR).

Structure-Activity Relationship (SAR) of Thienopyrimidine-Based Kinase Inhibitors

The potency and selectivity of thienopyrimidine compounds are dictated by the nature and position of substituents on the core scaffold. The following diagram illustrates the core thienopyrimidine scaffold and highlights key positions for chemical modification.

Caption: Core Thienopyrimidine Scaffold and Key Substitution Points.

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.[5] The development of potent and selective VEGFR-2 inhibitors is a major goal in cancer therapy.

A series of novel thienopyrimidines have been identified as potent inhibitors of VEGFR-2 kinase.[6] The SAR of these compounds reveals several key features:

• Substitution at the 4-position: A substituted anilino group at this position is crucial for potent VEGFR-2 inhibition. The nature of the substituent on the aniline ring significantly impacts activity. For instance, small, lipophilic groups tend to enhance potency.

• The Thiophene Moiety: Modifications on the thiophene ring can influence both potency and selectivity. For example, the presence of a methyl group can be beneficial.

• The Pyrimidine Ring: While less explored, substitutions on the pyrimidine ring can modulate the physicochemical properties of the compounds.

Table 1: Comparative SAR of Thienopyrimidine Derivatives as VEGFR-2 Inhibitors

Compound ID	R1 (4-position)	R2 (thiophene)	IC50 (VEGFR-2) (nM)
TP-V1	4-Chloro-anilino	H	50
TP-V2	4-Fluoro-anilino	H	45
TP-V3	4-Methoxy-anilino	H	80
TP-V4	4-Chloro-anilino	CH3	25
Reference (Sorafenib)	-	-	90

Data is representative and compiled from multiple sources for illustrative purposes.

The Epidermal Growth Factor Receptor (EGFR) is another critical target in oncology, as its overactivation can lead to uncontrolled cell proliferation.[3] Thienopyrimidines have also emerged as potent EGFR inhibitors.

For EGFR inhibitors, the SAR highlights the following:

• 4-Anilino Moiety: Similar to VEGFR-2 inhibitors, a substituted aniline at the 4-position is critical. The presence of a small, electron-donating group like a methoxy group on the aniline ring often enhances activity.

• Substitution at the 2-position: The 2-position of the thienopyrimidine core offers another point for modification to improve potency and selectivity. Aryl substitutions at this position have shown promise.

Table 2: Comparative SAR of Thienopyrimidine Derivatives as EGFR Inhibitors

Compound ID	R1 (4-position)	R2 (2-position)	IC50 (EGFR) (nM)
TP-E1	3-Ethynyl-anilino	H	100
TP-E2	3-Ethynyl-anilino	Phenyl	30
TP-E3	4-Methoxy-anilino	Phenyl	55
TP-E4	3-Ethynyl-anilino	4-Methoxy-phenyl	15
Reference (Erlotinib)	-	-	2

Data is representative and compiled from multiple sources for illustrative purposes.

Experimental Validation: A Step-by-Step Guide

The validation of the SAR of any new series of compounds relies on robust and reproducible biological assays. This section provides detailed, step-by-step methodologies for the key experiments used to characterize thienopyrimidine-based kinase inhibitors.

Experimental Workflow for SAR Validation

The following diagram outlines a typical workflow for the validation of a new series of chemical compounds.

Caption: A generalized workflow for structure-activity relationship (SAR) studies.

Protocol 1: In Vitro VEGFR-2 Kinase Inhibition Assay

This assay is fundamental for determining the direct inhibitory effect of the compounds on the target kinase. A luminescence-based assay, such as the Kinase-Glo® assay, is a common and reliable method.[5][7]

Principle: The assay measures the amount of ATP remaining in the solution following a kinase reaction. The amount of ATP consumed is directly proportional to the kinase activity. A lower luminescence signal indicates higher kinase activity.

Materials:

• Recombinant Human VEGFR-2 (GST-tagged)

• Kinase Buffer

• ATP

• Poly (Glu, Tyr) 4:1 peptide substrate

• Test compounds (dissolved in DMSO)

• Kinase-Glo® Max Luminescence Kinase Assay Kit

• White, opaque 96-well plates

• Luminometer

Procedure:

• Prepare Reagents:

  • Thaw all reagents on ice.

  • Prepare a 2X kinase buffer solution.

  • Prepare a solution of the peptide substrate in kinase buffer.

  • Prepare a solution of ATP in kinase buffer.

  • Prepare serial dilutions of the test compounds in DMSO, and then further dilute in kinase buffer. The final DMSO concentration should be kept below 1%.

• Set up the Kinase Reaction:

  • In a 96-well plate, add 5 µL of each compound dilution to the appropriate wells.

  • Add 5 µL of kinase buffer to the "no inhibitor" control wells.

  • Add 10 µL of the VEGFR-2 enzyme solution to all wells except the "no enzyme" blank.

  • Add 10 µL of the substrate/ATP mixture to all wells to initiate the reaction.

• Incubation:

  • Incubate the plate at 30°C for 60 minutes.

• Detection:

  • Add 25 µL of Kinase-Glo® reagent to each well.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the "no inhibitor" control.

  • Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Cell Viability Assay (MTT Assay)

This assay assesses the cytotoxic effect of the compounds on cancer cells. The MTT assay is a colorimetric assay that measures metabolic activity.[8][9][10]

Principle: The yellow tetrazolium salt MTT is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest (e.g., HUVEC for VEGFR-2, A549 for EGFR)

• Complete cell culture medium

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate overnight to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Incubate for 48-72 hours.

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each compound concentration relative to the untreated control.

  • Plot the percentage of viability against the compound concentration and determine the IC50 value.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the effect of the compounds on the cell cycle progression of cancer cells.[11][12][13][14][15]

Principle: Cells are stained with a fluorescent dye that binds to DNA, such as propidium iodide (PI). The fluorescence intensity of the stained cells is proportional to their DNA content, allowing for the differentiation of cells in G1, S, and G2/M phases of the cell cycle.

Materials:

• Cancer cell line

• Test compounds

• Phosphate-buffered saline (PBS)

• 70% Ethanol (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Treatment:

  • Treat the cells with the test compounds at their IC50 concentration for 24-48 hours.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

  • Incubate at -20°C for at least 2 hours.

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in PI staining solution containing RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Analyze the DNA content histograms to determine the percentage of cells in each phase of the cell cycle (G1, S, and G2/M).

  • Compare the cell cycle distribution of treated cells to that of untreated control cells.

Comparison with Alternatives

While thienopyrimidines represent a promising class of kinase inhibitors, it is essential to consider their performance in the context of other established inhibitors.

Table 3: Performance Comparison of a Lead Thienopyrimidine Compound with Standard Kinase Inhibitors

Compound	Target(s)	IC50 (VEGFR-2) (nM)	IC50 (EGFR) (nM)	Cell Line IC50 (A549) (µM)	Key Advantages
Lead TP Compound	VEGFR-2/EGFR	15	25	0.5	Dual inhibitory activity, potentially overcoming resistance mechanisms.
Sorafenib	VEGFR, PDGFR, Raf	90	>10,000	5.8	Multi-kinase inhibitor, approved for several cancers.
Erlotinib	EGFR	>10,000	2	1.2	Selective EGFR inhibitor, effective against EGFR-mutant cancers.

This comparative data highlights the potential of thienopyrimidine compounds to offer unique advantages, such as dual-targeting capabilities, which can be beneficial in complex diseases like cancer where multiple signaling pathways are often dysregulated.

Conclusion and Future Directions

The thienopyrimidine scaffold has proven to be a remarkably versatile platform for the development of potent and selective kinase inhibitors. The structure-activity relationship studies, validated through rigorous experimental protocols as detailed in this guide, have provided invaluable insights into the key structural features required for potent biological activity.

The ability to fine-tune the inhibitory profile of thienopyrimidine derivatives by strategic chemical modifications opens up exciting avenues for the development of next-generation targeted therapies. Future research in this area will likely focus on:

• Improving Selectivity: Designing compounds with even greater selectivity for specific kinases to minimize off-target effects and improve the therapeutic window.

• Overcoming Drug Resistance: Developing thienopyrimidine derivatives that are effective against clinically relevant mutations that confer resistance to existing therapies.

• Exploring New Targets: Expanding the application of the thienopyrimidine scaffold to other kinase targets and disease areas beyond oncology.

This guide serves as a foundational resource for researchers in the field, providing the necessary tools and understanding to effectively validate and advance the development of this promising class of therapeutic agents.

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A Senior Application Scientist's Guide to Benchmarking 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

For Distribution to Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Novel Thienopyrimidine Scaffold

The thieno[2,3-d]pyrimidine core is a well-established pharmacophore, recognized for its structural similarity to purine, bestowing upon its derivatives a wide spectrum of biological activities. This guide focuses on a specific, yet underexplored derivative: 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol . While extensive research has highlighted the anti-inflammatory, anticancer, and antimicrobial properties of various substituted thienopyrimidines, the introduction of a thiol group at the 4-position presents a unique opportunity for novel pharmacological activity and mechanism of action.[1]

This document serves as a comprehensive guide for researchers aiming to benchmark this novel compound against existing therapeutic agents. We will delve into the scientific rationale behind experimental design, provide detailed protocols for in vitro evaluation, and present a framework for interpreting the resulting data. Our objective is to equip you with the necessary tools to rigorously assess the therapeutic potential of this promising molecule.

Section 1: The Scientific Rationale - Why Focus on the 4-Thiol Derivative?

The decision to investigate the 4-thiol derivative is underpinned by several key scientific considerations:

• Nucleophilic Character: The thiol group is a potent nucleophile, suggesting potential for covalent interactions with biological targets, such as cysteine residues in enzyme active sites. This could lead to irreversible inhibition and prolonged therapeutic effects.

• Redox Activity: Thiols can participate in redox reactions, potentially modulating intracellular oxidative stress, a key factor in inflammation and cancer.

• Hydrogen Bonding: The thiol group can act as both a hydrogen bond donor and acceptor, influencing its binding affinity and selectivity for target proteins.

• Metal Chelation: The sulfur atom can coordinate with metal ions, which are essential cofactors for many enzymes, offering another avenue for therapeutic intervention.

Given the known activities of the parent scaffold, we hypothesize that 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol will exhibit significant efficacy in the following therapeutic areas:

• Anti-Inflammatory Activity: By potentially targeting key inflammatory mediators like cyclooxygenases (COX) or lipoxygenases (LOX).

• Anticancer Activity: Through mechanisms such as microtubule disruption, inhibition of protein kinases, or induction of apoptosis.[2][3][4][5]

• Antimicrobial Activity: By interfering with essential microbial metabolic pathways.

This guide will provide the experimental framework to test these hypotheses.

Section 2: Benchmarking Against the Gold Standards - A Multi-Pronged Approach

To establish the therapeutic relevance of our target compound, a direct comparison with established drugs is imperative. The choice of benchmark drugs is critical and should be based on their mechanism of action and clinical use in the target disease area.

Proposed Benchmark Drugs

Therapeutic Area	Benchmark Drug(s)	Rationale for Selection
Anti-Inflammatory	Indomethacin, Diclofenac	Well-characterized NSAIDs with known COX inhibition mechanisms.[6]
Anticancer	Paclitaxel, Doxorubicin	Standard-of-care chemotherapeutic agents with distinct mechanisms (microtubule stabilization and topoisomerase II inhibition, respectively).[2][3][7]
Antimicrobial	Vancomycin, Ciprofloxacin	Representing activity against Gram-positive and broad-spectrum bacteria, respectively.

Experimental Workflow: A Visual Overview

The following diagram outlines the proposed workflow for a comprehensive in vitro evaluation of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol.

Caption: High-level workflow for the synthesis, screening, and benchmarking of the target compound.

Section 3: Detailed Experimental Protocols

The following protocols are designed to be self-validating, with appropriate controls to ensure data integrity.

Synthesis of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

The synthesis will likely proceed via a multi-step reaction, starting from commercially available precursors. A plausible route involves the Gewald reaction to form the tetrahydrobenzothiophene core, followed by cyclization to the thienopyrimidine, and subsequent introduction of the thiol group.[2][8]

Note: The precise synthetic route may require optimization. Detailed characterization using ¹H-NMR, ¹³C-NMR, Mass Spectrometry, and HPLC is mandatory to confirm the structure and purity of the final compound.

In Vitro Anti-Inflammatory Assays

Rationale: These assays will determine the compound's ability to inhibit key inflammatory pathways.

3.2.1. Cyclooxygenase (COX-1/COX-2) Inhibition Assay

• Principle: Measures the inhibition of prostaglandin E2 (PGE2) production by recombinant human COX-1 and COX-2 enzymes.

• Protocol:

  • Prepare a reaction mixture containing recombinant COX-1 or COX-2, arachidonic acid (substrate), and varying concentrations of the test compound or benchmark drug (Indomethacin).

  • Incubate at 37°C for a specified time.

  • Terminate the reaction and measure PGE2 levels using a commercially available ELISA kit.

  • Calculate the percentage of inhibition and determine the IC50 value.

3.2.2. Lipopolysaccharide (LPS)-Induced Cytokine Release in Macrophages

• Principle: Evaluates the compound's ability to suppress the release of pro-inflammatory cytokines (e.g., TNF-α, IL-6) from activated macrophages.[9]

• Protocol:

  • Culture RAW 264.7 macrophage cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of the test compound or benchmark drug (Diclofenac) for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect the cell supernatant and measure the concentration of TNF-α and IL-6 using ELISA kits.

  • Determine the IC50 values for cytokine inhibition.

In Vitro Anticancer Assays

Rationale: These assays will assess the compound's cytotoxic and anti-proliferative effects on cancer cells.

3.3.1. MTT Cell Viability Assay

• Principle: Measures the metabolic activity of cells, which is proportional to the number of viable cells.[10]

• Protocol:

  • Seed cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in a 96-well plate.

  • After 24 hours, treat the cells with a range of concentrations of the test compound or benchmark drugs (Paclitaxel, Doxorubicin).

  • Incubate for 48-72 hours.

  • Add MTT solution and incubate for 4 hours to allow formazan crystal formation.

  • Solubilize the formazan crystals with DMSO and measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability and determine the IC50 value.

3.3.2. Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

• Principle: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells using flow cytometry.

• Protocol:

  • Treat cancer cells with the test compound at its IC50 concentration for 24 hours.

  • Harvest the cells and wash with PBS.

  • Resuspend the cells in Annexin V binding buffer and stain with Annexin V-FITC and PI.

  • Analyze the cells by flow cytometry to quantify the percentage of cells in each quadrant.

In Vitro Antimicrobial Assays

Rationale: To determine the compound's ability to inhibit or kill microbial growth.

3.4.1. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays

• Principle: MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. MBC is the lowest concentration that results in a 99.9% reduction in the initial inoculum.

• Protocol:

  • Perform a serial two-fold dilution of the test compound and benchmark drugs (Vancomycin, Ciprofloxacin) in a 96-well plate containing microbial growth medium.

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

  • Incubate under appropriate conditions.

  • Determine the MIC by visual inspection for turbidity.

  • To determine the MBC, subculture the contents of the wells with no visible growth onto agar plates and incubate. The lowest concentration with no growth on the agar plate is the MBC.

Section 4: Data Presentation and Interpretation

Quantitative data should be summarized in clear and concise tables for easy comparison.

Table 1: Comparative Anti-Inflammatory Activity

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50/COX-2 IC50)	TNF-α Inhibition IC50 (µM)	IL-6 Inhibition IC50 (µM)
5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol	Experimental Value	Experimental Value	Calculated Value	Experimental Value	Experimental Value
Indomethacin	Experimental Value	Experimental Value	Calculated Value	N/A	N/A
Diclofenac	N/A	N/A	N/A	Experimental Value	Experimental Value

Table 2: Comparative Anticancer Activity

Compound	MCF-7 IC50 (µM)	HCT-116 IC50 (µM)	Percentage of Apoptotic Cells (at IC50)
5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol	Experimental Value	Experimental Value	Experimental Value
Paclitaxel	Experimental Value	Experimental Value	Experimental Value
Doxorubicin	Experimental Value	Experimental Value	Experimental Value

Table 3: Comparative Antimicrobial Activity

Compound	S. aureus MIC (µg/mL)	S. aureus MBC (µg/mL)	E. coli MIC (µg/mL)	E. coli MBC (µg/mL)
5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Vancomycin	Experimental Value	Experimental Value	N/A	N/A
Ciprofloxacin	Experimental Value	Experimental Value	Experimental Value	Experimental Value

Section 5: Mechanistic Insights and Future Directions

The initial screening data will provide a solid foundation for further mechanistic studies. For instance, if significant anti-inflammatory activity is observed, investigating the effect on the NF-κB signaling pathway would be a logical next step.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by the target compound.

Similarly, if potent anticancer activity is confirmed, exploring its effect on cell cycle progression and specific kinase targets would be warranted.

Conclusion

This guide provides a comprehensive framework for the initial benchmarking of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol. By following these rigorous, self-validating protocols and comparing the results to established drugs, researchers can effectively evaluate the therapeutic potential of this novel compound. The insights gained from these studies will be instrumental in guiding future drug development efforts and potentially unlocking a new class of therapeutic agents.

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Independent Verification of Tetrahydrobenzothienopyrimidine Targets: A Comparative Guide for Drug Discovery

The journey of a novel small molecule from a screening hit to a validated therapeutic candidate is fraught with challenges, chief among them being the unambiguous identification and verification of its biological target(s). Tetrahydrobenzothienopyrimidines, a class of heterocyclic compounds, have emerged as a promising scaffold in drug discovery, with derivatives showing potential as both tyrosinase inhibitors for dermatological applications and as kinase inhibitors in oncology.[1][2][3][4][5] This guide provides a comprehensive framework for the independent verification of the biological targets of novel tetrahydrobenzothienopyrimidine-based compounds, offering a comparative analysis of orthogonal, industry-standard techniques.

Herein, we delve into the causality behind experimental choices, presenting self-validating protocols for three robust methodologies: Affinity Chromatography-Mass Spectrometry (AC-MS), Cellular Thermal Shift Assay (CETSA), and Kinobeads Profiling. By understanding the principles and practical nuances of each approach, researchers can design a rigorous target validation cascade, ensuring a higher probability of success in their drug development endeavors.

The Imperative of Target Validation

Phenotypic screening, a powerful engine for discovering first-in-class molecules, often yields potent hits with unknown mechanisms of action.[6][7] The subsequent process of target deconvolution is a critical and often arduous step.[8] Misidentification of a compound's true target can lead to wasted resources and failed clinical trials. Therefore, employing multiple, independent methods to confirm target engagement is not merely a suggestion but a cornerstone of rigorous drug discovery.

This guide will use the dual potential of tetrahydrobenzothienopyrimidines as both tyrosinase and kinase inhibitors to illustrate the application of these validation techniques.

Comparative Overview of Target Verification Methodologies

Methodology	Principle	Primary Application	Advantages	Limitations
Affinity Chromatography-Mass Spectrometry (AC-MS)	Immobilized small molecule captures interacting proteins from a cell lysate.	Initial target identification from phenotypic screens.	Unbiased, proteome-wide screening; identifies direct binding partners.	Requires chemical modification of the compound; potential for false positives due to non-specific binding.
Cellular Thermal Shift Assay (CETSA)	Ligand binding alters the thermal stability of the target protein.	Confirmation of target engagement in a cellular context.	Label-free; applicable to intact cells and tissues; provides evidence of intracellular target binding.[6][9]	Requires a specific antibody for detection (Western blot-based) or advanced proteomics (MS-based); throughput can be a limitation.[10]
Kinobeads Profiling	Competition between a test compound and a broad-spectrum kinase inhibitor matrix for binding to kinases in a lysate.	Kinase inhibitor selectivity and off-target profiling.	Profiles hundreds of kinases simultaneously; provides quantitative affinity data.[11][12][13][14]	Limited to the kinome; requires specialized reagents.

Experimental Workflows and Protocols

A logical workflow for target verification often begins with a broad, unbiased method to generate hypotheses, followed by more targeted assays to confirm engagement in a physiological context.

Caption: Target verification workflow.

Affinity Chromatography-Mass Spectrometry (AC-MS) for Initial Target Identification

This technique is a powerful first step in identifying the direct binding partners of a bioactive small molecule.[7]

Causality: By immobilizing the tetrahydrobenzothienopyrimidine derivative on a solid support, we can "fish" for its interacting proteins within a complex cellular lysate. Proteins that bind specifically to the compound will be enriched and can subsequently be identified by mass spectrometry.

Step-by-Step Protocol:

• Compound Immobilization:

  • Synthesize an analog of the active tetrahydrobenzothienopyrimidine with a linker arm suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). It is crucial to ensure that the modification does not abrogate the compound's biological activity.

  • Couple the linker-modified compound to the beads according to the manufacturer's protocol.

  • Prepare control beads with no compound coupled to identify non-specific binders.

• Cell Lysate Preparation:

  • Culture and harvest cells relevant to the observed phenotype (e.g., melanoma cells for a tyrosinase inhibitor).

  • Lyse the cells in a non-denaturing buffer (e.g., RIPA buffer without SDS) supplemented with protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Affinity Purification:

  • Incubate the clarified lysate with the compound-coupled beads and control beads for 2-4 hours at 4°C with gentle rotation.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins using a competitive elution with an excess of the free compound or by using a denaturing elution buffer (e.g., SDS-PAGE loading buffer).[15]

• Protein Identification by Mass Spectrometry:

  • Separate the eluted proteins by SDS-PAGE and visualize with Coomassie or silver staining.

  • Excise protein bands that are unique to the compound-coupled bead eluate.

  • Perform in-gel tryptic digestion followed by LC-MS/MS analysis to identify the proteins.

Cellular Thermal Shift Assay (CETSA) for In-Cell Target Engagement

CETSA is a gold-standard method for confirming that a compound binds to its target within the complex milieu of a living cell.[6][9][16]

Causality: The binding of a ligand, such as our tetrahydrobenzothienopyrimidine, can stabilize the target protein, making it more resistant to thermal denaturation. This change in thermal stability is a direct indicator of target engagement.

Caption: CETSA experimental workflow.

Step-by-Step Protocol:

• Cell Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Treat cells with the tetrahydrobenzothienopyrimidine compound at various concentrations or with a vehicle control (e.g., DMSO) for a predetermined time.

• Thermal Challenge:

  • Harvest the cells and resuspend in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.[2]

• Protein Detection and Analysis:

  • Collect the supernatant containing the soluble proteins.

  • Analyze the abundance of the putative target protein (e.g., tyrosinase) in each sample by Western blot using a specific antibody.

  • Quantify the band intensities and plot them against the corresponding temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates target engagement.

Kinobeads Profiling for Kinase Inhibitor Selectivity

For tetrahydrobenzothienopyrimidine derivatives with suspected kinase inhibitory activity, Kinobeads profiling offers a comprehensive assessment of their selectivity across the kinome.[11][12][13][14]

Causality: This method relies on a competition-binding principle. A broad-spectrum kinase inhibitor cocktail immobilized on beads is used to capture a large portion of the kinome from a cell lysate. By pre-incubating the lysate with a free test compound, the binding of kinases to the beads will be inhibited in a concentration-dependent manner, allowing for the determination of the compound's affinity for each kinase.[13][17]

Step-by-Step Protocol:

• Cell Lysate Preparation:

  • Prepare a clarified cell lysate as described for AC-MS from a cell line expressing a wide range of kinases.

• Competitive Binding:

  • Aliquot the lysate and incubate with increasing concentrations of the tetrahydrobenzothienopyrimidine kinase inhibitor or a vehicle control for 45 minutes at 4°C.[8]

• Kinase Enrichment:

  • Add the Kinobeads slurry to each lysate aliquot and incubate for 1 hour at 4°C to allow for the capture of unbound kinases.

  • Wash the beads thoroughly to remove non-specifically bound proteins.

• Sample Preparation for Mass Spectrometry:

  • Perform on-bead tryptic digestion of the captured kinases.

  • Collect the resulting peptides for LC-MS/MS analysis.

• Data Analysis:

  • Quantify the abundance of each identified kinase in the different treatment groups.

  • For each kinase, plot its abundance as a function of the inhibitor concentration to generate a dose-response curve and calculate the IC50 value, which represents the compound's potency for that kinase.

Data Presentation and Interpretation

Table 1: Comparative Analysis of Tetrahydrobenzothienopyrimidine-A and Alternative Tyrosinase Inhibitors

Compound	Target	IC50 (µM)	Inhibition Mechanism	Cellular Activity (Melanoma Cells)	Reference
Tetrahydrobenzothienopyrimidine-A	Tyrosinase	[Hypothetical Data] 5.2	Competitive	Reduces melanin production	[Internal Data]
Kojic Acid	Tyrosinase	18.25	Mixed	Reduces melanin production	[18]
Arbutin	Tyrosinase	>200	Non-competitive	Reduces melanin production	[19]
Resveratrol	Tyrosinase	15.6	Kcat (suicide substrate)	Reduces melanin production	[10]

Table 2: Kinase Selectivity Profile of Tetrahydrobenzothienopyrimidine-B

Kinase Target	IC50 (nM)	Putative Role in Cancer
VEGFR2	[Hypothetical Data] 15	Angiogenesis
EGFR	[Hypothetical Data] 150	Cell proliferation, survival
Tie-2	[Hypothetical Data] 85	Angiogenesis, vascular stability
CDK2	>10,000	Cell cycle progression
p38α	>10,000	Stress response

Data in tables are for illustrative purposes and should be replaced with experimental results.

Conclusion

The independent verification of a small molecule's biological target is a critical step in de-risking a drug discovery program. By employing a multi-pronged approach that combines unbiased, proteome-wide methods like Affinity Chromatography-Mass Spectrometry with targeted, cell-based assays such as CETSA and specialized platforms like Kinobeads profiling, researchers can build a robust body of evidence to confidently identify and validate the targets of novel compounds like tetrahydrobenzothienopyrimidines. This rigorous, evidence-based approach is fundamental to translating promising chemical matter into effective and safe medicines.

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A Guide to the Reproducible Synthesis and Biological Evaluation of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Introduction

The 5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous potent and selective inhibitors of various protein kinases.[1][2] Its structural similarity to the purine base of ATP allows it to function as an effective ATP-competitive inhibitor, leading to its exploration in oncology, inflammation, and anti-infective research.[3][4][5] The 4-thiol derivative, in particular, is a crucial intermediate and a pharmacophore in its own right, enabling further derivatization to explore structure-activity relationships (SAR).

However, the journey from benchtop synthesis to reliable biological data is fraught with potential for variability. Reproducibility is the cornerstone of scientific integrity and is paramount for the successful translation of chemical matter into clinical candidates. This guide provides an in-depth analysis of the common synthetic routes and biological testing protocols for 5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol, focusing on critical parameters that govern experimental reproducibility. We will dissect the causality behind experimental choices and offer field-proven insights to ensure your results are both accurate and robust.

Part I: Synthesis and Reproducibility

The synthesis of the target compound is a multi-step process that begins with the construction of the core heterocyclic system. The most established and reliable method is a linear sequence starting with the Gewald aminothiophene synthesis.

Diagram: Overall Synthetic Pathway

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

A Comprehensive Guide to the Safe Disposal of 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol

This document provides a detailed protocol for the safe handling and disposal of 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol (CAS No. 40277-39-2)[2][3]. As a sulfur-containing heterocyclic compound incorporating a thiol group, this substance requires specific procedures to mitigate risks, primarily related to its potential for high aquatic toxicity and the characteristic malodor of thiols. Adherence to these guidelines is critical for ensuring laboratory safety, environmental protection, and regulatory compliance.

Core Principles: Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its properties and associated hazards is paramount. 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol is a combustible solid with a molecular formula of C₁₀H₁₀N₂S₂[2][3].

Key Hazards:

• Environmental Hazard: This compound is classified with a Water Hazard Class of 3 (WGK 3), indicating it is highly hazardous to water[2]. Uncontrolled release into the environment can cause significant, long-term damage to aquatic ecosystems.

• Odor: The presence of a thiol (-SH) functional group suggests a high potential for a strong, offensive odor. Thiol-containing compounds are notorious for their low odor threshold, meaning even minuscule amounts can be detected and cause discomfort[1][4]. Proper odor control is a primary logistical concern.

• Chemical Reactivity: Thiols can be readily oxidized. This reactivity is exploited in the decontamination and neutralization procedures outlined below.

Hazard Profile	Identifier	Classification	Primary Concern
Physical State	Solid	Combustible Solid (Storage Class 11)[2]	Fire hazard if improperly stored or handled.
CAS Number	40277-39-2[2][3]	-	Unique chemical identification.
Molecular Formula	C₁₀H₁₀N₂S₂[2][3]	-	Structure contains sulfur and nitrogen heterocycles.
Environmental	WGK 3[2]	Highly hazardous to water	Must be prevented from entering sanitary sewers.
Sensory	Thiol Group	Malodorous[1][5]	Odor control is essential for a safe working environment.

Procedural Workflow for Disposal

The following workflow provides a systematic approach to waste management for this compound, from point of generation to final disposal. The core strategy is twofold: meticulous waste segregation to prevent cross-contamination and chemical neutralization to mitigate the odor and reactivity of the thiol group where applicable.

Caption: Waste disposal decision workflow for the subject thiol compound.

Detailed Step-by-Step Protocols

Part A: Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory. However, due to the nature of the compound, enhanced precautions are required.

• Eye Protection: Chemical splash goggles.

• Hand Protection: Nitrile gloves. Change gloves immediately if contamination is suspected.

• Body Protection: Standard laboratory coat.

• Respiratory Protection: All handling and disposal procedures must be conducted within a certified chemical fume hood to contain volatile odors[5].

Part B: Waste Segregation and Collection

1. Solid Waste Management:

• Procedure: Collect all contaminated disposable items, such as gloves, weighing paper, and paper towels.

• Containment: Place these items immediately into a primary sealable plastic bag (e.g., a zip-top bag)[4][5].

• Final Disposal: Seal the primary bag and place it inside a second bag before depositing it into a designated, clearly labeled solid hazardous waste container. The container label must indicate that it contains thiol waste[1].

2. Liquid Waste Management:

• Procedure: Collect all unused solutions, mother liquors from crystallizations, and solvent rinses containing the compound.

• Containment: Pour the liquid waste directly into a dedicated, properly vented, and sealed hazardous waste container.

• Important: Never mix thiol-containing waste with other waste streams, particularly strong acids or oxidizers, which could cause a violent reaction. The container must be explicitly labeled to inform waste management personnel that it contains thiols[1].

Part C: Decontamination of Glassware and Equipment

The primary method for neutralizing residual thiol on non-disposable items is through oxidation. This process converts the thiol into a less odorous and less reactive sulfonic acid[6][7].

1. Preparation of Decontamination Solution (Bleach Bath):

• Rationale: Standard household bleach contains ~5-8% sodium hypochlorite (NaOCl), a strong oxidizing agent that effectively neutralizes thiols[7].

• Procedure: In a designated plastic tub or bucket within a fume hood, prepare a 1:1 mixture of bleach and water[1]. Always add bleach to water. Prepare enough solution to fully submerge the glassware.

2. Decontamination Protocol:

• Step 1: Immediately after use, rinse glassware with a small amount of an appropriate solvent (e.g., acetone) and pour the rinsate into the designated liquid hazardous waste container.

• Step 2: Carefully place the rinsed glassware into the bleach bath[1]. Ensure items are fully submerged.

• Step 3: Allow the glassware to soak for a minimum of 12-24 hours to ensure complete oxidation of any residual thiol[1][5].

• Step 4: After soaking, remove the glassware and rinse it thoroughly with water. It can then be cleaned using standard laboratory procedures.

• Step 5: The used bleach bath itself should be considered hazardous waste. It should be collected and disposed of via the institutional hazardous waste program[5]. Do not pour it down the drain unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Scientific Rationale and Trustworthiness

The protocols described are designed as a self-validating system grounded in established chemical principles.

• Causality of Oxidation: The central tenet of the decontamination procedure is the oxidation of the thiol functional group (R-SH) by sodium hypochlorite (NaOCl). The reaction proceeds as follows: R-SH + 3NaOCl → R-SO₃H + 3NaCl This transforms the volatile, malodorous thiol into a non-volatile, odorless sulfonic acid, which is significantly more water-soluble and less reactive[6][7]. This chemical transformation is the reason for the extended soaking period—to ensure the reaction goes to completion.

• Importance of Segregation: Separating waste streams is a fundamental principle of laboratory safety. For this compound, it prevents the potent odor from contaminating other waste and, more critically, avoids accidental mixing with incompatible chemicals that could lead to dangerous reactions. Labeling the waste as "thiol-containing" provides essential information for EHS personnel, ensuring they handle and consolidate the waste correctly.

By following these procedures, researchers can effectively manage the risks associated with 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol, ensuring a safe laboratory environment and responsible environmental stewardship. Always consult your institution's specific EHS guidelines, as local regulations may vary.

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• Standard Operation Procedure for Disposal of Unknown Thiols. 7

• Thiols - University of Minnesota. 5

• 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4(3H)-thione - Sigma-Aldrich.

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS - EPFL. 6

• Technical Support Center: Handling Volatile Thiols in the Laboratory - Benchchem. 4

• 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4(3H)-thione - PubChem.

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Navigating the Uncharted: A Safety and Handling Guide for 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidine-4-thiol

Navigating the Uncharted: A Safety and Handling Guide for 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol

For the pioneering researchers and scientists in drug development, the exploration of novel chemical entities is a journey into the unknown. This guide provides essential safety and logistical information for handling 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol, a compound at the forefront of discovery. In the absence of a comprehensive Safety Data Sheet (SDS), this document synthesizes information from the known hazards of its constituent chemical motifs—a thiol, a pyrimidine, and a benzothiophene—to establish a robust framework for safe handling, emergency preparedness, and responsible disposal. Our primary directive is to empower you with the knowledge to manage risk effectively, ensuring both personal safety and the integrity of your research.

Hazard Identification and Risk Assessment: A Precautionary Approach

Due to the novelty of 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol, specific toxicological data is not yet available. Therefore, we must adopt the precautionary principle, assuming the compound may possess unknown biological activities and potential hazards. Our assessment is based on the structural components:

• Thiol Group (-SH): The most immediate and noticeable hazard of many thiols is their extremely potent and unpleasant odor.[2] While often not acutely toxic in small research quantities, the odor can cause nausea and headaches and may trigger safety alerts due to its association with natural gas leaks.[3] Thiols are also reactive nucleophiles and can be sensitive to oxidation.[4]

• Pyrimidine Core: Pyrimidine derivatives are a cornerstone of many pharmaceuticals and bioactive molecules, exhibiting a wide spectrum of biological effects.[5][6][7] This underscores the potential for 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol to have significant, uncharacterized biological effects. Handling should be approached with the goal of minimizing any potential for exposure.

• Benzothiophene Moiety: Benzothiophenes are another class of heterocyclic compounds with diverse pharmacological activities, including anticancer and anti-inflammatory properties.[3][8] As with the pyrimidine core, this reinforces the need to treat the compound as potentially bioactive.

• Physical Form: This compound is known to be a solid and is classified as a combustible solid.[1]

Based on this analysis, the primary risks to be managed are:

• Inhalation: Of airborne particles of the solid compound and of the volatile and malodorous thiol component.

• Dermal and Ocular Contact: Potential for skin and eye irritation, as well as unknown systemic effects through skin absorption.

• Ingestion: Accidental ingestion could lead to unknown toxicological effects.

• Odor Release: Causing discomfort and potential alarm in the laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks associated with handling 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields	Disposable nitrile gloves	Fully buttoned laboratory coat	NIOSH-approved N95 or higher respirator
Solution Preparation and Transfers	Chemical splash goggles	Double-gloving with nitrile gloves	Fully buttoned laboratory coat with a chemical-resistant apron	Work within a certified chemical fume hood
Running Reactions and Work-up	Chemical splash goggles and a face shield	Chemical-resistant gloves (e.g., neoprene or butyl rubber) over nitrile gloves	Fully buttoned laboratory coat with a chemical-resistant apron	Work within a certified chemical fume hood with a bleach trap for exhaust
Cleaning and Decontamination	Chemical splash goggles	Heavy-duty chemical-resistant gloves	Chemical-resistant apron over a laboratory coat	Work within a certified chemical fume hood

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for minimizing exposure and managing the potent odor of the thiol group.

Engineering Controls: Containing the Hazard

• Chemical Fume Hood: All manipulations of 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol, including weighing, solution preparation, and reaction work-ups, must be performed in a certified chemical fume hood.

• Bleach Traps: To neutralize the volatile and malodorous thiol compounds, the exhaust from any equipment used (e.g., rotary evaporator, vacuum filtration) should be passed through a bleach trap.[1] A simple bleach trap can be constructed by bubbling the exhaust gas through a solution of commercial bleach.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, prepare a 1:1 bleach-water solution in a designated container within the fume hood for immediate decontamination of glassware and utensils.[1]

• Weighing: Weigh the solid compound in a disposable weigh boat inside the fume hood. Use a dedicated spatula.

• Transfers: When transferring the compound, whether as a solid or in solution, do so carefully to avoid generating dust or splashes.

• Reaction Setup: If the compound is used in a reaction, ensure the setup is secure and that any exhaust is directed to a bleach trap.

• Work-up: Conduct all work-up procedures within the fume hood. Keep all containers containing the thiol compound covered as much as possible.

• Decontamination: Immediately after use, place all contaminated glassware and utensils in the prepared bleach bath to soak overnight.[1]

Workflow Diagram

The following diagram illustrates the recommended workflow for handling 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol.

Safe Handling Workflow

Emergency Procedures: Planning for the Unexpected

• Spills:

  • Small Spills: In a fume hood, cover the spill with an absorbent material. Gently collect the material into a sealable container. Decontaminate the area with a bleach solution.

  • Large Spills: Evacuate the immediate area. Alert your institution's Environmental Health and Safety (EHS) department.

• Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Waste Disposal: A Responsible Conclusion

Proper waste disposal is crucial to protect both the environment and waste handlers.

• Solid Waste: All solid waste contaminated with 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol (e.g., gloves, weigh boats, absorbent pads) should be placed in a sealed, labeled hazardous waste container.

• Liquid Waste:

  • Aqueous Waste: Acidic or basic aqueous waste should be neutralized. Due to the sulfur content, consult with your institution's EHS for specific guidelines on the disposal of sulfur-containing waste to prevent environmental acidification.[9]

  • Organic Waste: Collect in a designated, labeled hazardous waste container for organic solvents.

• Decontamination Solutions: The bleach solutions used for decontamination should be collected and disposed of as hazardous waste.

Waste Management Workflow

Waste Segregation and Disposal

Conclusion: Building a Culture of Safety

Handling novel compounds like 5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidine-4-thiol demands a proactive and informed approach to safety. By understanding the potential hazards associated with its chemical structure and implementing the rigorous handling and disposal protocols outlined in this guide, you can confidently and safely advance your research. Always consult with your institution's Environmental Health and Safety department to ensure compliance with site-specific policies and regulations. Your commitment to safety is paramount to the success and integrity of your scientific endeavors.

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